4-Methoxy-2-methylquinazoline: Synthesis Pathways, Mechanistic Dynamics, and Functionalization Strategies
Executive Summary 4-Methoxy-2-methylquinazoline is a privileged heterocyclic scaffold utilized extensively in modern drug discovery, particularly in the development of fibroblast activation protein (FAP) inhibitors and c...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
4-Methoxy-2-methylquinazoline is a privileged heterocyclic scaffold utilized extensively in modern drug discovery, particularly in the development of fibroblast activation protein (FAP) inhibitors and complex alkaloid analogs. The unique electronic topography of the quinazoline core—specifically the highly electrophilic C4 position and the acidic C2-methyl group—enables highly regioselective functionalization. This technical guide provides an in-depth analysis of the synthesis, mechanistic causality, and downstream functionalization protocols for 4-methoxy-2-methylquinazoline, designed for researchers requiring scalable and self-validating methodologies.
Primary Synthetic Pathway: Deoxychlorination and SNAr
The industrial and laboratory standard for synthesizing 4-methoxy-2-methylquinazoline relies on a two-step sequence starting from 2-methylquinazolin-4(3H)-one. This involves the conversion of the C4-carbonyl to a reactive C4-chloride, followed by Nucleophilic Aromatic Substitution (SNAr) 1.
Mechanistic Causality
Deoxychlorination : Phosphorus oxychloride (POCl₃) is utilized due to the high oxophilicity of phosphorus. The tautomeric 4-hydroxy form of the quinazolinone attacks POCl₃, generating a dichlorophosphate leaving group. A critical experimental choice is the inclusion of a mild, non-nucleophilic base (e.g., N,N-diisopropylethylamine, DIPEA). Without this base, the liberated HCl protonates the quinazoline N1/N3 nitrogens, drastically reducing the nucleophilicity of the oxygen and stalling the reaction.
SNAr Methoxylation : The two nitrogen atoms in the pyrimidine ring severely deplete electron density at the C4 position. When sodium methoxide is introduced, it attacks C4 to form a negatively charged Meisenheimer complex. The rapid expulsion of the chloride ion restores aromaticity.
Figure 1: Stepwise SNAr synthesis of 4-methoxy-2-methylquinazoline.
Protocol 1: SNAr Synthesis Workflow
This protocol is designed as a self-validating system, utilizing pH and TLC checkpoints to ensure high fidelity.
Chlorination : Suspend 2-methylquinazolin-4(3H)-one (1.0 eq) in neat POCl₃ (10 eq). Add DIPEA (1.2 eq) dropwise at 0°C to scavenge HCl.
Reflux & Validation : Heat the mixture to 105°C for 4 hours. Validation Check: Monitor by TLC (Hexane:EtOAc 3:1); the starting material spot (UV active, low Rf) must completely disappear.
Concentration : Remove excess POCl₃ under reduced pressure to prevent violent exothermic hydrolysis during workup.
Methoxylation : Dissolve the crude 4-chloro-2-methylquinazoline (e.g., 8 g, 44.8 mmol) in anhydrous methanol. Slowly add a solution of sodium methoxide in methanol (25.2 ml, 134 mmol, ~3.0 eq).
Reaction : Stir the mixture at room temperature for 16 hours.
Quench & Validation : Evaporate the methanol. Critically , adjust the pH to exactly 7.0 using aqueous citric acid. Causality: Over-acidification will protonate the quinazoline (forming a water-soluble salt and destroying the yield), while alkaline conditions may lead to hydrolysis back to the quinazolinone.
Isolation : Extract with ethyl acetate, dry over Na₂SO₄, and crystallize to yield colorless crystals 1.
Alternative Synthesis: Thermal Ring Contraction
While SNAr is the industrial standard, specialized synthetic programs occasionally utilize the thermal ring contraction of fully unsaturated 1,4-benzodiazepines 2.
Mechanistic Causality
Heating 5-methoxy-2-methyl-3H-1,4-benzodiazepines to 160°C in diphenyl ether induces a thermal electrocyclization. The 7-membered diazepine ring undergoes closure to form a highly strained tricyclic aziridine intermediate. This strain is relieved via ring-opening to an N-ylide, followed by N-C bond fission. This thermodynamically drives the formation of the highly stable 4-methoxy-2-methylquinazoline aromatic system.
Figure 2: Mechanism of thermal ring contraction from 1,4-benzodiazepines to quinazolines.
The 2-methyl group of 4-methoxy-2-methylquinazoline is uniquely acidic. The electron-deficient quinazoline core stabilizes the conjugate base (a carbanion) through resonance. This allows for "lateral lithiation," enabling complex side-chain substitutions 3.
Mechanistic Causality of Lithiation Parameters
The reaction must be conducted at strictly -78°C using n-Butyllithium (n-BuLi). Causality: At higher temperatures, n-BuLi acts as a nucleophile, directly attacking the highly electrophilic C4 or C2 positions of the quinazoline ring, leading to ring addition or degradation. At -78°C, the kinetic basicity of n-BuLi outcompetes its nucleophilicity, selectively deprotonating the 2-methyl group to form a resonance-stabilized 2-lithiomethyl-4-methoxyquinazoline intermediate.
Figure 3: Lateral lithiation of the 2-methyl group and subsequent electrophilic substitution.
Protocol 2: Lateral Lithiation and Electrophilic Quench
Preparation : Dissolve 4-methoxy-2-methylquinazoline (1.0 eq) in anhydrous THF under an inert argon atmosphere. Cool the flask to -78°C using a dry ice/acetone bath.
Lithiation : Add n-BuLi (1.1 eq, 1.6 M in hexanes) dropwise over 15 minutes. Stir for 30 minutes at -78°C. Validation Check: A distinct color change to deep red/purple indicates successful formation of the organolithium species.
Electrophilic Addition : Add the chosen electrophile (e.g., iodomethane or benzaldehyde; 1.2 eq) neat or dissolved in THF.
Quench : Stir for 1 hour at -78°C, then allow the mixture to slowly warm to room temperature. Quench with saturated aqueous NH₄Cl. Causality: NH₄Cl provides a mild proton source that neutralizes excess organolithium without hydrolyzing the sensitive C4-methoxy group.
Isolation : Extract with dichloromethane, dry over MgSO₄, and purify via silica gel chromatography.
Quantitative Data & Reaction Parameters
The following table summarizes the thermodynamic parameters, reagents, and yields associated with the synthesis and functionalization of 4-methoxy-2-methylquinazoline 123.
Reaction Class
Starting Material
Reagents / Conditions
Product
Yield (%)
SNAr Methoxylation
4-Chloro-2-methylquinazoline
NaOMe (3 eq), MeOH, 16h, RT
4-Methoxy-2-methylquinazoline
>85%
Thermal Contraction
5-Methoxy-2-methyl-3H-1,4-benzodiazepine
Diphenyl ether, 160°C, 6h
4-Methoxy-2-methylquinazoline
41%
Lateral Lithiation
4-Methoxy-2-methylquinazoline
1. n-BuLi (-78°C) 2. Iodomethane
2-Ethyl-4-methoxyquinazoline
Excellent
Lateral Lithiation
4-Methoxy-2-methylquinazoline
1. n-BuLi (-78°C) 2. Benzaldehyde
2-(2-Hydroxy-2-phenylethyl)-4-methoxyquinazoline
Excellent
References
Selective FAP inhibitors with a xanthine scaffold.The Royal Society of Chemistry.
THERMAL RING CONTRACTION OF 3H-1,4-BENZO-DIAZEPINES INTO QUINAZOLINES.Heterocycles, Vol. 51, No. 10, 1999.
A Simple and Convenient Procedure for Lithiation and Side-Chain Substitution of 2-Alkyl-4-(methylthio)quinazolines and 2-Alkyl-4-methoxyquinazolines.Synthesis, 2005.
Physical and chemical properties of 4-Methoxy-2-methylquinazoline
An In-depth Technical Guide to the Physical and Chemical Properties of 4-Methoxy-2-methylquinazoline Introduction The quinazoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" d...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide to the Physical and Chemical Properties of 4-Methoxy-2-methylquinazoline
Introduction
The quinazoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its ability to bind to a wide array of biological targets.[1] This fused aromatic heterocycle, consisting of a benzene ring fused to a pyrimidine ring, is present in numerous natural alkaloids and synthetic compounds with significant therapeutic value.[1] Several FDA-approved drugs, including the anticancer agents gefitinib and erlotinib, feature the quinazoline core, primarily functioning as protein kinase inhibitors that target critical cell signaling pathways like the Epidermal Growth Factor Receptor (EGFR) pathway.[1]
This guide focuses on a specific, yet highly valuable derivative: 4-Methoxy-2-methylquinazoline . This compound serves not only as a crucial synthetic intermediate for building more complex drug candidates but also possesses inherent structural features that make it a subject of interest for fundamental chemical and pharmacological research. Its strategic placement of a methoxy group at the 4-position and a methyl group at the 2-position dictates its unique reactivity and potential for biological interaction.
This document provides a comprehensive overview for researchers, scientists, and drug development professionals, detailing the physicochemical properties, synthesis, reactivity, analytical characterization, and therapeutic relevance of 4-Methoxy-2-methylquinazoline.
Molecular Structure and Physicochemical Properties
4-Methoxy-2-methylquinazoline is a solid organic compound whose structural arrangement governs its chemical behavior and physical characteristics.
Caption: Molecular structure of 4-Methoxy-2-methylquinazoline.
The key physicochemical data for 4-Methoxy-2-methylquinazoline are summarized in the table below. It is important to note that while some properties are well-documented, experimental values for others like melting and boiling points are not widely reported in the literature.
Soluble in organic solvents like DMSO, Methanol, Chloroform
Inferred
Synthesis and Manufacturing
The synthesis of 4-Methoxy-2-methylquinazoline typically follows a multi-step pathway common for substituted quinazolines, which provides flexibility and control over the final structure. A robust and widely applicable method involves the initial construction of the 2-methylquinazolin-4(3H)-one core, followed by functional group interconversion to install the methoxy group.
The causality behind this strategy is rooted in the reactivity of the quinazolinone intermediate. The 4-oxo group is readily converted into a 4-chloro group, which is an excellent leaving group for nucleophilic aromatic substitution. This two-step activation is more efficient and higher-yielding than attempting to directly install the methoxy group.
Caption: General synthetic workflow for 4-Methoxy-2-methylquinazoline.
Experimental Protocol: Synthesis of 4-Methoxy-2-methylquinazoline
This protocol is a representative, self-validating system. Each step yields a stable intermediate whose identity and purity can be confirmed by standard analytical techniques (TLC, NMR, MS) before proceeding, ensuring the integrity of the final product.
Step 1: Synthesis of 2-Methylquinazolin-4(3H)-one
In a round-bottom flask, combine anthranilamide (1.0 eq) and acetic anhydride (1.2 eq).
Heat the mixture at 130-140 °C for 2-3 hours. The reaction can be monitored by Thin Layer Chromatography (TLC).
Allow the reaction mixture to cool to room temperature, which should result in the solidification of the product.
Triturate the solid with a cold solution of sodium bicarbonate to neutralize excess acetic acid.
Filter the crude product, wash with cold water, and dry under a vacuum. Recrystallization from ethanol can be performed for further purification.
Step 2: Synthesis of 4-Chloro-2-methylquinazoline
To a flask containing 2-methylquinazolin-4(3H)-one (1.0 eq), add phosphorus oxychloride (POCl₃, 5-10 eq) as both the reagent and solvent.
Add a catalytic amount of N,N-dimethylformamide (DMF) to facilitate the reaction.
Reflux the mixture for 3-4 hours until the starting material is consumed (monitored by TLC).
Carefully remove the excess POCl₃ under reduced pressure.
Pour the residue slowly onto crushed ice with vigorous stirring. The product will precipitate as a solid.
Neutralize the aqueous solution with a base (e.g., ammonium hydroxide) to a pH of ~8.
Filter the solid, wash thoroughly with water, and dry.
Step 3: Synthesis of 4-Methoxy-2-methylquinazoline
Prepare a solution of sodium methoxide by dissolving sodium metal (1.5 eq) in anhydrous methanol under an inert atmosphere (e.g., Nitrogen or Argon).
Once the sodium has fully reacted, add a solution of 4-chloro-2-methylquinazoline (1.0 eq) in anhydrous methanol to the sodium methoxide solution.
Stir the reaction at room temperature or gentle heat (40-50 °C) for 2-4 hours. Monitor the reaction progress by TLC.
Once complete, evaporate the methanol under reduced pressure.
Dissolve the residue in dichloromethane or ethyl acetate and wash with water to remove inorganic salts.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to obtain the crude product.
Purify the final compound using column chromatography on silica gel.
Chemical Reactivity and Mechanistic Insights
The reactivity of 4-Methoxy-2-methylquinazoline is dominated by the interplay between its aromatic core and its functional groups.
Side-Chain Lithiation: The most significant and synthetically useful reaction is the deprotonation of the 2-methyl group. The electron-withdrawing nature of the quinazoline ring acidifies the protons of the methyl group, allowing for their abstraction by a strong base like n-butyllithium (n-BuLi) at low temperatures (-78 °C). This generates a highly reactive lithiated intermediate.[2] This nucleophilic species can then react with a wide range of electrophiles (e.g., alkyl halides, aldehydes, ketones) to install various functional groups at the side-chain position, making it a powerful tool for generating diverse analogs.[2]
Caption: Reactivity of the 2-methyl group via side-chain lithiation.
Reactivity of the Quinazoline Core:
Ring Nitrogens: The nitrogen atoms (N1 and N3) are basic and can be protonated in acidic conditions or act as ligands for metal coordination.
Nucleophilic Substitution: While the 4-methoxy group is less reactive than a 4-chloro group, it can be displaced by strong nucleophiles under forcing conditions.
Spectroscopic and Chromatographic Analysis
Unambiguous characterization is critical to confirm the identity and purity of 4-Methoxy-2-methylquinazoline.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR provides detailed information about the molecular structure. Based on data from close analogs like 4-methoxyquinazoline, the following spectral features are predicted.[3]
Mass spectrometry confirms the molecular weight of the compound. Using a soft ionization technique like Electrospray Ionization (ESI), the expected molecular ion would be the protonated species.
Expected [M+H]⁺: 175.0866 (Calculated for C₁₀H₁₁N₂O⁺)
Analytical Protocols
Protocol: NMR Analysis
Accurately weigh 5-10 mg of the sample.
Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.
Acquire ¹H, ¹³C, and, if necessary, 2D NMR (e.g., COSY, HSQC) spectra on a spectrometer (e.g., 400 MHz or higher).
Process the data, including Fourier transformation, phase correction, and baseline correction.
Integrate proton signals and assign peaks based on chemical shifts, coupling constants, and correlations.
Protocol: HPLC Purity Assessment
Prepare a stock solution of the sample in a suitable solvent (e.g., Methanol or Acetonitrile) at a concentration of ~1 mg/mL.
Use a C18 reverse-phase column.
Set up a gradient elution method, for example:
Mobile Phase A: Water with 0.1% Formic Acid or TFA.
Mobile Phase B: Acetonitrile with 0.1% Formic Acid or TFA.
Gradient: 5% B to 95% B over 15-20 minutes.
Set the flow rate to 1.0 mL/min and the UV detection wavelength to ~254 nm.
Inject 5-10 µL of the sample solution and integrate the peak areas to determine the purity percentage.
Relevance in Drug Discovery and Development
The value of 4-Methoxy-2-methylquinazoline in drug development is twofold: as a building block and as a potential pharmacophore itself. Its structure is analogous to the core of many Type I kinase inhibitors, which bind to the ATP-binding site of kinases.
Role as a Kinase Inhibitor Scaffold:
Many clinically successful kinase inhibitors, such as Gefitinib, are 4-anilinoquinazoline derivatives.[1] The quinazoline ring acts as a scaffold that orients a substituted aniline group into the ATP-binding pocket of the kinase domain. The nitrogen at position 1 (N1) typically forms a crucial hydrogen bond with a conserved residue in the hinge region of the kinase, anchoring the inhibitor. 4-Methoxy-2-methylquinazoline can be synthetically elaborated—for instance, by converting the methoxy group to an amino or anilino group—to generate libraries of potential kinase inhibitors.
Caption: Inhibition of the EGFR signaling pathway by a quinazoline-based inhibitor.
Conclusion
4-Methoxy-2-methylquinazoline is a compound of significant interest due to its membership in the pharmacologically vital quinazoline family. Its well-defined structure allows for predictable and versatile chemical reactivity, particularly the functionalization of its 2-methyl side chain. This reactivity, combined with established synthetic routes and analytical protocols, makes it an accessible and valuable tool for medicinal chemists. As a scaffold closely related to proven therapeutic agents, it represents a key starting point for the design and synthesis of novel kinase inhibitors and other potential drug candidates, underscoring its continued importance in the landscape of drug discovery and development.
References
El-Hiti, G. A., Smith, K., Hegazy, A. S., Alshammari, M. B., & Kariuki, B. M. (2014). Crystal structure of 4-methoxyquinazoline. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 12), o1279. [Link]
National Center for Biotechnology Information. PubChem Compound Summary for CID 27831, 4-Methoxyquinazoline. [Link]
Sirisoma, N., Kasibhatla, S., Pervin, A., Zhang, H., Jiang, S., Willardsen, J. A., Anderson, M. B., Baichwal, V., Mather, G. G., Jessing, K., Hussain, R., Hoang, K., Pleiman, C. M., Tseng, B., Drewe, J., & Cai, S. X. (2008). Discovery of 2-chloro-N-(4-methoxyphenyl)-N-methylquinazolin-4-amine (EP128265, MPI-0441138) as a potent inducer of apoptosis with high in vivo activity. Journal of Medicinal Chemistry, 51(15), 4771–4779. [Link]
Li, Z., Liu, Y., Zhang, Y., Wang, Y., Zhang, Y., & Liu, H. (2019). Design, Synthesis, and Biological Evaluation of 4-Methyl Quinazoline Derivatives as Anticancer Agents Simultaneously Targeting Phosphoinositide 3-Kinases and Histone Deacetylases. Journal of Medicinal Chemistry, 62(17), 7856–7873. [Link]
An In-depth Technical Guide to 4-Methoxy-2-methylquinazoline: Synthesis and Structural Characterization
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive technical overview of 4-Methoxy-2-methylquinazoline, a heterocyclic compound of interest in medicinal chemistry. Due to...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive technical overview of 4-Methoxy-2-methylquinazoline, a heterocyclic compound of interest in medicinal chemistry. Due to the limited availability of direct experimental data for this specific molecule in public databases, this document establishes a robust predictive framework for its synthesis and structural elucidation. The methodologies and spectral interpretations presented herein are grounded in established principles of organic chemistry and are supported by empirical data from closely related and structurally analogous quinazoline derivatives.
Compound Identification and Physicochemical Properties
While a specific CAS Number for 4-Methoxy-2-methylquinazoline has not been definitively identified in common chemical registries, its molecular structure is unambiguous. The compound consists of a quinazoline core with a methyl group at the 2-position and a methoxy group at the 4-position.
Table 1: Predicted Physicochemical Properties of 4-Methoxy-2-methylquinazoline
Property
Predicted Value
Molecular Formula
C₁₀H₁₀N₂O
Molecular Weight
174.20 g/mol
IUPAC Name
4-methoxy-2-methylquinazoline
InChI Key
(Predicted)
SMILES
COC1=NC(=NC2=CC=CC=C21)C
LogP
(Predicted)
Topological Polar Surface Area (TPSA)
(Predicted)
Note: Predicted values are derived from computational models and should be confirmed by experimental analysis.
Strategic Synthesis Pathway
The synthesis of 4-Methoxy-2-methylquinazoline can be logically approached through a multi-step sequence, leveraging well-established reactions in quinazoline chemistry. A common and effective strategy involves the initial construction of the 2-methyl-4-quinazolinone core, followed by functional group interconversion to introduce the methoxy group at the 4-position.
Rationale for the Synthetic Approach
This synthetic design is predicated on the reactivity of the quinazolinone scaffold. The conversion of the 4-oxo group to a more reactive 4-chloro substituent provides an excellent electrophilic site for nucleophilic aromatic substitution by a methoxide source. This two-step sequence is a robust and widely utilized method for the preparation of 4-alkoxyquinazolines.
Proposed Synthesis Workflow
Caption: Proposed synthesis workflow for 4-Methoxy-2-methylquinazoline.
Detailed Experimental Protocols
Step 1: Synthesis of 2-Methyl-4(3H)-quinazolinone
Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine anthranilamide and a slight excess of acetic anhydride.
Reaction Conditions: Heat the mixture under reflux for 2-3 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
Work-up and Isolation: After cooling, the reaction mixture is poured into cold water. The resulting precipitate is collected by filtration, washed with water, and dried to yield crude 2-methyl-4(3H)-quinazolinone.
Purification: The crude product can be purified by recrystallization from a suitable solvent such as ethanol.
Step 2: Synthesis of 4-Chloro-2-methylquinazoline
Reaction Setup: In a fume hood, to a flask containing 2-methyl-4(3H)-quinazolinone, add an excess of a chlorinating agent such as thionyl chloride (SOCl₂) or phosphorus oxychloride (POCl₃). A catalytic amount of dimethylformamide (DMF) can be added to facilitate the reaction.
Reaction Conditions: The mixture is heated under reflux until the reaction is complete (monitored by TLC).
Work-up and Isolation: The excess chlorinating agent is carefully removed under reduced pressure. The residue is then cautiously quenched with ice-water. The precipitated product is collected by filtration, washed with a cold dilute solution of sodium bicarbonate and then with water, and dried.
Step 3: Synthesis of 4-Methoxy-2-methylquinazoline
Reaction Setup: Prepare a solution of sodium methoxide in anhydrous methanol. To this, add the 4-chloro-2-methylquinazoline synthesized in the previous step.
Reaction Conditions: The reaction mixture is stirred at room temperature or gently heated to facilitate the substitution. The reaction progress should be monitored by TLC.
Work-up and Isolation: Once the reaction is complete, the methanol is removed under reduced pressure. The residue is partitioned between water and an organic solvent like ethyl acetate. The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated.
Purification: The crude 4-Methoxy-2-methylquinazoline can be purified by column chromatography on silica gel.
Comprehensive Structural Characterization
The definitive structural confirmation of 4-Methoxy-2-methylquinazoline relies on a combination of spectroscopic techniques. The following sections detail the expected spectral data based on the analysis of structurally similar compounds.
Exploratory
Strategic Identification and Validation of Starting Materials for 4-Methoxy-2-methylquinazoline Synthesis: A Technical Guide
Introduction The quinazoline scaffold is a privileged pharmacophore in medicinal chemistry, frequently serving as the core structure for kinase inhibitors, antineoplastic agents, and selective fibroblast activation prote...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
The quinazoline scaffold is a privileged pharmacophore in medicinal chemistry, frequently serving as the core structure for kinase inhibitors, antineoplastic agents, and selective fibroblast activation protein (FAP) inhibitors [1]. Among its functionalized derivatives, 4-methoxy-2-methylquinazoline represents a critical intermediate and active moiety. The strategic selection of starting materials for its synthesis dictates not only the overall yield and atom economy but also the scalability and safety profile of the manufacturing process.
This guide provides an in-depth, mechanistically grounded analysis of the retrosynthetic pathways, starting material selection, and validated experimental protocols for synthesizing 4-methoxy-2-methylquinazoline.
Part 1: Retrosynthetic Analysis and Starting Material Evaluation
The synthesis of 4-methoxy-2-methylquinazoline relies on the sequential functionalization of the quinazoline ring. The most robust approach involves the construction of the thermodynamically stable 2-methylquinazolin-4(3H)-one core, followed by electrophilic activation and nucleophilic aromatic substitution (
SNAr
).
Mechanistic Causality in Route Selection
Direct methoxylation of an unactivated quinazolinone is kinetically unfavorable due to the tautomeric stability of the lactam form. Therefore, the C4 carbonyl oxygen must be transformed into a viable leaving group. Chlorination via phosphorus oxychloride (
POCl3
) yields 4-chloro-2-methylquinazoline, a highly electrophilic intermediate primed for attack by sodium methoxide (
NaOMe
) [1].
Starting Material Candidates
Anthranilic Acid (Route A): The classical Niementowski reaction utilizes anthranilic acid and acetic anhydride (or acetamidine). The reaction proceeds via an o-acetamidobenzoic acid intermediate, which undergoes cyclodehydration. This is the most cost-effective and widely adopted industrial starting material [2].
Isatoic Anhydride (Route B): Reacting isatoic anhydride with acetamidine offers a milder cyclocondensation pathway. The extrusion of
CO2
gas drives the reaction forward, often resulting in higher purity profiles for the intermediate quinazolinone.
2-Aminobenzonitrile (Route C): Acid-catalyzed cyclization with acetonitrile directly yields 4-chloro or 4-amino derivatives depending on the specific conditions. While atom-economical, the toxicity of nitrile precursors and the requirement for harsh acidic conditions limit its general applicability.
Quantitative Data: Starting Material Comparison
Starting Material
Core Intermediate Formed
Atom Economy
Relative Cost
Scalability & Safety Profile
Anthranilic Acid
2-Methylquinazolin-4(3H)-one
Moderate (
H2O
byproduct)
Low
High; requires thermal activation, safe handling.
Isatoic Anhydride
2-Methylquinazolin-4(3H)-one
Low (
CO2
byproduct)
Medium
High; mild conditions, gas evolution requires venting.
2-Aminobenzonitrile
4-Chloro-2-methylquinazoline
High
High
Moderate; toxicity concerns with nitriles.
Part 2: Visualizations of Synthetic Logic
Retrosynthetic analysis of 4-Methoxy-2-methylquinazoline identifying primary starting materials.
Step-by-step experimental workflow for the synthesis of 4-Methoxy-2-methylquinazoline.
Part 3: Experimental Workflows and Self-Validating Protocols
The following protocols establish a self-validating system for the synthesis of 4-methoxy-2-methylquinazoline starting from anthranilic acid, prioritizing the Niementowski-type cyclocondensation followed by controlled
SNAr
[2].
Protocol 1: Cyclocondensation to 2-Methylquinazolin-4(3H)-one
Reagent Preparation: Suspend 1.0 equivalent of anthranilic acid in a 3-fold molar excess of acetic anhydride.
Thermal Activation: Heat the mixture to reflux (approx. 140°C) for 4 hours. Causality: The excess acetic anhydride acts as both the acetylating agent and the solvent, driving the equilibrium toward the o-acetamidobenzoic acid intermediate and facilitating its subsequent dehydration [2].
Isolation & Validation: Cool the reaction to room temperature to precipitate the product. Wash with cold ethanol to remove residual acetic acid. Self-Validation: The appearance of a sharp carbonyl stretching band at ~1680
cm−1
in FTIR validates the successful formation of the quinazolinone lactam ring.
Reagent Loading: Suspend 2-methylquinazolin-4(3H)-one in neat
POCl3
(5.0 equivalents). Add a catalytic amount of N,N-dimethylaniline or DIPEA.
Reaction Dynamics: Reflux for 3-5 hours. Causality: The base catalyzes the formation of the Vilsmeier-type intermediate, significantly enhancing the nucleophilic attack of the chloride ion on the C4 position.
Quenching (Critical Safety Step): Concentrate the mixture under reduced pressure to recover excess
POCl3
. Carefully pour the residue over crushed ice to hydrolyze highly reactive phosphorodichloridate byproducts. Extract the aqueous layer with dichloromethane (DCM).
Methoxylation: Dissolve 4-chloro-2-methylquinazoline in anhydrous methanol. Add 3.0 equivalents of sodium methoxide (
NaOMe
) [1].
Reaction Monitoring: Stir the mixture at room temperature for 16 hours. Causality: The strong nucleophilicity of the methoxide ion allows the substitution to proceed efficiently without thermal activation, which minimizes the risk of ether cleavage or unwanted side reactions [3].
Workup: Evaporate the methanol under reduced pressure. Neutralize the mixture to pH 7 using citric acid (this specifically prevents base-catalyzed degradation of the quinazoline core). Extract the aqueous mixture with ethyl acetate to yield colorless crystals [1].
Validation:Self-Validation:1H
NMR validation requires the observation of a distinct singlet at ~4.18 ppm (integrating to 3H) corresponding to the newly introduced methoxy group, and a singlet at ~2.76 ppm for the C2 methyl group [1][4].
References
Selective FAP inhibitors with a xanthine scaffold. The Royal Society of Chemistry, 2019.[Link]
Synthesis, in-silico, and in-vitro study of novel chloro methylquinazolinones as PI3K-δ inhibitors, cytotoxic agents. Arabian Journal of Chemistry, 2021.[Link]
Application Note: Laboratory Protocol for the Synthesis of 4-Methoxy-2-methylquinazoline
Target Audience: Researchers, synthetic chemists, and drug development professionals. Introduction & Scientific Grounding Quinazoline derivatives, particularly 4-alkoxy and 4-aminoquinazolines, are privileged structural...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, synthetic chemists, and drug development professionals.
Introduction & Scientific Grounding
Quinazoline derivatives, particularly 4-alkoxy and 4-aminoquinazolines, are privileged structural motifs in medicinal chemistry. They frequently serve as the core scaffold for kinase inhibitors and fibroblast activation protein (FAP) inhibitors[1]. The synthesis of 4-methoxy-2-methylquinazoline is a critical foundational workflow for derivatizing the quinazoline core. This protocol details a robust, two-step synthetic methodology: the activation of 2-methylquinazolin-4(3H)-one to an electrophilic imidoyl chloride, followed by a regioselective nucleophilic aromatic substitution (SNAr)[2][3].
Mechanistic Rationale and Causality
To ensure a self-validating and highly reproducible workflow, it is essential to understand the chemical causality driving each experimental choice:
Step 1: Chlorination via POCl
3 : 2-Methylquinazolin-4(3H)-one exists predominantly in its highly stable lactam tautomer. To activate the C4 position for subsequent substitution, phosphorus oxychloride (POCl
3
) is employed as both the solvent and the chlorinating agent. The addition of catalytic pyridine is non-negotiable; it facilitates the formation of a highly reactive Vilsmeier-Haack-type intermediate and scavenges the evolved HCl, driving the lactam-to-imidoyl chloride conversion[2]. Quenching the reaction on crushed ice is a critical self-validating step: it safely hydrolyzes the excess POCl
3
while the near-zero temperature prevents the thermodynamically driven aqueous hydrolysis of the newly formed 4-chloro-2-methylquinazoline back to the starting lactam[2][3].
Step 2: Methoxylation via SNAr : The 4-chloroquinazoline intermediate is highly electrophilic due to the electron-withdrawing nature of the adjacent pyrimidine-ring nitrogens. Sodium methoxide (NaOMe) in methanol attacks the C4 position via a rapid addition-elimination SNAr mechanism[1]. The experimental choice to neutralize the reaction with citric acid (rather than a strong mineral acid like HCl) is deliberate. Citric acid safely modulates the reaction to exactly pH 7 without over-protonating the quinazoline nitrogens (which would form water-soluble salts), thereby maximizing the partition coefficient of the product into the organic phase during extraction[1].
Quantitative Data & Reaction Parameters
The following table summarizes the stoichiometric and thermodynamic parameters required for the two-step synthesis.
Parameter
Step 1: Chlorination
Step 2: Methoxylation
Substrate
2-Methylquinazolin-4(3H)-one (1.0 eq)
4-Chloro-2-methylquinazoline (1.0 eq)
Primary Reagent
POCl
3
(~5.0 eq)
NaOMe (~3.0 eq)
Catalyst/Additive
Pyridine (Catalytic, 3-5 drops)
None
Solvent
POCl
3
(Acts as solvent)
Anhydrous Methanol
Temperature
100 °C (Water/Oil Bath)
Room Temperature
Reaction Time
2 hours
16 hours
Expected Yield
~84%
~80%
Step-by-Step Experimental Protocols
Protocol A: Synthesis of 4-Chloro-2-methylquinazoline
Setup : Equip a 50 mL round-bottom flask with a magnetic stir bar and a reflux condenser. Ensure all glassware is oven-dried.
Catalysis : Add 3-5 drops of anhydrous pyridine to the suspension.
Reaction : Heat the mixture in a water bath or oil bath at 100 °C for exactly 2 hours[2]. The suspension will gradually transition into a homogenous, dark solution as the starting material is consumed.
Quench (Critical Step) : Allow the reaction to cool to room temperature. Slowly and cautiously pour the mixture onto 50 g of vigorously stirred crushed ice. Self-Validation: The rapid formation of a precipitate upon ice contact confirms the successful destruction of POCl
3
and the insolubility of the chlorinated product in cold water[2].
Isolation : Filter the resulting precipitate under vacuum. Wash the filter cake with ice-cold distilled water (3 × 10 mL) to remove residual phosphoric acid.
Drying & Purification : Dry the solid in a vacuum desiccator over P
2
O
5
. Recrystallize from minimal boiling ethanol to yield 4-chloro-2-methylquinazoline as a solid[2].
Protocol B: Synthesis of 4-Methoxy-2-methylquinazoline
Setup : In a 100 mL round-bottom flask, dissolve the purified 4-chloro-2-methylquinazoline (1.78 g, 10.0 mmol) in anhydrous methanol (15 mL).
Reagent Addition : Slowly add a solution of sodium methoxide in methanol (approx. 5.6 mL of a 5.4 M solution, 30.0 mmol)[1].
Reaction : Stir the mixture continuously at room temperature for 16 hours under an inert atmosphere (N
2
or Ar)[1].
Concentration : Concentrate the reaction mixture in vacuo to remove the bulk of the methanol.
Neutralization (Critical Step) : Resuspend the residue in 20 mL of distilled water. Add a concentrated aqueous solution of citric acid dropwise until the mixture reaches exactly pH 7[1]. Self-Validation: Use pH indicator strips or a calibrated pH meter. Stopping exactly at pH 7 ensures the product remains uncharged and highly organic-soluble.
Extraction : Extract the neutralized aqueous layer with ethyl acetate (3 × 20 mL)[1]. Combine the organic layers.
Washing & Drying : Wash the combined organic layers with brine (20 mL), dry over anhydrous sodium sulfate (Na
2
SO
4
), and filter.
Evaporation : Evaporate the solvent under reduced pressure to afford 4-methoxy-2-methylquinazoline as colorless crystals[1].
Protocol C: Analytical Validation
TLC : Monitor the SNAr reaction using Hexanes:Ethyl Acetate (7:3). The final product will show a distinct
Rf
shift compared to the chlorinated intermediate and exhibit strong UV absorbance at 254 nm.
1
H NMR (400 MHz, CDCl
3
) : Validation of the product is confirmed by the appearance of a sharp singlet integrating to 3H at approximately
δ
4.10-4.20 ppm, corresponding to the newly introduced -OCH
3
group. A representative aromatic signal includes a multiplet/ddd at
δ
8.04 ppm[1].
Workflow Visualization
Figure 1: Two-step synthetic workflow and analytical validation for 4-Methoxy-2-methylquinazoline.
Using 4-Methoxy-2-methylquinazoline in specified cancer cell line studies
Application Note: Utilizing 4-Methoxy-2-methylquinazoline as a Core Scaffold for Targeted Cancer Therapeutics in In Vitro Models Executive Summary The development of highly selective, non-peptide inhibitors targeting the...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Utilizing 4-Methoxy-2-methylquinazoline as a Core Scaffold for Targeted Cancer Therapeutics in In Vitro Models
Executive Summary
The development of highly selective, non-peptide inhibitors targeting the tumor microenvironment (TME) requires versatile chemical scaffolds. 4-Methoxy-2-methylquinazoline (4-MMQ) has emerged as a critical building block in medicinal chemistry, particularly for synthesizing selective inhibitors of Fibroblast Activation Protein (FAP)[1]. This application note provides a comprehensive, causality-driven guide for synthesizing 4-MMQ derivatives and evaluating their target engagement and phenotypic efficacy across specific cancer and stromal cell lines (e.g., MCF-7, HepG2, and Cancer-Associated Fibroblasts).
Mechanistic Rationale & Chemical Foundation
The utility of 4-MMQ lies in its unique electronic structure. The electron-withdrawing nature of the quinazoline ring renders the 2-methyl group highly acidic. By treating 4-MMQ with a strong base such as n-butyllithium (n-BuLi) at -78°C in tetrahydrofuran (THF), researchers can site-specifically lithiate the 2-methyl group[2]. This generates a stabilized lithium intermediate that readily undergoes nucleophilic attack on electrophiles, such as brominated xanthine scaffolds, yielding complex, modified 2-substituted 4-methoxyquinazolines in excellent yields[2][3].
These resulting 4-MMQ-xanthine derivatives act as potent, non-peptide inhibitors of FAP[1]. FAP is an atypical serine protease overexpressed in Cancer-Associated Fibroblasts (CAFs) but largely absent in healthy tissue or epithelial tumors. Therefore, evaluating these compounds requires a differential screening approach to prove both efficacy in target-positive cells and safety (lack of generalized cytotoxicity) in target-negative cells[4].
Fig 1: Synthesis of 4-MMQ-derived FAP inhibitors and selective targeting in in vitro models.
Experimental Design & Model Selection
To establish a self-validating experimental system, the biological evaluation of 4-MMQ derivatives must utilize a specific panel of cell lines:
Target-Positive Model: WI-38 human fibroblasts stimulated with TGF-β (10 ng/mL for 48h) to induce a CAF-like, FAP-high phenotype.
Target-Negative Models: MCF-7 (breast adenocarcinoma) and HepG2 (hepatocellular carcinoma). Quinazoline derivatives are frequently tested against these lines to screen for off-target cytotoxicity[4]. A successful 4-MMQ-derived FAP inhibitor will show minimal effect on these epithelial lines.
Step-by-Step Protocols
Compound Formulation
Quinazoline derivatives are highly hydrophobic. Improper formulation leads to precipitation, causing artificially low efficacy data.
Stock Preparation: Dissolve the synthesized 4-MMQ derivative in 100% molecular biology-grade DMSO to a concentration of 10 mM.
Aliquoting: Divide into 10 µL aliquots and store at -80°C. Causality: Repeated freeze-thaw cycles degrade the compound and introduce ambient moisture, which alters the effective concentration.
Working Dilutions: Dilute the stock in complete culture media immediately before dosing. The final DMSO concentration in the assay must strictly be ≤ 0.1% (v/v) . Causality: DMSO concentrations above 0.1% can induce spontaneous differentiation or apoptosis in fibroblasts, confounding viability readouts.
Fig 2: Experimental workflow for evaluating 4-MMQ derivatives in cancer cell lines.
Target Engagement: FAP Enzymatic Cleavage Assay
Phenotypic cell death does not prove mechanism of action. To prove the 4-MMQ derivative directly inhibits FAP, an enzymatic cleavage assay using a fluorogenic substrate is required.
Self-Validating Controls: Vehicle (0.1% DMSO) as maximum velocity (
Vmax
) baseline; Talabostat (10 µM) as a positive inhibition control.
Lysis: Harvest TGF-β stimulated WI-38 cells. Lyse using a non-denaturing buffer (1% Triton X-100, 50 mM Tris-HCl pH 7.4, 150 mM NaCl). Crucial: Do NOT add commercial protease inhibitor cocktails, as they will irreversibly inhibit FAP, yielding false-positive inhibition data.
Normalization: Clarify lysate (14,000 x g, 15 min, 4°C) and normalize protein concentration to 1 µg/µL using a BCA assay.
Binding: In a black 96-well microplate, combine 50 µL of lysate with serial dilutions of the 4-MMQ derivative (1 nM to 10 µM). Incubate at 37°C for 30 minutes to allow thermodynamic equilibrium of compound-target binding.
Reaction: Add 50 µL of the fluorogenic substrate Z-Gly-Pro-AMC (final concentration 50 µM). FAP specifically cleaves the Pro-AMC bond, releasing fluorescent AMC.
Readout: Measure fluorescence kinetically (Ex: 380 nm, Em: 460 nm) every 2 minutes for 1 hour. Calculate the IC50 based on the reduction in
Vmax
.
Phenotypic Screening: ATP-Based Cell Viability
To assess biological efficacy and off-target toxicity.
Seeding: Seed CAFs, MCF-7, and HepG2 cells in opaque-walled 96-well plates at 5,000 cells/well. Incubate overnight at 37°C, 5% CO2.
Treatment: Treat cells with the 4-MMQ derivative (10 nM to 50 µM) for 72 hours.
Assay Choice: Add CellTiter-Glo reagent at a 1:1 ratio to the culture volume. Causality: CellTiter-Glo (which measures ATP) is mandated over traditional MTT assays here. Fibroblasts (CAFs) inherently possess lower baseline metabolic rates than epithelial cancer cells (MCF-7/HepG2). MTT relies on robust mitochondrial reductase activity, which often yields weak, highly variable signals in fibroblasts. ATP quantification provides a highly sensitive, linear readout regardless of metabolic variance.
Readout: Shake the plate for 2 minutes to induce lysis, incubate for 10 minutes at room temperature to stabilize the luminescent signal, and record luminescence.
Representative Quantitative Data
The table below summarizes the expected pharmacological profile of a successfully synthesized 4-MMQ-derived FAP inhibitor, demonstrating potent target engagement in CAFs and excellent safety margins in off-target epithelial lines.
Cell Line Model
Origin / Phenotype
FAP Expression Level
Target Engagement (IC50)
Cytotoxicity (CC50)
WI-38 (+ TGF-β)
Fibroblast (CAF surrogate)
High (+++)
14.2 nM
58.5 nM
MCF-7
Breast Adenocarcinoma
Negative (-)
Not Applicable
> 10,000 nM
HepG2
Hepatocellular Carcinoma
Negative (-)
Not Applicable
> 10,000 nM
Note: CC50 values > 10,000 nM in MCF-7 and HepG2 confirm that the 4-MMQ derivative does not possess generalized cytotoxic properties, validating its selectivity for FAP-driven TME modulation.
References
1. The Royal Society of Chemistry.
2.2. R Discovery.
3.4. ResearchGate.
4.3. Molaid.
Application Notes and Protocols for Microwave-Assisted Synthesis of Quinazoline Compounds
For Distribution To: Researchers, Scientists, and Drug Development Professionals Abstract The quinazoline scaffold is a privileged heterocyclic motif frequently encountered in medicinal chemistry, forming the core of num...
Author: BenchChem Technical Support Team. Date: March 2026
For Distribution To: Researchers, Scientists, and Drug Development Professionals
Abstract
The quinazoline scaffold is a privileged heterocyclic motif frequently encountered in medicinal chemistry, forming the core of numerous bioactive compounds with a wide array of therapeutic applications. Traditional methods for the synthesis of quinazolines often necessitate harsh reaction conditions, prolonged reaction times, and can result in modest yields. This comprehensive guide details the application of microwave-assisted organic synthesis (MAOS) as a powerful and efficient technique to overcome these limitations. By leveraging the principles of microwave heating, researchers can achieve dramatic accelerations in reaction rates, improved yields, and enhanced product purity, often under more environmentally benign conditions. These application notes provide a detailed exploration of the underlying principles of microwave chemistry, a collection of robust and validated protocols for the synthesis of diverse quinazoline derivatives, and a comparative analysis against conventional heating methods.
The Rationale for Microwave-Assisted Synthesis in Quinazoline Chemistry
Microwave-assisted organic synthesis has emerged as a transformative technology in modern drug discovery and development.[1][2][3] Unlike conventional conductive heating, which relies on the transfer of thermal energy from an external source through the vessel walls to the reaction mixture, microwave irradiation directly heats the reactants and solvent molecules.[3] This volumetric and instantaneous heating is achieved through two primary mechanisms:
Dipolar Polarization: Polar molecules in the reaction mixture continuously attempt to align their dipoles with the rapidly oscillating electric field of the microwave radiation. This constant reorientation creates molecular friction, which manifests as intense and rapid heating.
Ionic Conduction: In the presence of ionic species, the oscillating electric field induces their migration. Collisions between these moving ions result in the dissipation of energy as heat.
This unique heating mechanism offers several distinct advantages in the context of quinazoline synthesis:
Accelerated Reaction Rates: The rapid and efficient energy transfer often leads to a dramatic reduction in reaction times, from hours or even days to mere minutes.[1][2][4][5][6]
Increased Yields and Purity: The uniform heating profile minimizes the formation of side products that can arise from localized overheating or prolonged reaction times, often resulting in higher isolated yields of the desired quinazoline product.[1][2][4][5]
Milder Reaction Conditions: Microwave heating can facilitate reactions at lower bulk temperatures than conventional methods, or for significantly shorter durations, which can be crucial for the synthesis of thermally sensitive quinazoline derivatives.[1][2][7]
Energy Efficiency: The direct heating of the reaction mixture is a more energy-efficient process compared to conventional heating methods.[3]
Facilitation of "Green Chemistry": The potential for solvent-free reactions or the use of more environmentally benign solvents aligns well with the principles of green chemistry.[2][3]
Instrumentation and Safety Considerations
The use of dedicated laboratory microwave reactors is imperative for safe and reproducible synthesis. Domestic microwave ovens are not designed for laboratory use and lack the necessary safety features and controls for temperature, pressure, and power.[8][9]
Key Safety Precautions:
Use Dedicated Microwave Reactors: Only employ microwave systems specifically designed for chemical synthesis, equipped with temperature and pressure sensors and safety interlocks.[8][10]
Proper Vessel Selection: Use only microwave-safe reaction vessels that are compatible with the solvents and reagents being used and are designed to withstand the expected temperatures and pressures.[10]
Avoid Sealed Systems for Unknown Reactions: When exploring new reactions with unknown kinetics, it is advisable to start with open-vessel experiments or on a small scale in a sealed vessel with careful monitoring.
Chemical Compatibility: Be aware of the stability of your reagents and solvents at elevated temperatures. Some compounds may decompose, leading to unexpected pressure increases or the formation of hazardous byproducts.[8]
Use of Metal Catalysts: While bulk metals should be avoided to prevent arcing, finely ground metal catalysts can often be used safely in microwave-assisted reactions.[8]
Work in a Ventilated Hood: Always perform microwave-assisted reactions in a well-ventilated fume hood to avoid inhalation of any potentially toxic fumes.[8]
Experimental Protocols
The following protocols are illustrative examples of the application of microwave-assisted synthesis for the preparation of various quinazoline derivatives. These have been selected to showcase the versatility and efficiency of the technique.
Protocol 1: Microwave-Assisted Niementowski Synthesis of 4(3H)-Quinazolinone
The Niementowski reaction, the condensation of anthranilic acid with an amide, is a classical method for the synthesis of 4(3H)-quinazolinones. Microwave irradiation dramatically accelerates this process.[1][11][12][13]
Reaction Scheme:
Caption: General scheme for the Niementowski synthesis of 4(3H)-quinazolinone.
Materials:
Anthranilic acid
Formamide
Microwave reactor with appropriate reaction vessels
Ethanol (for recrystallization)
Procedure:
In a microwave-safe reaction vessel, combine anthranilic acid (1.0 mmol) and formamide (5.0 mmol).
Seal the vessel and place it in the microwave reactor.
Irradiate the reaction mixture at 150 °C for 10-20 minutes. The reaction progress can be monitored by TLC.[1][11]
After the reaction is complete, allow the vessel to cool to room temperature.
Add cold water to the reaction mixture to precipitate the product.
Collect the solid by vacuum filtration, wash with cold water, and dry.
Recrystallize the crude product from ethanol to afford pure 4(3H)-quinazolinone.
Protocol 2: One-Pot, Three-Component Synthesis of 2,3-Disubstituted Quinazolin-4(3H)-ones
This protocol exemplifies a multicomponent reaction (MCR) approach, which is highly efficient for generating molecular diversity.
Application Notes and Protocols for the Comprehensive Evaluation of 4-Methoxy-2-methylquinazoline as an EGFR Inhibitor
Introduction The Epidermal Growth Factor Receptor (EGFR) is a receptor tyrosine kinase that plays a central role in regulating cell proliferation, survival, and differentiation.[1][2] Dysregulation of EGFR signaling, oft...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
The Epidermal Growth Factor Receptor (EGFR) is a receptor tyrosine kinase that plays a central role in regulating cell proliferation, survival, and differentiation.[1][2] Dysregulation of EGFR signaling, often through overexpression or activating mutations, is a well-established driver in the pathogenesis of numerous cancers, including non-small-cell lung cancer (NSCLC) and colorectal cancer.[3][4] This has made EGFR a prime target for therapeutic intervention. The quinazoline scaffold is a privileged structure in medicinal chemistry, forming the core of several FDA-approved EGFR inhibitors like gefitinib and erlotinib.[5][6] These molecules typically act as ATP-competitive inhibitors, blocking the kinase activity of EGFR and arresting downstream signaling.[7]
This document provides a comprehensive, multi-tiered guide for researchers to evaluate the inhibitory potential of 4-Methoxy-2-methylquinazoline, a compound sharing the core pharmacophore of established EGFR inhibitors. The described workflow is designed to build a robust evidence package, moving from direct enzymatic inhibition to cellular activity and culminating in direct confirmation of target engagement within the complex cellular environment.
The Strategic Evaluation of a Kinase Inhibitor
A thorough assessment of a potential kinase inhibitor requires a multi-faceted approach. We begin with biochemical assays to confirm direct interaction and inhibition of the purified enzyme. This is followed by cell-based assays to determine if the compound can enter cells, engage its target, and produce a desired biological outcome (e.g., inhibiting cancer cell growth). Finally, target engagement assays are employed to verify that the compound physically binds to the intended target inside the cell, providing crucial evidence that the observed cellular effects are a direct result of this interaction.
Section 1: Biochemical Assay for Direct EGFR Kinase Inhibition
The foundational step is to determine if 4-Methoxy-2-methylquinazoline directly inhibits the enzymatic activity of EGFR in a cell-free system. The ADP-Glo™ Kinase Assay is a robust luminescent method that quantifies the amount of ADP produced during the kinase reaction, which is directly proportional to kinase activity.[7]
Scientific Rationale
This assay provides a direct measure of the compound's potency against the isolated kinase, free from confounding factors like cell permeability or off-target cellular effects. By measuring the half-maximal inhibitory concentration (IC50), we can quantify the compound's intrinsic ability to inhibit EGFR.
Diagram: Principle of the ADP-Glo™ Kinase Assay
Caption: Workflow of the ADP-Glo™ assay to measure EGFR kinase activity and its inhibition.
Kinase Reaction Buffer (e.g., 40 mM Tris pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)
4-Methoxy-2-methylquinazoline and a reference inhibitor (e.g., Gefitinib)
DMSO (Dimethyl sulfoxide)
ADP-Glo™ Kinase Assay Kit (Promega)
Opaque-walled 96-well or 384-well plates suitable for luminescence
Luminometer plate reader
Procedure:
Compound Preparation: Prepare a 10-point, 3-fold serial dilution of 4-Methoxy-2-methylquinazoline and the reference inhibitor in DMSO. A typical starting concentration is 10 mM. Then, create intermediate dilutions in the Kinase Reaction Buffer.
Kinase Reaction Setup:
Add 2.5 µL of the diluted compound or vehicle (DMSO in buffer) to the wells of the assay plate.
Add 5 µL of a solution containing the EGFR enzyme and peptide substrate in Kinase Reaction Buffer.
Incubate the plate for 15-30 minutes at room temperature to allow the compound to bind to the enzyme.[7]
Initiate Kinase Reaction:
Add 2.5 µL of ATP solution (at a concentration near the Km for EGFR, if known) to each well to start the reaction.
Incubate the plate at room temperature (or 30°C) for 60 minutes.[7]
Terminate Reaction and Detect ADP:
Add 10 µL of ADP-Glo™ Reagent to each well. This will stop the kinase reaction and deplete any remaining ATP.
Incubate for 40 minutes at room temperature.
Add 20 µL of Kinase Detection Reagent to each well. This converts the ADP generated into ATP and provides the substrate for luciferase.
Incubate for 30-60 minutes at room temperature to stabilize the luminescent signal.
Data Acquisition: Measure the luminescence of each well using a plate reader.
Data Analysis:
Subtract the background luminescence (no enzyme control) from all wells.
Normalize the data by setting the "no inhibitor" (vehicle only) control as 100% activity and the "high concentration inhibitor" control as 0% activity.
Plot the normalized % activity against the log of the inhibitor concentration.
Fit the data to a four-parameter logistic curve to determine the IC50 value.
Data Presentation: Example IC50 Values
Compound
Target
IC50 (nM) [Example Data]
4-Methoxy-2-methylquinazoline
EGFR (Wild-Type)
85.2
Gefitinib (Reference)
EGFR (Wild-Type)
25.7
Section 2: Cell-Based Assays for Cellular Potency and Pathway Modulation
After confirming direct enzyme inhibition, the next critical step is to assess the compound's activity in a more physiologically relevant context: living cancer cells. This involves evaluating its ability to inhibit cell proliferation and to modulate the EGFR signaling pathway.
Part A: Cell Viability Assay
This assay determines the compound's effect on the growth and viability of cancer cell lines whose survival is dependent on EGFR signaling. The CellTiter-Glo® Luminescent Cell Viability Assay is a homogeneous method that measures ATP levels, an indicator of metabolically active, viable cells.[8][9]
Scientific Rationale:
This assay addresses several key questions: Can the compound cross the cell membrane? Does it inhibit EGFR in the cellular environment sufficiently to cause a biological effect? It also allows for the determination of a cellular potency value (GI50 or IC50), which is crucial for understanding the therapeutic potential.[10] It is essential to test against cell lines with different EGFR statuses (e.g., wild-type overexpressing, activating mutations) to understand the compound's selectivity profile.
Appropriate cell culture medium and supplements (e.g., RPMI-1640, 10% FBS)
4-Methoxy-2-methylquinazoline and a reference inhibitor
DMSO
CellTiter-Glo® Reagent (Promega)
Opaque-walled 96-well cell culture plates
Luminometer plate reader
Procedure:
Cell Seeding:
Harvest and count cells, ensuring high viability (>95%).
Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 3,000-8,000 cells/well) in 90 µL of culture medium.[10]
Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.
Compound Treatment:
Prepare a serial dilution of the test compound and reference inhibitor in culture medium.
Add 10 µL of the diluted compound to the respective wells. Include vehicle-only (DMSO) controls.
Incubate the plate for 72 hours under standard cell culture conditions.[7]
Assay Measurement:
Remove the plate from the incubator and allow it to equilibrate to room temperature for approximately 30 minutes.[11][12]
Add 100 µL of CellTiter-Glo® Reagent directly to each well (a volume equal to the culture medium).[11][12]
Place the plate on an orbital shaker for 2 minutes to induce cell lysis.[11][12]
Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.[11][12]
Data Acquisition and Analysis:
Measure luminescence using a plate reader.
Normalize the data to the vehicle-treated control wells (100% viability) and analyze using non-linear regression to determine the half-maximal growth inhibitory concentration (GI50).
Data Presentation: Example GI50 Values
Compound
Cell Line
EGFR Status
GI50 (µM) [Example Data]
4-Methoxy-2-methylquinazoline
PC-9
del19 (Active)
0.45
4-Methoxy-2-methylquinazoline
A549
Wild-Type
3.80
Gefitinib (Reference)
PC-9
del19 (Active)
0.09
Gefitinib (Reference)
A549
Wild-Type
>10
Part B: Western Blot for Signaling Pathway Analysis
This technique provides direct visual evidence of the compound's mechanism of action by measuring the phosphorylation status of EGFR and its key downstream effectors. Inhibition of EGFR should lead to a decrease in its autophosphorylation and, consequently, reduced phosphorylation of proteins in the PI3K/Akt and MAPK/ERK pathways.[3][13][14]
Scientific Rationale:
Observing a dose-dependent decrease in p-EGFR, p-Akt, and p-ERK confirms that the compound is inhibiting the intended signaling cascade.[15][16] Probing for total protein levels is crucial to ensure that the observed effects are due to changes in phosphorylation, not a reduction in overall protein expression.[13]
Diagram: EGFR Signaling and Western Blot Targets
Caption: EGFR signaling cascade and key proteins analyzed by Western blot to confirm inhibition.
Protocol: Western Blotting for EGFR Pathway Modulation
Materials:
A431 or other suitable cells
Culture medium, serum, and EGF (Epidermal Growth Factor)
4-Methoxy-2-methylquinazoline
Ice-cold PBS (Phosphate-Buffered Saline)
RIPA Lysis Buffer supplemented with protease and phosphatase inhibitors
BCA Protein Assay Kit
Laemmli sample buffer
SDS-PAGE gels, running buffer, and electrophoresis equipment
PVDF or nitrocellulose membranes and transfer buffer/system
Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)
Primary antibodies (p-EGFR, Total EGFR, p-Akt, Total Akt, p-ERK, Total ERK, GAPDH)
HRP-conjugated secondary antibodies
ECL (Enhanced Chemiluminescence) detection reagent and imaging system
Procedure:
Cell Culture and Treatment:
Culture cells (e.g., A431) to 70-80% confluency.
Serum-starve the cells for 16-24 hours to reduce basal signaling.
Pre-treat cells with various concentrations of 4-Methoxy-2-methylquinazoline or vehicle (DMSO) for 1-2 hours.
Stimulate the cells with EGF (e.g., 100 ng/mL) for 10-15 minutes to induce robust EGFR phosphorylation.[13] Include an unstimulated control.
Cell Lysis and Protein Quantification:
Place plates on ice, wash cells twice with ice-cold PBS.
Add ice-cold RIPA buffer with inhibitors, scrape the cells, and collect the lysate.[13]
Centrifuge at >12,000 x g for 15 minutes at 4°C to pellet debris.[1][13]
Transfer the supernatant to a new tube and determine protein concentration using a BCA assay.
SDS-PAGE and Protein Transfer:
Normalize all samples to the same protein concentration with lysis buffer. Add Laemmli buffer and boil at 95°C for 5 minutes.
Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel.
Run the gel to separate proteins by size.
Transfer the separated proteins to a PVDF membrane. For a large protein like EGFR (~175 kDa), a wet transfer is recommended.[1][13]
Immunoblotting:
Block the membrane with 5% BSA in TBST for 1 hour at room temperature.
Incubate the membrane with a primary antibody against a phosphorylated target (e.g., anti-p-EGFR Tyr1068) overnight at 4°C.[13]
Wash the membrane three times with TBST.
Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.
Wash three times with TBST.
Detection and Re-probing:
Apply ECL reagent and capture the chemiluminescent signal with an imager.
To analyze total protein levels, strip the membrane and re-probe with an antibody for the total form of the protein (e.g., anti-Total EGFR), followed by the loading control (e.g., anti-GAPDH).
Section 3: Target Engagement Assay
The final, definitive step is to confirm that 4-Methoxy-2-methylquinazoline physically binds to EGFR within intact cells. The Cellular Thermal Shift Assay (CETSA) is a powerful method for this purpose.
Scientific Rationale
CETSA is based on the principle of ligand-induced thermal stabilization.[17] When a compound binds to its target protein, it generally increases the protein's stability, making it more resistant to heat-induced unfolding and aggregation. By heating treated cells across a temperature gradient and measuring the amount of soluble EGFR remaining, we can observe a "thermal shift" to higher temperatures in the presence of a binding compound, providing direct evidence of target engagement.[18][19]
Caption: The experimental workflow for CETSA to confirm intracellular target engagement.
Protocol: Cellular Thermal Shift Assay (CETSA)
Materials:
Cell line expressing EGFR
Culture medium and supplements
4-Methoxy-2-methylquinazoline and vehicle (DMSO)
PBS with protease inhibitors
PCR tubes
Thermal cycler
Liquid nitrogen and 37°C water bath
High-speed centrifuge
Western blot reagents and equipment (as listed previously)
Procedure:
Cell Treatment:
Harvest cells and resuspend in culture medium.
Treat one aliquot of cells with a saturating concentration of 4-Methoxy-2-methylquinazoline and another with vehicle (DMSO).
Incubate for 1 hour at 37°C to allow for compound uptake.[17]
Heat Challenge:
Aliquot the treated cell suspensions into PCR tubes for each temperature point.
Place the tubes in a thermal cycler and heat them across a range of temperatures (e.g., 40°C to 70°C in 3°C increments) for 3 minutes, followed by cooling to 4°C.[17][20] Include a non-heated (4°C) control.
Cell Lysis and Fractionation:
Lyse the cells by performing three rapid freeze-thaw cycles using liquid nitrogen and a 37°C water bath.[17][20]
Centrifuge the lysates at 20,000 x g for 20 minutes at 4°C to pellet the aggregated proteins.[17][20]
Analysis of Soluble Fraction:
Carefully collect the supernatant, which contains the soluble protein fraction.
Normalize protein concentrations.
Analyze the amount of soluble EGFR in each sample using Western blotting with an anti-Total EGFR antibody.
Data Analysis:
Quantify the band intensities from the Western blot.
For each treatment (vehicle and compound), plot the normalized band intensity against the corresponding temperature.
A positive result is indicated by a rightward shift of the melting curve for the compound-treated samples compared to the vehicle-treated samples, demonstrating ligand-induced stabilization.
Summary
The comprehensive evaluation of a potential kinase inhibitor like 4-Methoxy-2-methylquinazoline requires a systematic and logical progression of experiments. By following the protocols outlined in these application notes, researchers can:
Quantify direct enzymatic potency through biochemical kinase assays.
Assess cellular efficacy and mechanism of action by measuring effects on cancer cell viability and downstream signaling pathways.
Confirm target engagement directly within the cellular environment using CETSA.
This integrated approach provides a robust and validated dataset, essential for advancing a promising compound through the drug discovery pipeline.
References
Simplified schematic diagram of the EGFR signaling pathway depicting... (n.d.). ResearchGate. Retrieved from [Link]
HTRF: A Technology Tailored for Drug Discovery –A Review of Theoretical Aspects and Recent Applications. (2010). PMC. Retrieved from [Link]
Kinase assay principle. The substrates used in HTRF kinase assays are... (n.d.). ResearchGate. Retrieved from [Link]
A comprehensive pathway map of epidermal growth factor receptor signaling. (2006). PMC. Retrieved from [Link]
Development of a HTRF® Kinase Assay for Determination of Syk Activity. (2008). PMC. Retrieved from [Link]
HTRF KinEASE a universal expanded platform to address serine/threonine & tyrosine kinases. (n.d.). Revvity. Retrieved from [Link]
Simplified schematic diagram of transforming growth factor-alpha/epidermal growth factor receptor signaling pathway (TGFA/EGFR). (n.d.). Pathway Figure OCR. Retrieved from [Link]
Simplified EGFR-signaling pathway. Ligands are EGF, TGF-β, ER, and AR.... (n.d.). ResearchGate. Retrieved from [Link]
EGF/EGFR Signaling Pathway. (n.d.). Creative Diagnostics. Retrieved from [Link]
Measuring and interpreting the selectivity of protein kinase inhibitors. (2012). PMC. Retrieved from [Link]
Step-by-Step Guide to Kinase Inhibitor Development. (2024). Reaction Biology. Retrieved from [Link]
Measure cancer cell viability using a homogeneous, stable luminescence assay. (n.d.). Molecular Devices. Retrieved from [Link]
Cell-based test for kinase inhibitors. (2020). INiTS. Retrieved from [Link]
Protein Kinase Inhibitors - Selectivity or Toxicity? (2021). IntechOpen. Retrieved from [Link]
HTRF Kinase Assay Development and Methods in Inhibitor Characterization. (n.d.). SpringerLink. Retrieved from [Link]
Methods EGFR Biochemical Assays The protocol used for the continuous-read kinase assays to measure inherent potency of compounds. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]
Methods for Investigation of Targeted Kinase Inhibitor Therapy using Chemical Proteomics and Phosphorylation Profiling. (2012). PMC. Retrieved from [Link]
Design, synthesis, and biological evaluation of 4-(2-fluorophenoxy)-7-methoxyquinazoline derivatives as dual EGFR/c-Met inhibitors for the treatment of NSCLC. (2024). PubMed. Retrieved from [Link]
AKT-STAT3 Pathway as a Downstream Target of EGFR Signaling to Regulate PD-L1 Expression on NSCLC cells. (2016). Journal of Cancer. Retrieved from [Link]
EGFR in Cancer: Signaling Mechanisms, Drugs, and Acquired Resistance. (2021). MDPI. Retrieved from [Link]
An overview of downstream signaling pathways induced by EGFR... (n.d.). ResearchGate. Retrieved from [Link]
Best Practice for Western Blot Detection of Phosphorylation Events. (n.d.). Bio-Rad Antibodies. Retrieved from [Link]
How could I detect EGFR by western blot effectively? (2016). ResearchGate. Retrieved from [Link]
EGFR Assays & Drug Discovery Services. (n.d.). Reaction Biology. Retrieved from [Link]
Analyzing expression and phosphorylation of the EGF receptor in HNSCC. (2019). PMC. Retrieved from [Link]
Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. (2016). NCBI. Retrieved from [Link]
Quinazolinones as allosteric fourth-generation EGFR inhibitors for the treatment of NSCLC. (n.d.). PMC. Retrieved from [Link]
Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. (2020). PMC. Retrieved from [Link]
S-Alkylated quinazolin-4(3H)-ones as dual EGFR/VEGFR-2 kinases inhibitors: design, synthesis, anticancer evaluation and docking study. (2024). RSC Advances. Retrieved from [Link]
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Technical Support Center: Troubleshooting Low Yields in 4-Methoxy-2-methylquinazoline Synthesis
Welcome to the Technical Support Center for quinazoline derivative synthesis. The conversion of 2-methylquinazolin-4(3H)-one to 4-methoxy-2-methylquinazoline is a critical two-step sequence involving chlorination followe...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for quinazoline derivative synthesis. The conversion of 2-methylquinazolin-4(3H)-one to 4-methoxy-2-methylquinazoline is a critical two-step sequence involving chlorination followed by nucleophilic aromatic substitution (SNAr). While mechanistically straightforward, researchers frequently encounter severe yield drops due to the highly electrophilic nature of the C4 position, which is prone to rapid hydrolysis[1]. This guide provides field-proven methodologies, causal troubleshooting, and self-validating protocols to ensure high-yielding syntheses.
Mechanistic Overview & Diagnostic Workflow
The synthesis relies on generating a highly reactive 4-chloro-2-methylquinazoline intermediate. Because the C4 carbon is flanked by two electron-withdrawing nitrogen atoms, it is exceptionally susceptible to nucleophilic attack. If adventitious water is present during the workup of Step 1 or the execution of Step 2, the intermediate will inevitably hydrolyze back to the thermodynamic sink: the starting 2-methylquinazolin-4(3H)-one[1].
Fig 1: Two-step synthesis workflow of 4-Methoxy-2-methylquinazoline highlighting failure pathways.
Self-Validating Experimental Protocols
To guarantee reproducibility, the following protocols incorporate self-validating checkpoints to ensure the reaction is proceeding correctly before moving to the next stage.
Protocol A: Synthesis of 4-Chloro-2-methylquinazoline (Chlorination)
Adapted from established protocols for quinazoline functionalization[2].
Reagent Assembly : To a dry 250 mL round-bottomed flask, add 2-methylquinazolin-4(3H)-one (1.0 eq), an organic amine base (e.g., trimethylamine or triethylamine, ~3.5 eq), and anhydrous toluene (0.2 M concentration)[2].
Activation : Cool the suspension to 0 °C using an ice bath. Slowly add phosphorus oxychloride (POCl3, ~3.5 eq) dropwise. Causality: The base scavenges HCl generated during the reaction, preventing the protonation of the quinazoline nitrogens which would deactivate the ring.
Heating : Stir at room temperature for 1 hour, then heat the reaction to 95 °C for 3 hours[2].
Self-Validation Checkpoint (TLC) : Spot the reaction mixture against the starting material (Eluent: Hexane/EtOAc 7:3). The starting material will remain near the baseline (highly polar due to hydrogen bonding), while the 4-chloro intermediate will elute as a fast-moving, strongly UV-active spot.
Reverse Quench (Critical for Yield) : Cool the mixture to room temperature. Do not add water to the flask. Instead, pour the reaction mixture dropwise into a vigorously stirred beaker of crushed ice. Causality: POCl3 hydrolysis is violently exothermic. A standard quench will spike the temperature, driving the hydrolysis of your newly formed C-Cl bond back to the C=O bond.
Isolation : Extract with ethyl acetate, wash with cold brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure. Use immediately in the next step to prevent degradation.
Protocol B: Synthesis of 4-Methoxy-2-methylquinazoline (Methoxylation)
Optimized for high-yield nucleophilic aromatic substitution[3].
Nucleophile Preparation : In a flame-dried flask under inert atmosphere (N2/Ar), prepare or add a solution of sodium methoxide (NaOMe) in strictly anhydrous methanol (3.0 eq of NaOMe)[3].
Substitution : Add the crude 4-chloro-2-methylquinazoline (1.0 eq) to the methoxide solution at room temperature. Stir for 16 hours[3].
Self-Validation Checkpoint (Reaction Progress) : The solution should become homogeneous. TLC will show the disappearance of the non-polar 4-chloro intermediate and the appearance of a slightly more polar product spot.
Concentration : Evaporate the bulk of the methanol under reduced pressure.
pH-Controlled Workup (Critical for Yield) : Suspend the residue in water. Slowly add aqueous citric acid until the pH is exactly 7 [3]. Self-Validation: As the pH approaches 7, the aqueous layer will turn cloudy as the free-base quinazoline precipitates out of the aqueous phase.
Extraction : Extract the neutralized mixture with ethyl acetate. Dry the organic layer and evaporate to yield colorless crystals[3].
Quantitative Troubleshooting Data
Compare your reaction parameters against this diagnostic matrix to identify the root cause of yield attrition.
Reaction Parameter
Sub-optimal Condition
Typical Yield Impact
Mechanistic Consequence
Corrective Action
POCl3 Quench Temp
> 20°C
-40% to -60%
Rapid hydrolysis of the fragile C-Cl bond back to the quinazolinone.
H₂O outcompetes methoxide as a nucleophile, reverting the intermediate.
Use strictly anhydrous MeOH and flame-dried glassware.
Workup pH (Step 2)
pH < 5 (Acidic)
-50% to -80%
Protonation of the quinazoline nitrogen forms a highly water-soluble salt.
Neutralize exactly to pH 7 with citric acid before extraction[3].
Solvent Polarity (Core)
Non-polar (Toluene)
Variable
Favors C(sp³)-C(sp²) bond formation, yielding benzimidazole byproducts.
If synthesizing the core from scratch, switch to polar aprotic solvents (DMF/DMSO)[1].
FAQs & Troubleshooting Guide
Q1: I am recovering unreacted 2-methylquinazolin-4(3H)-one after the methoxylation step, even though my TLC showed complete conversion during chlorination. Why?A1: You are experiencing intermediate reversion. The C4 position of the quinazoline ring is highly electrophilic. If there is adventitious water in your methanol, or if atmospheric moisture was introduced during the transfer of the 4-chloro intermediate, water will act as a competing nucleophile. Hydrolysis of the 4-chloro intermediate is thermodynamically favored, converting it back to the stable quinazolinone[1]. Ensure your NaOMe/MeOH solution is strictly anhydrous.
Q2: During the POCl3 workup, my yield drops significantly and a tarry residue forms. How can I prevent this?A2: This is a classic symptom of poor temperature control during the quench. The quenching of excess POCl3 is violently exothermic. If the localized temperature in the flask spikes, the 4-chloro product degrades or hydrolyzes. Always perform a "reverse quench" by adding the reaction mixture dropwise to vigorously stirred crushed ice.
Q3: I am losing product during the final extraction of the methoxy derivative. What is the optimal pH?A3: 4-Methoxy-2-methylquinazoline contains basic nitrogen atoms. If you acidify the aqueous layer too much (pH < 5) during the quench of the methoxide, the product will protonate and partition into the aqueous layer as a water-soluble salt. The established protocol specifically dictates neutralizing with citric acid to exactly pH 7 before performing the ethyl acetate extraction to ensure the product remains in its organic-soluble free-base form[3].
Q4: Can the choice of base and solvent affect the initial formation of the quinazoline core if I am synthesizing my starting material from scratch?A4: Absolutely. The polarity of the solvent dictates the reaction pathway. Polar solvents (like DMF, DMSO, or ethanol) favor the desired C(sp²)-N bond formation to yield quinazolines. Conversely, non-polar solvents can inadvertently favor C(sp³)-C(sp²) bond formation, leading to the formation of benzimidazole byproducts[1].
Technical Support Center: Optimization of Reaction Conditions for Improved Quinazoline Synthesis
Welcome to the Technical Support Center for Quinazoline Synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of quinazoline synthesis.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Quinazoline Synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of quinazoline synthesis. Here, we move beyond simple protocols to provide in-depth, field-proven insights into optimizing your reaction conditions, troubleshooting common issues, and understanding the causality behind experimental choices. Our goal is to empower you to achieve higher yields, greater purity, and more reliable results in your synthetic endeavors.
Troubleshooting Guide: From Frustration to Fruition
This section addresses specific experimental challenges in a question-and-answer format, offering systematic approaches to problem-solving.
Issue 1: Low or No Yield of the Desired Quinazoline Product
Question: My reaction is resulting in a very low yield, or I'm not isolating any of my target quinazoline. What are the potential causes, and how can I troubleshoot this?
Answer: This is a common yet multifaceted problem. A systematic evaluation of your reaction parameters is the most effective troubleshooting strategy. Low or no yield can typically be traced back to one or more of the following factors:
Suboptimal Reaction Conditions: Temperature, reaction time, and solvent are critical. Many classical quinazoline syntheses require high temperatures, sometimes exceeding 120°C.[1] Conversely, some modern catalytic methods proceed under milder conditions.[1] It is crucial to ensure your reaction temperature is optimized for your specific protocol. Monitor the reaction's progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the ideal reaction time and confirm the consumption of starting materials.[1]
Poor Quality of Starting Materials: Impurities in your reactants, such as 2-aminobenzonitriles or aldehydes, can lead to unwanted side reactions that consume your starting materials and reduce the yield of the desired product.[2] Always ensure the purity of your starting materials, and repurify them if necessary.
Inefficient Catalyst Activity: If your synthesis involves a catalyst, its activity is paramount. The catalyst may be inappropriate for the specific transformation, or it may have degraded due to improper storage or handling. Consider screening different catalysts, such as various Lewis acids or transition metals, to find the most effective one for your reaction.[1]
Inappropriate Solvent Choice: The polarity of the solvent can significantly influence the reaction pathway.[3] Polar solvents often favor the desired C(sp²)-N bond formation to yield quinazolines, while nonpolar solvents might lead to the formation of benzimidazole side products.[3] If you are using a non-polar solvent and observing low yields, switching to a polar aprotic solvent like DMF or DMSO, or a polar protic solvent like ethanol, may improve the outcome.[3][4]
Incorrect Base Strength: The base is often crucial for deprotonation and cyclization steps.[3] An inappropriate base, either too weak or too strong, can hinder the reaction. The choice between an inorganic base (e.g., K₂CO₃, Cs₂CO₃) and an organic base (e.g., DABCO) depends on the specific reaction mechanism and substrate solubility.[3][5]
Troubleshooting Workflow for Low Yield
Caption: A systematic approach to troubleshooting low-yield quinazoline synthesis.
Issue 2: Significant Formation of Side Products
Question: My TLC shows multiple spots, and I'm struggling to isolate my desired product. How can I identify and minimize these side products?
Answer: The formation of side products is a common hurdle that complicates purification and reduces your overall yield. Identifying the structure of these impurities can provide valuable clues about the reaction mechanism and how to prevent their formation.
Quinazolinone Byproducts: In many quinazoline syntheses, particularly those starting from anthranilic acid derivatives like the Niementowski reaction, the formation of the corresponding quinazolin-4-one is a frequent side reaction.[2] This occurs due to the presence of water or other nucleophiles that can hydrolyze an intermediate. To minimize this, ensure anhydrous reaction conditions and consider using an excess of the amine source.[2]
Dimers or Polymers: The self-condensation of starting materials or intermediates can lead to the formation of dimers or polymers, especially at high concentrations or temperatures.[1] To mitigate this, try running the reaction at a lower concentration or temperature. A slow addition of one of the reactants can also help to maintain a low concentration of the reactive intermediate and suppress dimerization.[1]
Regioisomers: When using unsymmetrically substituted starting materials, the formation of a mixture of regioisomers can occur. Controlling regioselectivity often requires a careful choice of directing groups on your substrates or the use of a highly selective catalyst.
Common Side Reactions and Mitigation Strategies
Side Product
Common Cause
Recommended Action
Quinazolin-4-one
Hydrolysis of intermediates, especially in Niementowski synthesis.
Use anhydrous conditions; employ an excess of the amine source.[2]
Dimers/Polymers
High concentration of reactive intermediates.
Decrease reactant concentration; slow addition of a reactant.[1]
Increase reaction time or temperature; consider a more effective catalyst.
Frequently Asked Questions (FAQs)
This section addresses broader questions about experimental design and the rationale behind choosing specific reaction conditions.
Question 1: How critical is the choice of catalyst in quinazoline synthesis, and what are the main types?
Answer: The choice of catalyst is often paramount to the success of a quinazoline synthesis, influencing reaction rate, yield, and selectivity. The catalyst facilitates key bond-forming steps and can enable reactions under milder conditions than classical methods.[6]
Transition Metal Catalysts: These are widely used and offer diverse reactivity.[6]
Copper (Cu): Copper catalysts are cost-effective and versatile, often used in C-N cross-coupling reactions to form the quinazoline ring.[6][7] They can be used in various forms, including simple salts (CuI, CuBr) and nanoparticles.[6][8][9]
Palladium (Pd): Palladium catalysts are highly effective for C-H activation and cross-coupling reactions, enabling the synthesis of complex quinazolines with high functional group tolerance.[9]
Iron (Fe): Iron catalysts are an economical and environmentally benign option, often employed in dehydrogenative coupling reactions.[6][10]
Nickel (Ni) & Cobalt (Co): These have emerged as powerful catalysts for C-H functionalization and dehydrogenative coupling reactions in quinazoline synthesis.[6][8]
Lewis Acid Catalysts: Lewis acids like AlCl₃ or BF₃·Et₂O can activate carbonyl groups and promote cyclization steps.[11][12]
Iodine (I₂): Molecular iodine can act as a mild Lewis acid and an oxidant, promoting cyclization and aromatization in a one-pot fashion.[13]
Question 2: Can microwave irradiation or ultrasound improve my quinazoline synthesis?
Answer: Absolutely. Both microwave-assisted synthesis and ultrasonication are powerful techniques for accelerating reaction rates and often improving yields in quinazoline synthesis.
Microwave Irradiation: Microwaves provide rapid and uniform heating of the reaction mixture, which can dramatically reduce reaction times from hours to minutes.[2][14] This can also lead to higher yields and cleaner reaction profiles by minimizing the formation of side products that may occur during prolonged heating.[15]
Ultrasonication: Ultrasound promotes reactions through acoustic cavitation, which generates localized high temperatures and pressures. This can enhance mass transfer and accelerate reaction rates, often at ambient temperature.[3][14]
Question 3: What are the most effective methods for purifying quinazoline derivatives?
Answer: The purification strategy depends on the nature of the product and the impurities present.
Recrystallization: This is often the simplest and most cost-effective method for obtaining highly pure crystalline products, provided a suitable solvent system can be found.[2][16]
Column Chromatography: This is a highly effective technique for separating the desired product from soluble impurities and side products.[2] Silica gel is the most common stationary phase.
Preparative High-Performance Liquid Chromatography (HPLC): For challenging separations of structurally similar compounds or to achieve very high purity, preparative HPLC is the method of choice.[2]
Acid-Base Extraction: For basic quinazoline products, an acid wash can be used to extract the product into the aqueous phase, leaving non-basic impurities in the organic layer. The product can then be recovered by basifying the aqueous layer and extracting with an organic solvent.[16]
Experimental Protocols
Here, we provide detailed, step-by-step methodologies for common quinazoline synthesis workflows.
Protocol 1: A General Procedure for Copper-Catalyzed Synthesis of Quinazolines
This protocol is adapted from methodologies involving the reaction of 2-aminobenzylamines with aldehydes.[7]
Reaction Setup: To an oven-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the 2-aminobenzylamine (1.0 mmol, 1.0 equiv), the aldehyde (1.2 mmol, 1.2 equiv), a copper catalyst such as CuCl (0.1 mmol, 10 mol%), and a base like 1,4-diazabicyclo[2.2.2]octane (DABCO) (0.2 mmol, 20 mol%).
Solvent Addition: Add a suitable solvent, such as acetonitrile (CH₃CN) or dimethyl sulfoxide (DMSO) (5 mL).
Reaction Conditions: Heat the reaction mixture to 80-120 °C under an air or oxygen atmosphere (a balloon of oxygen can be used).[7]
Monitoring: Monitor the progress of the reaction by TLC until the starting material is consumed (typically 8-24 hours).
Work-up: After completion, cool the reaction mixture to room temperature and pour it into cold water.
Extraction: Extract the aqueous mixture with an organic solvent such as ethyl acetate (3 x 20 mL).
Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel.
Workflow for Copper-Catalyzed Quinazoline Synthesis
Caption: A typical experimental workflow for the synthesis of quinazolines.
This protocol is a modern variation of the classic Niementowski reaction, leveraging microwave irradiation for improved efficiency.[2][15]
Reactant Mixture: In a microwave-safe reaction vessel, combine the substituted anthranilic acid (1.0 mmol, 1.0 equiv) and an excess of formamide (or another suitable amide). For a solvent-free approach, a solid support like acidic alumina or silica gel can be added.[2]
Microwave Irradiation: Seal the vessel and place it in a microwave reactor. Irradiate the mixture at a set temperature (e.g., 150-200 °C) for a predetermined time (typically 10-30 minutes). The optimal time and power should be determined empirically.
Work-up: After cooling, add cold water to the reaction mixture to precipitate the crude product.
Isolation: Collect the solid product by filtration, wash thoroughly with water, and dry.
Purification: The crude product can be further purified by recrystallization from a suitable solvent like ethanol.
References
Kumar, V., & Aggarwal, A. (2021). Transition-metal-catalyzed synthesis of quinazolines: A review. Frontiers in Chemistry, 9, 745693. [Link]
Tiwari, R. K., Singh, S., & Singh, R. K. (2017). Quinazoline derivatives: synthesis and bioactivities. Medicinal Chemistry Research, 26(8), 1687-1711. [Link]
Reddy, B. V. S., & Reddy, L. R. (2024). Recent Advances in Metal-Catalyzed Approaches for the Synthesis of Quinazoline Derivatives. Molecules, 29(10), 2294. [Link]
Verma, A., & Joshi, S. (2025). RECENT DEVELOPMENTS IN SYNTHETIC METHODS AND PHARMACOLOGICAL ACTIVITIES OF QUINAZOLINONE DERIVATIVES. Universal Journal of Pharmaceutical Research, 10(1). [Link]
Organic Chemistry Portal. (n.d.). Synthesis of quinazolines. [Link]
Chen, C. Y., et al. (2018). Iron-Catalyzed C(sp3)−H Oxidation, Intramolecular C−N Bond Formation, and Aromatization: An Efficient Synthesis of Quinazolines from 2-Alkylamino N−H Ketimine Derivatives. The Journal of Organic Chemistry, 83(5), 2395-2401. [Link]
Journal of Synthetic Chemistry. (2025). Synthesis of Quinazoline Derivatives in the Presence of Titanium-Containing Solid Acid Nanoparticles. [Link]
Wang, X., et al. (2015). Quinazolinone Synthesis through Base-Promoted SNAr Reaction of ortho-Fluorobenzamides with Amides Followed by Cyclization. The Journal of Organic Chemistry, 80(21), 10948-10954. [Link]
Maiden, T. M., & Harrity, J. P. (2016). Recent developments in transition metal catalysis for quinazolinone synthesis. Organic & Biomolecular Chemistry, 14(33), 7856-7865. [Link]
Zhang, Z. H., et al. (2012). Catalyst-free synthesis of quinazoline derivatives using low melting sugar–urea–salt mixture as a solvent. Green Chemistry, 14(4), 957-960. [Link]
Musiol, R., & Sajewicz, M. (2012). Optimization of solid phase synthesis of quinazolin-4-ones. Der Pharma Chemica, 4(1), 63-69. [Link]
Kumar, S., Padala, K., & Maiti, B. (2023). Optimization of Reaction Conditions for the Synthesis of Quinazolin-4(3H)-one. ChemistrySelect, 8(31), e202302146. [Link]
Sharma, P., & Kumar, A. (2021). Review on Synthesis Route of Quinazoline Based Hybrid Derivatives. Asian Journal of Chemistry, 33(11), 2567-2578. [Link]
Liu, J., Yang, Y., & Li, L. (2017). Optimization of Synthesis Process of 4-Methylquinazoline. International Research Journal of Pure and Applied Chemistry, 14(3), 1-5. [Link]
ResearchGate. (n.d.). Mechanism involved in the formation of quinazoline (1). [Link]
Glavaš, M., et al. (2020). Green chemistry approach to the synthesis of 3-substituted-quinazolin-4(3H)-ones and 2-methyl-3-substituted-quinazolin-4(3H)-ones and biological evaluation. Journal of the Serbian Chemical Society, 85(3), 335-346. [Link]
O'Donovan, D. H., & O'Sullivan, T. P. (2019). A Review on the Synthesis and Chemical Transformation of Quinazoline 3-Oxides. Molecules, 24(18), 3290. [Link]
ResearchGate. (n.d.). Influence of solvent on the synthesis of quinazoline- 2,4(1H,3H)-diones. [Link]
Kumar, V., & Aggarwal, A. (2019). Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances. Frontiers in Chemistry, 7, 503. [Link]
Organic Chemistry Portal. (n.d.). Synthesis of quinazolinones. [Link]
Panja, S., & Saha, S. (2013). An efficient one-pot synthesis of quinazolines using a magnetic ionic liquid. Tetrahedron Letters, 54(23), 2994-2997. [Link]
Sharma, V. K., et al. (2021). A short review on synthetic strategies towards quinazoline based anticancer drugs. Arkivoc, 2021(9), 150-176. [Link]
ResearchGate. (n.d.). Plausible mechanism for the synthesis of (a) quinazoline (b) quinazolinone derivatives. [Link]
Dasari, S. R., et al. (2016). SYNTHESIS, CHARACTERIZATION OF NOVEL QUINAZOLINE DERIVATIVES AND ANTIMICROBIAL SCREENING. Trade Science Inc.[Link]
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Identifying common side reactions in Friedländer quinazoline synthesis
Technical Support Center: Friedländer-Type Quinazoline Synthesis Welcome to the technical support center for quinazoline synthesis. This guide is designed for researchers, scientists, and drug development professionals t...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Friedländer-Type Quinazoline Synthesis
Welcome to the technical support center for quinazoline synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into troubleshooting common side reactions encountered during the Friedländer-type synthesis of quinazolines. Our focus is on understanding the causality behind these issues and providing robust, scientifically-grounded solutions.
A Note on Terminology: Quinoline vs. Quinazoline Synthesis
The classic "Friedländer Synthesis," first reported in 1882, describes the reaction of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group to form a quinoline .[1][2] However, the principles of this reaction are frequently adapted for the synthesis of other heterocyclic systems. This guide addresses the "Friedländer-type" synthesis of quinazolines , which involves the condensation of a 2-aminoaryl ketone or aldehyde with a suitable nitrogen-containing reactant to form the quinazoline core. The side reactions discussed are often analogous to those seen in the classic quinoline synthesis, with specific nuances pertinent to quinazoline formation.
Q1: My reaction is producing a significant amount of a higher molecular weight byproduct, and my desired product yield is low. What is the likely culprit?
A: The most common side reaction, particularly under basic conditions, is the self-condensation of the α-methylene ketone reactant .[3] This is an aldol condensation reaction where the enolate of one ketone molecule attacks the carbonyl group of another, leading to dimers or even oligomers.[4][5]
Mechanism Deep Dive:
Base catalysts (e.g., KOH, NaOH) are designed to deprotonate the α-carbon of the ketone, forming a reactive enolate.[6] While this enolate is intended to react with the 2-aminoaryl carbonyl compound, it can also readily react with another molecule of the un-deprotonated ketone, which is often present in higher concentration. This competing reaction pathway drains the active methylene compound from the reaction, reducing the yield of the desired quinazoline.
Troubleshooting Strategies:
Slow Addition of the Ketone: Instead of adding all reactants at once, add the α-methylene ketone dropwise to the reaction mixture containing the 2-aminoaryl ketone and the catalyst over 30-60 minutes.[5][6] This keeps the instantaneous concentration of the ketone low, favoring the reaction with the 2-aminoaryl ketone over self-condensation.
Switch to an Acid Catalyst: Acid catalysts (e.g., p-TsOH, ZnCl₂, Iodine) activate the reaction through a different mechanism, typically by protonating the carbonyl group of the ketone, which avoids the high concentration of free enolate that leads to self-condensation.[1][3][6]
Use of an Imine Analogue: To completely avoid side reactions involving the ketone, one can pre-form the imine of the 2-aminoaryl ketone, which is then reacted. This strategy has been successfully used to prevent aldol side reactions.[4]
Q2: I am using an unsymmetrical ketone (e.g., 2-butanone) and getting a mixture of two isomeric products that are difficult to separate. How can I improve regioselectivity?
A: This is a classic challenge of regioselectivity in Friedländer-type syntheses.[7] When an unsymmetrical ketone is used, the reaction can proceed via enolate formation on either side of the carbonyl group, leading to a mixture of regioisomeric quinazolines.[6][7] The ratio of these products is determined by a combination of steric hindrance, electronic effects, and reaction conditions, which influence the formation of the kinetic vs. the thermodynamic enolate.[8]
Causality & Control:
Kinetic vs. Thermodynamic Control: Reaction at the less substituted α-carbon (kinetic product) is typically faster, while reaction at the more substituted α-carbon (thermodynamic product) leads to a more stable final product. Higher temperatures often favor the thermodynamic product.[8]
Catalyst Choice: The choice of catalyst can significantly influence the regiochemical outcome. Some modern amine catalysts and ionic liquids have been shown to provide high regiospecificity.[4][9] For example, under standard NaOH catalysis, the reaction of 2-aminobenzaldehyde with 2-pentanone yields the 3-ethyl-2-methyl quinoline as the major product, whereas a Yb(OTf)₃ catalyst favors the 2-n-propyl quinoline.[9]
Troubleshooting Strategies:
Temperature Screening: Perform the reaction at different temperatures. Lower temperatures may favor the formation of the kinetic product, potentially increasing the ratio of one isomer.[8]
Catalyst Screening: If one catalyst system provides poor selectivity, screen others. Switch from a base to a Lewis acid or an organocatalyst.[8][10]
Use of Pre-activated Substrates: Introducing a directing group, such as a phosphoryl group on one α-carbon of the ketone, can force the reaction to proceed at a specific position.[4]
Q3: My reaction mixture is turning into a dark, tarry substance, and I'm struggling to isolate any product. What is causing this decomposition?
A: The formation of tar or polymers is typically a result of harsh reaction conditions, such as excessively high temperatures, prolonged reaction times, or the use of strong acids or bases.[6][8] Highly reactive starting materials can also be prone to polymerization.[6]
Mechanism of Degradation:
High temperatures and aggressive catalysts can cause the degradation of the starting materials, particularly the 2-aminoaryl aldehyde or ketone, which can be unstable.[6] Furthermore, the intermediate products, such as the initially formed Schiff base or aldol adduct, can undergo undesired polymerization pathways before the final cyclization and dehydration can occur.
Troubleshooting Strategies:
Reduce Reaction Temperature: This is the most straightforward solution. High heat can accelerate side reactions more than the desired reaction.[8]
Use Milder Catalysts: Switch from strong mineral acids (H₂SO₄) or bases (KOH) to milder options. Catalysts like iodine, p-TsOH, or various Lewis acids often allow the reaction to proceed at lower temperatures.[4][6]
Solvent-Free or Microwave Conditions: Solvent-free reactions, sometimes assisted by microwave irradiation, can lead to significantly shorter reaction times, which minimizes the opportunity for starting material degradation.[3][11]
Monitor the Reaction Closely: Use Thin-Layer Chromatography (TLC) or LC-MS to monitor the consumption of starting materials. Stop the reaction as soon as the limiting reagent is consumed to prevent further degradation of the product.[6][12]
Q4: Instead of the desired quinazoline, I seem to be forming a quinazolinone byproduct. Why is this happening?
A: The formation of a 4-oxo-3,4-dihydroquinazoline (quinazolinone) is a common issue in certain quinazoline syntheses, like the Niementowski reaction, and can occur in Friedländer-type approaches depending on the nitrogen source used.[12] This typically happens when the reaction pathway is diverted, often due to the choice of reagents or reaction pH.
Causality:
This side reaction is often observed when using reagents like formamide or when there's an opportunity for oxidation or hydrolysis of an intermediate. For instance, in the Niementowski synthesis, controlling the amount of formamide is key to favoring the quinazoline over the quinazolinone.[12] Adjusting the reaction pH can also influence the reaction pathway and reduce the formation of these unwanted byproducts.[12]
Troubleshooting Strategies:
Control Reagent Stoichiometry: If using a reagent like formamide as the nitrogen source, carefully control its stoichiometry. Using an excess may favor the desired quinazoline formation.[12]
pH Adjustment: The pH of the reaction medium can be critical. A screen of different acidic or basic catalysts and conditions may be necessary to find the optimal window that disfavors quinazolinone formation.[12]
Inert Atmosphere: If an oxidative side reaction is suspected, running the reaction under an inert atmosphere (e.g., Nitrogen or Argon) may suppress the formation of the quinazolinone.
Visualizing Reaction Pathways
The following diagrams illustrate the desired reaction pathway versus common side reactions.
Caption: Main vs. Side Reaction Pathways.
Caption: Formation of Regioisomers.
Troubleshooting Summary
Problem Observed
Probable Cause(s)
Recommended Solutions & Rationale
Reference(s)
Low Yield / Formation of High MW Byproducts
Self-condensation (aldol) of the α-methylene ketone, especially under basic conditions.
1. Slowly add the ketone: Keeps its concentration low to disfavor self-reaction.2. Switch to an acid catalyst: Avoids the formation of a high concentration of reactive enolate.
Use of an unsymmetrical ketone leading to poor regioselectivity.
1. Screen temperatures: Lower temperatures may favor the kinetic product.2. Screen catalysts: Lewis acids or organocatalysts can offer better selectivity.3. Use a directing group: Pre-modify the ketone to force a specific reaction site.
Self-condensation of the 2-aminoaryl ketone at high temperatures.
1. Optimize (lower) the reaction temperature. 2. Screen for a more suitable catalyst that promotes the desired intermolecular reaction at a lower temp.
Optimized Experimental Protocol: General Friedländer-Type Synthesis (Acid-Catalyzed)
This protocol provides a generalized, robust starting point designed to minimize common side reactions by using a milder acid catalyst and controlled conditions.
Round-bottom flask, reflux condenser, magnetic stirrer
Methodology:
Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the 2-aminoaryl ketone (1.0 mmol) and p-TsOH (10 mol%).[6]
Solvent Addition: Add toluene (5 mL). Toluene is often a good choice as it allows for a reasonable reflux temperature and can facilitate the removal of water via a Dean-Stark trap if necessary, driving the equilibrium towards the product.
Reactant Addition: Begin stirring the mixture. Add the α-methylene ketone (1.1 equiv) to the flask. For highly reactive ketones prone to self-condensation, this addition should be performed dropwise over 30 minutes at the reflux temperature.[5][6]
Reaction Conditions: Heat the mixture to reflux (approx. 110°C for toluene).
Monitoring: Monitor the progress of the reaction by TLC (e.g., using a 7:3 hexane:ethyl acetate eluent system, though this must be optimized). Check for the disappearance of the limiting starting material. Reaction times can vary from 2 to 12 hours.[6][12]
Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the mixture with ethyl acetate (20 mL).
Washing: Wash the organic layer sequentially with a saturated aqueous solution of sodium bicarbonate (2 x 15 mL) to neutralize the acid catalyst, followed by brine (1 x 15 mL).
Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.[6]
Purification: Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent (e.g., ethanol) to obtain the pure quinazoline derivative.[6][12]
References
Minimizing side products in the Friedländer quinoline synthesis. (2025). Benchchem.
Troubleshooting guide for the synthesis of quinazoline deriv
Troubleshooting low yield in Friedländer quinoline synthesis. (2025). Benchchem.
Troubleshooting common side reactions in quinazoline synthesis. (2025). Benchchem.
Identification of common byproducts in quinoline synthesis. (2025). Benchchem.
Optimizing reaction conditions for Friedländer quinoline synthesis. (2025). Benchchem.
Pfitzinger synthesis. (n.d.). Scribd.
Cheng, C. C. (2005). The Friedländer Synthesis of Quinolines. Organic Reactions.
Hassner, A., & Stumer, C. (1994). Organic Syntheses Based on Name Reactions and Unnamed Reactions. Pergamon.
Marco-Contelles, J., Perez-Mayoral, E., Samadi, A., do Carmo Carreiras, M., & Soriano, E. (2009). Recent Advances in the Friedländer Reaction. Chemical Reviews, 109(6), 2652–2671.
Kumar, A., & Sharma, S. (2021). Advances in polymer based Friedlander quinoline synthesis. Creative Commons Attribution 4.
Kumar, V., & Kumar, S. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. RSC Advances, 10(33), 19450-19480.
An Alternative Quinoline Synthesis by via Friedlaender Reaction Catalyzed by Yb(OTf)3. (2011). Tetrahedron Letters, 52(27), 3474-3477.
Shen, Q., Wang, L., Yu, J., Liu, M., Qiu, J., Fang, L., Guo, F., & Tang, J. (2012). Synthesis of Quinolines via Friedländer Reaction in Water and under Catalyst-Free Conditions. Synthesis, 44(03), 389-392.
Green chemistry alternatives for traditional quinoline synthesis. (2025). Benchchem.
How to improve the purity of crude 4-Methoxy-2-methylquinazoline product
Welcome to the Technical Support Center for quinazoline derivative synthesis. The synthesis of 4-methoxy-2-methylquinazoline is typically achieved via the nucleophilic aromatic substitution (SNAr) of 4-chloro-2-methylqui...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for quinazoline derivative synthesis. The synthesis of 4-methoxy-2-methylquinazoline is typically achieved via the nucleophilic aromatic substitution (SNAr) of 4-chloro-2-methylquinazoline using sodium methoxide in methanol[1]. While this reaction is highly efficient, researchers frequently encounter purity issues related to unreacted starting materials, hydrolysis byproducts, and trapped inorganic salts.
This guide provides a causality-driven troubleshooting framework and self-validating protocols to help you isolate a >99% pure product.
Diagnostic Workflow
Before attempting purification, it is critical to identify the specific impurities present in your crude mixture. The flowchart below outlines the diagnostic logic and the corresponding purification strategy for each common impurity.
Diagnostic and purification workflow for crude 4-Methoxy-2-methylquinazoline.
Troubleshooting Guide & FAQs
Q1: My crude product contains significant amounts of 2-methylquinazolin-4(3H)-one. Why does this form, and how can I remove it without column chromatography?Causality: 2-methylquinazolin-4(3H)-one is the hydrolysis byproduct of your 4-chloro-2-methylquinazoline starting material. Handling 4-chloroquinazolines requires strict anhydrous conditions, as they are highly susceptible to hydrolysis[2]. This occurs when adventitious water is present in the sodium methoxide/methanol mixture. The hydroxide ion (formed from water and methoxide) outcompetes methoxide for the electrophilic C4 position of the quinazoline ring.
Solution: Quinazolinones possess a tautomeric amide/lactam structure that makes them slightly acidic (pKa ~ 9-10) compared to the target methoxy ether. You can remove this impurity via a mildly alkaline aqueous wash (e.g., 1M NaOH or saturated Na2CO3) during liquid-liquid extraction. The quinazolinone forms a water-soluble sodium salt, while the target 4-methoxy-2-methylquinazoline remains in the organic layer.
Q2: I am observing unreacted 4-chloro-2-methylquinazoline in the final mixture. How do I separate it?Causality: The SNAr reaction at the C4 position can stall if the methoxide concentration drops or if the reaction is quenched prematurely. Because both the starting material and the product are weakly basic, acid-base extraction cannot separate them.
Solution: Utilize recrystallization. 4-Methoxy-2-methylquinazoline crystallizes exceptionally well from a mixture of ethyl acetate and hexane, whereas the chloro-derivative has different solubility kinetics and remains in the mother liquor[3]. If the ratio of starting material is exceptionally high (>15%), silica gel chromatography (Hexane:EtOAc) is required to prevent co-crystallization.
Q3: The crude product is a sticky oil instead of a solid. What went wrong?Causality: "Oiling out" is typically caused by residual methanol, trapped inorganic salts (NaCl, unreacted NaOMe), or a high concentration of impurities disrupting the crystal lattice. Methanol acts as a phase-transfer agent; if not fully removed before aqueous workup, it drags impurities into the organic phase and prevents crystallization.
Solution: Evaporate all methanol before adding water and extracting with ethyl acetate. Follow the rigorous aqueous workup protocol detailed in Section 4.
Quantitative Impurity Profiling
Use the following physicochemical data to calibrate your LC-MS and TLC analyses. This ensures you are accurately tracking the partitioning of impurities during workup.
Compound
Molecular Weight ( g/mol )
Rf Value (Hexane:EtOAc 3:1)
Solubility Profile
Diagnostic MS (m/z)
4-Methoxy-2-methylquinazoline
174.20
0.45
Soluble in EtOAc, DCM, MeOH
175 [M+H]⁺
4-Chloro-2-methylquinazoline
178.62
0.60
Soluble in Hexane, EtOAc
179 / 181 [M+H]⁺
2-Methylquinazolin-4(3H)-one
160.17
0.15
Soluble in hot MeOH, Basic Aq.
161 [M+H]⁺
Validated Experimental Protocols
These protocols are designed as self-validating systems. Do not proceed to the next step unless the validation criteria are met.
Protocol A: Optimized Reaction Quenching and Liquid-Liquid Extraction
Objective: Remove residual methanol, inorganic salts, and the hydrolysis byproduct (quinazolinone).
Solvent Evaporation: Once the reaction is deemed complete by TLC, concentrate the crude reaction mixture under reduced pressure (rotary evaporator) to remove >95% of the methanol.
Reconstitution: Dissolve the resulting sticky residue in Ethyl Acetate (EtOAc) (approx. 15 mL per gram of crude).
Alkaline Wash: Transfer to a separatory funnel. Add an equal volume of 1M NaOH (aqueous). Shake vigorously and vent.
Validation Check: Test the aqueous layer with pH paper. It must read pH > 10. If it does not, add more NaOH. This guarantees the quinazolinone impurity is fully ionized.
Phase Separation: Allow the layers to separate. Drain the aqueous layer.
Validation Check: Spot the organic layer on a TLC plate. The spot at Rf 0.15 (quinazolinone) should be completely absent.
Brine Wash & Drying: Wash the organic layer with saturated aqueous NaCl (brine) to remove residual water. Dry the organic layer over anhydrous Na2SO4 for 15 minutes. Filter and concentrate in vacuo to yield a semi-pure solid.
Protocol B: Recrystallization
Objective: Remove unreacted 4-chloro-2-methylquinazoline and trace organic impurities[3].
Dissolution: Suspend the semi-pure solid from Protocol A in a minimum volume of hot EtOAc (approx. 60 °C) until fully dissolved.
Anti-solvent Addition: Remove from heat. Dropwise, add hexanes while swirling until the solution becomes slightly turbid (cloud point). Add a single drop of EtOAc to clear the turbidity.
Crystallization: Allow the flask to cool slowly to room temperature undisturbed. Once at room temperature, transfer to an ice bath (0–4 °C) for 2 hours.
Validation Check: The formation of colorless to off-white needles indicates successful lattice formation, excluding the structurally dissimilar chloro-impurity.
Isolation: Filter the crystals via vacuum filtration (Büchner funnel). Wash the filter cake with a minimal amount of ice-cold hexanes to wash away mother liquor residues. Dry under high vacuum overnight.
References
Selective FAP inhibitors with a xanthine scaffold. The Royal Society of Chemistry.[1]
URL:
Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents. PMC (National Institutes of Health).[2]
URL:
Crystal structure of 4-methoxyquinazoline. PMC (National Institutes of Health).[3]
URL:
Effective purification techniques for quinazoline derivatives post-synthesis
Welcome to the technical support center for the purification of quinazoline derivatives. This guide is designed for researchers, medicinal chemists, and drug development professionals who encounter challenges in isolatin...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the purification of quinazoline derivatives. This guide is designed for researchers, medicinal chemists, and drug development professionals who encounter challenges in isolating these valuable heterocyclic compounds post-synthesis. Quinazolines are a cornerstone in medicinal chemistry, forming the scaffold of numerous approved drugs.[1][2] However, their purification can be non-trivial due to a wide range of polarities, potential for side-product formation, and occasional solubility issues.
This document moves beyond simple protocols to provide a framework for logical decision-making and troubleshooting. Here, we emphasize the causality behind experimental choices to empower you to adapt and optimize purification strategies for your specific derivative.
Section 1: Foundational Purification Strategies: The Chemist's Toolkit
The initial approach to purifying a crude quinazoline derivative typically involves one or a combination of three core techniques. The choice depends on the physical state of your product, the nature of the impurities, and the desired scale.
Recrystallization: The Art of Crystal Perfection
Recrystallization is often the most cost-effective and scalable method for purifying solid compounds to a high degree of purity.[3][4] The principle hinges on the differential solubility of the desired compound and its impurities in a chosen solvent system at varying temperatures.
When to Choose Recrystallization:
When the crude product is a solid and relatively pure (>90%).[4]
For removing minor, structurally distinct impurities.
As a final "polishing" step after chromatography to obtain a highly crystalline, stable solid.
The Causality of Solvent Selection: An ideal recrystallization solvent is one in which your quinazoline derivative is sparingly soluble at room temperature but highly soluble at an elevated temperature (e.g., the solvent's boiling point).[4] This differential creates a high recovery potential upon cooling. If a single solvent does not meet these criteria, a two-solvent system (one "good" solvent where the compound is soluble, and one "poor" solvent or "anti-solvent" where it is not) can be highly effective.
Solvent Screening: On a small scale, test various solvents to find one that fits the ideal solubility profile. Common starting points for quinazolines include ethanol, isopropanol, or acetonitrile.[4]
Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of hot solvent required to fully dissolve the compound. Using excess solvent is a common error that leads to low recovery.[5]
Hot Filtration (Optional): If insoluble impurities (e.g., inorganic salts, catalysts) are present, quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove them.
Crystallization: Cover the flask and allow the clear solution to cool slowly to room temperature. Slow cooling is crucial as it encourages the growth of larger, purer crystals.[6]
Maximizing Yield: Once the solution has reached room temperature, it can be placed in an ice bath to maximize the precipitation of the product.[4]
Isolation & Drying: Collect the crystals by vacuum filtration, washing them with a small amount of ice-cold solvent to remove any residual mother liquor. Dry the crystals under vacuum to remove the last traces of solvent.[6]
Column Chromatography: The Workhorse of Separation
For complex mixtures or when impurities are structurally similar to the product, column chromatography is the most powerful and versatile purification technique.[3] It separates compounds based on their differential partitioning between a stationary phase (typically silica gel) and a mobile phase (the eluent).
When to Choose Column Chromatography:
When the crude product is an oil or a complex solid mixture.
For separating impurities with polarities similar to the desired product.
When recrystallization fails or is impractical.
The Causality of Phase Selection:
Normal-Phase (Silica/Alumina): Silica gel, being slightly acidic, is the default stationary phase. However, basic nitrogen-containing heterocycles like many quinazolines can interact strongly with the acidic silanol groups, leading to peak tailing or "streaking".[5] In these cases, using neutral or basic alumina, or adding a basic modifier (e.g., 0.1-1% triethylamine) to the eluent, can neutralize this interaction and result in sharp, well-defined peaks.[5]
Reversed-Phase (C18): For highly polar quinazoline derivatives that have low retention on silica, reversed-phase chromatography is the method of choice.[5] Here, a non-polar stationary phase (C18) is used with a polar mobile phase (e.g., water/acetonitrile), causing polar compounds to elute earlier.
TLC Analysis: First, determine the optimal eluent system using Thin-Layer Chromatography (TLC).[4] The ideal system will show good separation between your product spot and all impurities, with an Rf value for the product of approximately 0.2-0.4. Common eluents for quinazolines are gradients of ethyl acetate in hexanes or methanol in dichloromethane.[4][6]
Column Packing: Prepare a slurry of silica gel in the initial, least polar eluent and carefully pack it into a column, ensuring no air bubbles are trapped.
Sample Loading: Dissolve the crude product in a minimal amount of a strong solvent (like dichloromethane or the eluent itself). Adsorb this solution onto a small amount of silica gel, evaporate the solvent to dryness, and carefully add the resulting dry powder to the top of the packed column. This "dry loading" method typically yields better separation than loading the sample as a liquid.[4]
Elution: Begin eluting the column with the mobile phase, starting with a low polarity and gradually increasing it as guided by your initial TLC analysis. Collect fractions systematically.
Fraction Analysis: Monitor the collected fractions by TLC to identify those containing the pure product.
Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure (rotary evaporation) to yield the purified quinazoline derivative.[6]
Section 2: Frequently Asked Questions (FAQs)
Q1: How do I choose between column chromatography and recrystallization?
A1: The choice depends on the purity and nature of your crude product. If it is a solid that is over 90% pure, recrystallization is an efficient and economical final step.[4] If the product is an oil or contains multiple impurities with varying polarities, column chromatography is the necessary first step to isolate the target compound.[4] Often, the two techniques are used sequentially: an initial purification by chromatography followed by a final recrystallization to obtain a high-purity crystalline solid.
Q2: My quinazoline derivative is very polar and just stays at the baseline on a silica TLC plate. What should I do?
A2: This is a common challenge with highly functionalized heterocycles. Traditional normal-phase chromatography is not suitable here. The best approach is to switch to a different chromatography mode:
Reversed-Phase Chromatography: This is often the best method. Use a C18 column with a polar mobile phase like water/acetonitrile or water/methanol, often with an acid modifier (formic acid or TFA) to improve peak shape.[5]
Highly Polar Mobile Phase on Silica: In some cases, a highly polar mobile phase such as dichloromethane/methanol with a small amount of ammonium hydroxide can be effective on a standard silica gel column.[5]
Q3: How can I effectively remove unreacted starting materials like 2-aminobenzophenone or an aldehyde?
A3: This depends on the properties of the starting materials versus your product.
Chromatography: This is usually the most reliable method, as the starting materials will likely have different polarities than the cyclized product.
Acid-Base Extraction: If your quinazoline product has a basic nitrogen that can be protonated, you can dissolve the crude mixture in an organic solvent (e.g., ethyl acetate), extract with dilute acid (e.g., 1M HCl) to pull the product into the aqueous layer, wash the organic layer to remove neutral impurities (like the aldehyde), and then basify the aqueous layer and re-extract your purified product back into an organic solvent.[3]
Q4: My basic quinazoline streaks badly on the silica TLC plate. How can I get clean spots and good separation?
A4: This streaking is due to a strong interaction between the basic nitrogen atoms of your compound and the acidic silanol groups on the silica surface.[5] To solve this:
Add a Basic Modifier: Add a small amount (0.1-1%) of a base like triethylamine (TEA) or ammonium hydroxide to your eluent system. This will "cap" the acidic sites on the silica, allowing your basic compound to travel up the plate without streaking.[5]
Use an Alternative Stationary Phase: Switch your TLC plate and column stationary phase to neutral or basic alumina, which lacks the acidic character of silica gel.[4][5]
Q5: What are the best methods to confirm the purity of my final product?
A5: Purity should be assessed by multiple methods. A single spot on a TLC plate in several different eluent systems is a good indicator.[7][8] For definitive proof, Liquid Chromatography-Mass Spectrometry (LC-MS) is excellent for identifying trace impurities, while high-field Nuclear Magnetic Resonance (¹H and ¹³C NMR) spectroscopy is the gold standard for confirming the structure and detecting any impurities that contain protons or carbons.[1][7][9]
Section 3: Troubleshooting Guide
This section addresses specific experimental failures and provides a logical path to their resolution.
Problem
Possible Causes
Suggested Solutions & Explanations
Product "Oiling Out" During Recrystallization
1. The solution is supersaturated or was cooled too quickly.[5]2. Significant impurities are present, depressing the melting point.[6]3. The chosen solvent is too good, preventing crystallization.
1. Slow Down Cooling: Add a small amount of hot solvent to redissolve the oil, then allow the flask to cool very slowly. Insulate the flask to prolong the cooling period.[6]2. Induce Crystallization: Use a glass rod to scratch the inside of the flask at the solvent line to create nucleation sites. If available, add a tiny seed crystal of the pure compound.[5][6]3. Adjust Solvent System: Consider adding a small amount of an "anti-solvent" (a solvent in which the compound is insoluble) dropwise to the warm solution until it becomes slightly cloudy, then allow it to cool slowly.
Co-elution of Impurities During Column Chromatography
1. The eluent system has insufficient resolving power.[4]2. The column was overloaded with crude material.3. The impurity and product have nearly identical polarities.
1. Optimize Eluent on TLC: Test different solvent mixtures. If using ethyl acetate/hexane, try switching to dichloromethane/methanol or adding a third solvent (e.g., a small amount of acetone) to alter the selectivity.[4]2. Reduce Load/Use a Larger Column: Ensure the amount of crude material is no more than 1-5% of the mass of the silica gel.3. Change Stationary Phase: If normal-phase fails, switch to reversed-phase (C18) chromatography, which separates based on different principles (hydrophobicity vs. polarity) and may resolve the compounds.[4]
Low or No Recovery of Product After Chromatography
1. The compound is highly polar and has irreversibly stuck to the silica column.2. The compound is unstable on silica gel and decomposed.[4]3. The wrong fractions were collected.
1. Flush the Column: Flush the column with a very strong eluent, such as 10-20% methanol in dichloromethane with 1% acetic acid or ammonium hydroxide, to recover the bound material.2. Check Stability & Switch Phase: Spot your crude material on a TLC plate and let it sit for an hour. If the spot degrades, your compound is unstable on silica. Use a less harsh stationary phase like alumina or switch to reversed-phase chromatography.[4]3. Re-check All Fractions: Do not discard any fractions until the product's location is confirmed. Use a more sensitive visualization method for TLC (e.g., potassium permanganate or ceric stain if the compound is not UV-active).[5]
Insoluble Material in Crude Product Before Purification
1. Inorganic salts from the reaction work-up.2. Insoluble catalyst residues.3. Polymeric side products.[10]
1. Pre-filtration: Dissolve the crude product in a suitable organic solvent in which the impurities are not soluble (e.g., dichloromethane or ethyl acetate) and filter the mixture through a pad of Celite® or a cotton plug to remove the insoluble material before proceeding with chromatography or recrystallization.
Section 4: Visualization of Workflows
A logical workflow is critical for efficient and successful purification. The following diagrams illustrate a general purification strategy and a decision-making process for troubleshooting chromatography.
Caption: General purification workflow for quinazoline derivatives.
Caption: Troubleshooting guide for TLC analysis prior to chromatography.
References
Vaitkeviciene, V., et al. (2020). Synthesis and properties of quinazoline-based versatile exciplex-forming compounds. Beilstein Journal of Organic Chemistry. Available at: [Link]
Veerapandian, M., et al. (2010). Analytical and Biological Characterization of Quinazoline Semicarbazone Derivatives. Medicinal Chemistry Research. Available at: [Link]
Veerapandian, M., et al. (2009). Analytical and biological characterization of quinazoline semicarbazone derivatives. Medicinal Chemistry Research. Available at: [Link]
Kumar, A., et al. (2013). Synthesis and characterization of quinazoline derivatives: search for hybrid molecule as diuretic and antihypertensive agents. Taylor & Francis Online. Available at: [Link]
Dasari, S. R., et al. (2016). Synthesis, Characterisation and Biological Evaluation of Quinazoline Derivatives as Novel Anti-Microbial Agents. Organic Chemistry: Current Research. Available at: [Link]
Ghorbani, M., et al. (2022). Synthesis, biological evaluation, and computational studies of some novel quinazoline derivatives as anticancer agents. PMC. Available at: [Link]
Jia, Y-P., et al. (2013). Quinazoline derivatives: synthesis and bioactivities. PMC. Available at: [Link]
Khan, I., et al. (2024). Characterization, Synthesis, and Antimicrobial Activities of Quinazoline Derivatives and their Metal Ion Complexes. Oriental Journal of Chemistry. Available at: [Link]
IntechOpen. (2020). Synthesis of Quinazoline and Quinazolinone Derivatives. Available at: [Link]
Esmaeilpour, M., et al. (2025). Synthesis of Quinazoline Derivatives in the Presence of Titanium-Containing Solid Acid Nanoparticles. Journal of Synthetic Chemistry. Available at: [Link]
JoVE. (2022). Facile Preparation Of 4-Substituted Quinazoline Derivativesl Protocol Preview. Available at: [Link]
Al-Obaidi, A. M. J., et al. (2018). 4(3H)-Quinazolinone Derivatives: Syntheses, Physical Properties, Chemical Reaction, and Biological. SciSpace. Available at: [Link]
Dasari, S. R., et al. (2016). SYNTHESIS, CHARACTERIZATION OF NOVEL QUINAZOLINE DERIVATIVES AND ANTIMICROBIAL SCREENING. TSI Journals. Available at: [Link]
Saha, A., et al. (2020). Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances. PMC. Available at: [Link]
Kumar, R., et al. (2020). Synthesis of Medicinally Important Quinazolines and Their Derivatives: A Review. Bentham Science. Available at: [Link]
Li, K., et al. (2020). Electrosynthesis of Quinazolines and Quinazolinones via an Anodic Direct Oxidation C(sp3)−H Amination/C−N Cleavage of Tertiary Amine in Aqueous Medium. ACS Omega. Available at: [Link]
MDPI. (2022). Medicinal Chemistry of Quinazolines as Analgesic and Anti-Inflammatory Agents. Available at: [Link]
Wang, D. Z., et al. (2015). Facile Preparation of 4-Substituted Quinazoline Derivatives. JoVE. Available at: [Link]
Royal Society of Chemistry. (2016). Pd/C as an Efficient Heterogeneous Catalyst for Carbonylative Four-Component Synthesis of 4(3H)-Quinazolinones. Available at: [Link]
PMC. (2022). Recent Advances in Metal-Catalyzed Approaches for the Synthesis of Quinazoline Derivatives. Available at: [Link]
ResearchGate. (2017). Solubility Enhancement of Synthesized Quinazolinone Derivative by Solid Dispersion Technique. Available at: [Link]
UW Tacoma. (n.d.). Bioactive Quinazolinone: Synthetic pathway. Retrieved from [Link]
Google Patents. (n.d.). CN103664892B - The crystallization of quinoline.
Organic Chemistry Portal. (n.d.). Synthesis of quinazolines. Retrieved from [Link]
PMC. (2022). Recent Advances in the Green Synthesis of Active N-Heterocycles and Their Biological Activities. Available at: [Link]
ResearchGate. (n.d.). The retention features of nitrogen-containing heterocyclic compounds in reversed-phase and hydrophilic HPLC-MS modes. Retrieved from [Link]
Technical Support Center: Scale-Up Synthesis of 4-Methoxy-2-methylquinazoline
Welcome to the technical support center for the synthesis of 4-Methoxy-2-methylquinazoline. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of scaling u...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the synthesis of 4-Methoxy-2-methylquinazoline. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of scaling up this important chemical synthesis. Quinazoline derivatives are a cornerstone in medicinal chemistry, recognized for their broad spectrum of biological activities.[1][2] This resource provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established scientific principles to ensure the integrity and success of your scale-up operations.
Frequently Asked Questions (FAQs)
Q1: What are the most common synthetic routes for preparing 4-Methoxy-2-methylquinazoline?
There are several established methods for the synthesis of the quinazoline core. For 4-Methoxy-2-methylquinazoline specifically, two common routes are:
Route A: From N-(4-methoxy-2-nitrophenyl)acetamide: This multi-step synthesis involves the acetylation of 4-methoxy-2-nitroaniline, followed by reduction of the nitro group to an amine, and subsequent cyclization to form the quinazoline ring.[3][4][5][6]
Route B: From 2-Amino-4-methoxyacetophenone: This approach involves the reaction of the aminoketone with a suitable reagent like formamide or a nitrile in the presence of a catalyst to construct the pyrimidine ring of the quinazoline system.[7][8]
Each route has its own set of advantages and challenges, particularly when transitioning from bench-scale to pilot or industrial scale.
Q2: I'm seeing a significant drop in yield upon scaling up my synthesis. What are the likely causes?
A decrease in yield during scale-up is a frequent challenge and can stem from several factors that are less pronounced at the laboratory scale.[9]
Inefficient Heat Transfer: Larger reaction volumes have a lower surface-area-to-volume ratio, making it more difficult to maintain a consistent temperature throughout the reaction mixture. This can lead to localized hot spots or insufficient heating, both of which can promote side reactions or incomplete conversion.[10]
Mixing Inhomogeneities: Achieving uniform mixing in a large reactor is more challenging than in a small flask. Poor mixing can result in localized concentration gradients of reactants and reagents, leading to the formation of byproducts.
Extended Reaction Times: At a larger scale, the time required for additions and heating or cooling phases is often longer. Prolonged exposure of reactants or products to the reaction conditions can lead to degradation.[10]
Quality of Starting Materials: The impact of impurities in starting materials is often magnified at a larger scale.[10][11]
Q3: How can I effectively control the reaction temperature during a large-scale exothermic reaction?
Controlling exotherms is critical for both safety and product quality.
Jacketed Reactors: Employ a jacketed reactor with a reliable temperature control unit to circulate a heating or cooling fluid.[10]
Controlled Addition: For highly exothermic steps, add one of the reactants portion-wise or via a syringe pump. This semi-batch approach allows for better management of the heat generated.[10]
Dilution: While it may impact reaction kinetics, increasing the solvent volume can help to dissipate heat more effectively.[10]
Real-time Monitoring: Use a calibrated internal temperature probe to get an accurate reading of the reaction mixture's temperature, rather than relying solely on the jacket temperature.[10]
Q4: What are the best practices for purifying 4-Methoxy-2-methylquinazoline at scale?
Purification strategies that are straightforward on the bench can become bottlenecks at scale.
Recrystallization: This is often the most cost-effective and scalable method for initial purification.[11] It's crucial to determine the optimal solvent or solvent/anti-solvent system and to have a good understanding of the compound's solubility curve at different temperatures.[10]
Column Chromatography: While effective, traditional column chromatography can be resource-intensive at large scales. Consider automated flash chromatography systems for more efficient separations.
Slurry Washes: If the impurities have significantly different solubilities than the product, washing the crude solid with an appropriate solvent (a slurry wash) can be a simple and effective purification step.
Troubleshooting Guide
Problem 1: Formation of a Significant, Unidentified Impurity in the Crude Product
Q: My HPLC analysis of the scaled-up batch shows a new, major impurity that was not present or was negligible in the lab-scale synthesis. How do I address this?
A: The appearance of new impurities during scale-up often points to issues with reaction control, such as temperature fluctuations or extended reaction times.[10]
Troubleshooting Steps:
Isolate and Characterize the Impurity: The first step is to understand what you're dealing with. Isolate the impurity using preparative HPLC or column chromatography. Characterize its structure using techniques like LC-MS, high-resolution mass spectrometry (HRMS), and NMR.[10]
Review the Reaction Mechanism: Once the structure of the impurity is known, you can hypothesize its formation pathway. Common side reactions in quinazoline synthesis include over-alkylation, hydrolysis of intermediates, or dimerization.[9][10]
Optimize Reaction Conditions: Based on your hypothesis, adjust the reaction parameters. This could involve:
Re-evaluate Raw Material Purity: Ensure the quality and consistency of your starting materials from suppliers. Perform identity and purity checks on incoming batches.[10]
Problem 2: Poor Solubility and Handling of Solids During Workup
Q: During the workup of my large-scale reaction, the product is precipitating as a thick, difficult-to-filter solid. How can I improve the physical properties of my crude product?
A: This is a common physical processing challenge in scale-up.
Troubleshooting Steps:
Solvent Selection: The choice of solvent for precipitation or crystallization is critical. An ideal solvent will provide good solubility at higher temperatures and poor solubility at lower temperatures, leading to the formation of well-defined crystals.
Controlled Cooling: Avoid crash-cooling the reaction mixture. A slower, controlled cooling rate allows for larger crystal formation, which are generally easier to filter.
Seeding: Introducing a small amount of pure product (seed crystals) at the point of supersaturation can promote the growth of larger, more uniform crystals.
Anti-Solvent Addition: In some cases, a controlled addition of an anti-solvent (a solvent in which the product is poorly soluble) to a solution of the product can induce crystallization and improve the particle size distribution.
Problem 3: Incomplete Reaction or Stalled Conversion
Q: My scaled-up reaction is not going to completion, leaving a significant amount of starting material. What should I investigate?
A: Incomplete conversion is a common scale-up issue, often related to mixing and mass transfer limitations.
Troubleshooting Steps:
Improve Agitation: Ensure the stirrer speed and impeller design are adequate for the reactor volume to provide efficient mixing.
Increase Reaction Time or Temperature: Within the limits of product and reactant stability, a modest increase in reaction time or temperature can help drive the reaction to completion.[9]
Catalyst Activity: If the reaction is catalyzed, consider potential deactivation of the catalyst at a larger scale. It may be necessary to increase the catalyst loading or use a more robust catalyst.
Reagent Stoichiometry: Double-check the molar ratios of all reactants and reagents. In a large-scale operation, minor errors in weighing can lead to significant stoichiometric imbalances.
Data Presentation
Table 1: Comparison of Key Parameters in Bench vs. Scale-Up Synthesis
Isolate and identify impurity to adjust conditions.[10]
Experimental Protocols & Visualizations
Protocol: Synthesis of 4-Methoxy-2-methylquinazoline via Cyclization
This protocol outlines a general procedure for the synthesis of 4-Methoxy-2-methylquinazoline from N-(4-methoxy-2-aminophenyl)acetamide.
Step 1: Cyclization
Charge a pre-dried, inerted jacketed reactor with N-(4-methoxy-2-aminophenyl)acetamide (1.0 eq).
Add a suitable high-boiling solvent (e.g., toluene or DMF).
Begin agitation and heat the mixture to the target reaction temperature (e.g., 120-140 °C).
Slowly add the cyclizing agent (e.g., polyphosphoric acid or a Lewis acid catalyst) while monitoring the internal temperature.
Maintain the reaction temperature and monitor the reaction progress by HPLC until the starting material is consumed.
Step 2: Work-up and Isolation
Cool the reaction mixture to room temperature.
Carefully quench the reaction by slowly adding it to a cooled aqueous base (e.g., sodium bicarbonate solution).
Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).
Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.
Concentrate the organic layer under reduced pressure to obtain the crude product.
Step 3: Purification
Dissolve the crude product in a minimal amount of a hot solvent suitable for recrystallization.
Allow the solution to cool slowly to induce crystallization.
Filter the crystals and wash with a small amount of cold solvent.
Dry the purified 4-Methoxy-2-methylquinazoline under vacuum.
Workflow Diagrams
Caption: A generalized workflow for the synthesis and purification of 4-Methoxy-2-methylquinazoline.
Caption: A decision tree for troubleshooting common scale-up challenges.
References
BenchChem. (n.d.). Technical Support Center: Scale-Up Synthesis of Quinazoline Derivatives.
BenchChem. (n.d.). Protocol for the synthesis of 4-(Quinazolin-2-yl)phenol in high yield.
Oriental Journal of Chemistry. (2023). Characterization, Synthesis, and Antimicrobial Activities of Quinazoline Derivatives and their Metal Ion Complexes.
BenchChem. (n.d.). Troubleshooting common side reactions in quinazoline synthesis.
IntechOpen. (2020). Synthesis of Quinazoline and Quinazolinone Derivatives.
BenchChem. (n.d.). Troubleshooting guide for the synthesis of quinazoline derivatives.
MDPI. (2023). Efficient Synthesis of 2-Aminoquinazoline Derivatives via Acid-Mediated [4+2] Annulation of N-Benzyl Cyanamides.
PMC. (2018). Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview.
ResearchGate. (2012). Microwave-Assisted Synthesis of Bioactive Quinazolines and Quinazolinones.
Springer. (2018). Synthesis and Biological Evaluation of Some Quinazoline Heterocyclic Derivatives.
PMC. (2016). Crystal structure of 4-methoxyquinazoline.
International Research Journal of Pure and Applied Chemistry. (2017). Optimization of Synthesis Process of 4-Methylquinazoline.
Arkivoc. (2021). A short review on synthetic strategies towards quinazoline based anticancer drugs.
Der Pharma Chemica. (2009). Optimization of solid phase synthesis of quinazolin-4-ones.
PMC. (2023). Synthesis and Biological Evaluation of 2-Substituted Quinazolin-4(3H)-Ones with Antiproliferative Activities.
International Journal of Pharmaceutical Sciences and Research. (2021). A Short Review on Quinazoline Heterocycle.
PMC. (2023). Transition-metal-catalyzed synthesis of quinazolines: A review.
ResearchGate. (2018). Process Development and Scale-Up for the Preparation of the 1‑Methyl-quinazoline-2,4-dione Wnt Inhibitor SEN461.
Navigating the Solubility Maze: A Technical Guide for Quinazoline Compounds in Bioassays
Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) to address the common yet critic...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) to address the common yet critical challenge of poor aqueous solubility of quinazoline compounds in biological assays. Inconsistent or low solubility can lead to inaccurate and unreliable data, hindering the progress of promising research.[1][2] This resource is designed to equip you with the knowledge and practical methods to overcome these hurdles and ensure the integrity of your experimental results.
Understanding the Challenge: Why Are Quinazolines Often Poorly Soluble?
Quinazoline derivatives are a prominent class of N-containing heterocyclic compounds with a wide range of biological activities, including anticancer and anti-inflammatory properties.[3][4] However, their rigid, planar, and often lipophilic structures contribute to high crystal lattice energy, making them inherently difficult to dissolve in aqueous buffers used for most bioassays.[2][5] This poor solubility is a significant bottleneck in early-stage drug discovery and can manifest as:
Compound Precipitation: Visible particles in your assay plates, leading to inaccurate concentrations.[2]
Underestimation of Potency: Reduced compound availability to the target, resulting in misleadingly high IC50 or EC50 values.[2]
Poor Bioavailability: In vivo studies may show low and variable drug absorption.[2]
This guide will walk you through a systematic approach to diagnose and solve these solubility issues.
Troubleshooting Guide: From Insoluble to Assay-Ready
This section provides a structured approach to improving the solubility of your quinazoline compounds.
Initial Assessment: Is Solubility the Culprit?
Before diving into complex formulation strategies, it's crucial to confirm that poor solubility is indeed the root cause of your experimental issues.
Question: My experimental results are inconsistent. How do I know if my quinazoline compound's solubility is the problem?
Answer:
Visual Inspection: Carefully examine your assay plates (e.g., 96-well plates) under a microscope. Look for any signs of precipitation, which may appear as crystals, amorphous particles, or a cloudy suspension in the wells.[5]
Concentration-Dependent Effects: If you observe a plateau in your dose-response curve at higher concentrations, it could indicate that the compound is precipitating out of solution, and you are not actually increasing the effective concentration.
Kinetic Solubility Assay: Perform a simple kinetic solubility assay to estimate the solubility of your compound in your specific assay buffer. This can be done by preparing a high-concentration stock solution in an organic solvent (like DMSO) and then serially diluting it into your aqueous buffer. The concentration at which you first observe precipitation is an indicator of its kinetic solubility.[6]
Frequently Asked Questions (FAQs): Practical Solutions for Solubility Enhancement
This section addresses common questions with detailed explanations and actionable protocols.
Q1: What is the first and most common step to solubilize a poorly soluble quinazoline compound for an in vitro assay?
A1: The standard initial approach is to prepare a concentrated stock solution in a water-miscible organic solvent, with dimethyl sulfoxide (DMSO) being the most prevalent choice.[5] For particularly challenging compounds, gentle warming (37-50°C) and sonication can aid in complete dissolution.[1][6]
Key Considerations:
DMSO Quality: Always use high-purity, anhydrous DMSO, as water content can reduce its solvating power.[5]
Final DMSO Concentration: When diluting the stock solution into your aqueous assay buffer, aim to keep the final DMSO concentration as low as possible, typically below 1% (v/v), as higher concentrations can be toxic to cells or interfere with enzyme activity.[2]
Precipitation on Dilution: If the compound precipitates upon dilution into the aqueous buffer, it's a clear sign that the final concentration exceeds its solubility limit in that mixed-solvent system.[5]
Q2: My compound precipitates out of the aqueous buffer even after using a DMSO stock. What are my next steps?
A2: This is a very common issue. Here's a systematic approach to troubleshoot "precipitation upon dilution":
Lower the Final Concentration: The most straightforward solution is to reduce the final concentration of your compound in the assay to a level below its solubility limit.[1]
pH Adjustment: The solubility of many quinazoline derivatives is pH-dependent due to the presence of basic nitrogen atoms in their structure.[5][7] For basic quinazolines, lowering the pH of the buffer can increase solubility by promoting ionization.[5][6] Conversely, for acidic quinazolines, increasing the pH can improve solubility. It's crucial to ensure the chosen pH does not negatively impact your compound's stability or the biological assay itself.[5]
Employ Co-solvents: Introducing a small percentage of a water-miscible organic co-solvent into your aqueous buffer can significantly enhance the solubility of hydrophobic compounds.[1][2]
Co-solvent
Typical Concentration Range (v/v) in Final Assay Buffer
Key Considerations
Ethanol
1-5%
Generally well-tolerated by many cell lines and enzymes.
Polyethylene Glycol (PEG) 300/400
1-10%
Can also reduce non-specific binding of the compound to plastics.
Propylene Glycol
1-5%
Another commonly used and well-tolerated co-solvent.
Utilize Surfactants: Non-ionic surfactants at low concentrations can form micelles that encapsulate the hydrophobic quinazoline compound, thereby increasing its apparent solubility.[2][5]
Surfactant
Typical Concentration Range in Final Assay Buffer
Mechanism
Tween® 80 (Polysorbate 80)
0.01-0.1%
Forms micelles to solubilize the compound.
Pluronic® F-68
0.01-0.1%
A block copolymer with surfactant properties.
Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can form inclusion complexes with poorly soluble drugs, effectively "hiding" the hydrophobic part of the molecule from the aqueous environment.[5][8][9] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative.[5] Pre-incubating the quinazoline compound with the cyclodextrin before adding it to the assay buffer can be an effective strategy.[5]
Q3: I'm working with a particularly challenging quinazoline that remains insoluble despite trying the methods above. Are there more advanced techniques I can explore?
A3: For compounds with very low solubility, more advanced formulation strategies may be necessary. These are often employed in later stages of drug development but can be adapted for in vitro assays.
Solid Dispersions: This technique involves dispersing the drug in a hydrophilic carrier matrix at a molecular level.[1][10] The drug is co-dissolved with a carrier like Polaxamer 407 or PVP K30 in a volatile solvent, which is then evaporated, leaving a solid dispersion that can have significantly improved dissolution rates.[1][10]
Lipid-Based Formulations (e.g., SEDDS): Self-Emulsifying Drug Delivery Systems (SEDDS) are mixtures of oils, surfactants, and co-solvents that spontaneously form a fine emulsion upon gentle agitation in an aqueous medium.[5] This presents the drug in a solubilized state.
Nanosuspensions: This involves reducing the particle size of the drug to the nanometer range, which increases the surface area and dissolution velocity.[11][12] This is typically achieved through techniques like high-pressure homogenization.[12]
Experimental Protocols
Protocol 1: Preparation of a Concentrated Stock Solution
This protocol outlines the standard procedure for preparing a stock solution of your quinazoline compound.[13][14][15]
Materials:
Quinazoline compound (solid)
Anhydrous DMSO
Analytical balance
Volumetric flask
Vortex mixer and/or sonicator
Procedure:
Calculate the required mass: Based on the desired stock concentration (e.g., 10 mM) and volume, calculate the mass of the compound needed.
Weigh the compound: Accurately weigh the calculated mass of the quinazoline compound.
Dissolve in DMSO: Add a portion of the total DMSO volume to the compound and vortex or sonicate until it is completely dissolved. Gentle warming may be applied if necessary.
Bring to final volume: Add the remaining DMSO to reach the final desired volume in the volumetric flask.
Mix thoroughly: Invert the flask several times to ensure a homogenous solution.
Storage: Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.[14]
Protocol 2: Shake-Flask Method for Equilibrium Solubility Determination
This is the gold standard method for determining the thermodynamic equilibrium solubility of a compound.[2]
Materials:
Quinazoline compound (solid)
Assay buffer (e.g., PBS, pH 7.4)
Glass vials with screw caps
Orbital shaker in a temperature-controlled incubator
Centrifuge
HPLC-UV or LC-MS for quantification
Procedure:
Add excess solid: Add an excess amount of the solid quinazoline compound to a glass vial. A visible amount of undissolved solid should remain at the end of the experiment.
Add buffer: Add a known volume of the assay buffer to the vial.
Equilibrate: Place the vials on an orbital shaker in a temperature-controlled incubator (e.g., 25°C or 37°C) for 24-48 hours to allow the solution to reach equilibrium.
Separate solid from solution: Centrifuge the vials at high speed to pellet the undissolved solid.
Sample the supernatant: Carefully withdraw a known volume of the clear supernatant without disturbing the pellet.
Quantify: Dilute the supernatant with a suitable solvent and determine the concentration of the quinazoline compound using a validated analytical method like HPLC-UV or LC-MS.
Visualization of Concepts
To further clarify the concepts discussed, the following diagrams illustrate key processes and decision-making workflows.
Caption: A workflow for addressing solubility issues with quinazoline compounds.
Caption: Encapsulation of a hydrophobic quinazoline within a surfactant micelle.
References
Solubilisation of Quinazoline drugs by using Beta cyclodextrin complex formation. [PowerPoint presentation]. Available from: [Link]
Carvajal, M., & Yalkowsky, S. (2019). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. AAPS PharmSciTech, 20(3), 114.
Carvajal, M., & Yalkowsky, S. (2019). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. ResearchGate. Available from: [Link]
Al-Suwaidan, I. A., Abdel-Aziz, A. A.-M., & El-Azab, A. S. (2016). Quinazoline derivatives: synthesis and bioactivities. Future Medicinal Chemistry, 8(11), 1273–1297.
Aneesh, T. P., et al. (2017). Solubility Enhancement of Synthesized Quinazolinone Derivative by Solid Dispersion Technique. ResearchGate. Available from: [Link]
PhytoTech Labs. Preparing Stock Solutions. Available from: [Link]
Carvajal, M., & Yalkowsky, S. (2019). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. PubMed. Available from: [Link]
Varshosaz, J., & Tavakoli, N. (2010). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). American Pharmaceutical Review.
PRACTICE PROCEDURES FOR MAKING STOCK SOLUTION (4 VERSION STOCK SOLUTION). (n.d.).
(PDF) CYCLODEXTRIN AS SOLUBILIZER AND TARGETING AGENT FOR DRUGS. (n.d.).
NanoTemper Technologies. Buffer - assay buffer composition. Available from: [Link]
World Pharma Today. (2025, October 17). Innovative Formulation Strategies for Poorly Soluble Drugs. Available from: [Link]
Kumar, A., et al. (2021). Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances. Frontiers in Chemistry, 9, 682490.
Interchim. Buffering agents and Buffers. Available from: [Link]
Ritika, Harikumar, S. L., & Aggarwal, G. (2012). Formulation Tactics for the Delivery of Poorly Soluble Drugs. International Journal of PharmTech Research, 4(3), 914-923.
Loftsson, T., & Brewster, M. E. (2007). Cyclodextrins as pharmaceutical solubilizers. Advanced Drug Delivery Reviews, 59(7), 645-653.
Loftsson, T., Hreinsdóttir, D., & Másson, M. (2005). Evaluation of cyclodextrin solubilization of drugs. International Journal of Pharmaceutics, 302(1-2), 18-28.
General Techniques for Preparing Formulations of Poorly W
Chemistry and activity of quinazoline moiety: A system
Popa, G., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceuticals, 17(5), 629.
Dalo Chem Life Sciences. (2024, November 7). What Are Some Common Biological Buffers Used In The Lab? Available from: [Link]
Green chemistry approach to the synthesis of 3-substituted-quinazolin-4(3H)-ones and 2-methyl-3-substituted-quinazolin-4(3H)-ones and biological evaluation. (2020, March 25). Taylor & Francis.
(PDF) Aqueous Solubility Enhancement for Bioassays of Insoluble Inhibitors and QSPR Analysis: A TNF-α Study. (n.d.).
Excipient Selection In Parenteral Formulation Development. (2013, March 3). Pharma Times, 45(3).
The Medicinal Functionality of Quinazolines. (n.d.).
Synthesis and Evaluation of Quinazoline Derivative as Antimicrobial and Surface Active Agent. (n.d.).
Chemistry LibreTexts. (2025, August 18). 2.5: Preparing Solutions. Available from: [Link]
Synthesis and properties of quinazoline-based versatile exciplex-forming compounds. (2020, May 28).
Characterization, Synthesis, and Antimicrobial Activities of Quinazoline Derivatives and their Metal Ion Complexes. (n.d.). Oriental Journal of Chemistry.
Synthesis of Quinazoline Derivatives in the Presence of Titanium-Containing Solid Acid Nanoparticles. (2025, April 3). Journal of Synthetic Chemistry.
Preparation of quinazolinones using biosynthesized silver nanoparticles. (2022, April 6).
Technical Support Center: Optimizing Copper-Catalyzed Quinazoline Synthesis
Welcome to the Technical Support Center for Copper-Catalyzed Quinazoline Synthesis. This resource is engineered for drug development professionals and synthetic chemists who require robust, scalable, and high-yielding pr...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Copper-Catalyzed Quinazoline Synthesis. This resource is engineered for drug development professionals and synthetic chemists who require robust, scalable, and high-yielding protocols for constructing the quinazoline pharmacophore. Transition-metal-catalyzed methods, particularly those utilizing copper, offer superior atom economy, broader functional group tolerance, and milder conditions compared to classical Niementowski or Friedländer condensations[1].
Below, you will find a mechanistic workflow, troubleshooting FAQs, quantitative optimization data, and self-validating experimental protocols to ensure reproducibility in your laboratory.
Mechanistic Workflow & Catalytic Cycle
Understanding the reaction pathway is critical for troubleshooting. Most copper-catalyzed quinazoline syntheses proceed via a cascade sequence: initial condensation to a Schiff base, copper-facilitated intramolecular cyclization, and subsequent oxidative aromatization[2][3].
Mechanistic workflow of copper-catalyzed oxidative annulation for quinazoline synthesis.
Troubleshooting & FAQs
Q1: My reaction stalls at the intermediate Schiff base (imine) stage. How do I drive the cyclization forward?Causality: The initial condensation between an aldehyde and an amine to form a Schiff base is rapid, but the subsequent intramolecular cyclization requires the copper catalyst to activate the imine carbon[2]. If the reaction stalls, the catalyst may be failing to coordinate, or the base is insufficient to deprotonate the nucleophilic nitrogen.
Solution:
Evaluate the Base: Switch from weak bases (e.g., K2CO3) to stronger bases like Cs2CO3 or KOH. Cs2CO3 is particularly effective in DMSO or water because the large cesium counterion increases the solubility and nucleophilicity of the carbonate ion[4][5].
Increase Temperature: The cyclization step has a higher activation energy than imine formation. Elevate the temperature to 80–110 °C to overcome this barrier[6][7].
Q2: I am observing rapid catalyst deactivation and low yields when using Cu(I) salts. What is causing this?Causality: Cu(I) species are highly prone to disproportionation into Cu(0) and Cu(II), or premature oxidation by atmospheric oxygen before they can effectively coordinate with the substrate.
Solution:
Ligand Optimization: Introduce a bidentate nitrogen ligand such as N,N'-dimethylethylenediamine (DMEDA) or 1,10-phenanthroline. These ligands chelate the copper center, sterically protecting it from premature oxidation and tuning its redox potential[4].
Controlled Oxidation: If the reaction requires an oxidant for the final dehydrogenation step, use a controlled atmosphere (e.g., an O2 balloon) rather than adding strong chemical oxidants like TBHP all at once, which can irreversibly destroy the catalyst[3][8].
Q3: How do I minimize the dimerization of the amine precursor?Causality: In oxidative cross-coupling reactions, primary amines can undergo homocoupling (forming azo compounds or imines) if the local concentration of the amine is too high relative to the aldehyde, or if the oxidant is too harsh.
Solution: Use a syringe pump to add the amine slowly to the reaction mixture containing the aldehyde, copper catalyst, and oxidant. This keeps the steady-state concentration of the amine low, kinetically favoring the cross-condensation pathway over homocoupling.
Quantitative Data: Catalyst and Condition Optimization
The following table synthesizes causal relationships between reaction conditions and quinazoline yield, providing a benchmark for your optimization efforts[3][4][5][6][7].
Catalyst System
Ligand
Base
Solvent
Temp (°C)
Yield (%)
Mechanistic Insight / Causality
CuI (10 mol%)
None
K2CO3
DMF
80
55–85
Standard Ullmann-type cross-coupling; requires polar aprotic solvent for base solubility[7].
Cu2O (10 mol%)
DMEDA
Cs2CO3
H2O
100
57–85
Water drives hydrophobic precursors together; DMEDA stabilizes Cu(I) against disproportionation[4].
CuCl (10 mol%)
DABCO
None
CH3CN
80
70–92
DABCO acts as both a ligand and a mild base; ideal for aerobic oxidative annulation[3].
CuI (10 mol%)
None
KOH
DMSO
110
80–95
KOH in DMSO creates a highly basic environment, accelerating the final aromatization step[5][6].
Self-Validating Experimental Protocols
To ensure trustworthiness and reproducibility, the following protocols include built-in self-validation checkpoints. These allow you to verify the success of intermediate steps before proceeding.
Protocol A: Copper-Catalyzed Synthesis of Quinazolines via Aqueous Cascade Cyclization
This protocol leverages the hydrophobic effect in water to increase the effective molarity of the reactants and utilizes DMEDA to stabilize the Cu(I) oxidation state[4].
Self-Validation Checkpoint: Before heating, the reaction mixture should appear as a pale-yellow suspension. A rapid shift to deep blue/green at room temperature indicates premature oxidation of Cu(I) to Cu(II), meaning the system was not properly degassed.
Step-by-Step Methodology:
Preparation: To an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add o-bromobenzylbromide (1.0 mmol), benzamidine hydrochloride (1.2 mmol), Cu2O (10 mol%, 14.3 mg), and Cs2CO3 (2.0 mmol, 651 mg)[4].
Degassing: Evacuate the tube and backfill with argon (repeat 3 times) to prevent premature catalyst oxidation.
Solvent & Ligand Addition: Under an argon counterflow, add degassed deionized water (2.0 mL) followed by N,N'-dimethylethylenediamine (DMEDA) (20 mol%, 21.5 µL)[4].
Reaction: Seal the tube and heat the mixture in an oil bath at 100 °C for 12 hours.
Monitoring: Monitor the reaction via Thin Layer Chromatography (TLC) using Hexanes:Ethyl Acetate (3:1). The complete disappearance of the starting bromide spot validates the success of the Ullmann coupling phase.
Work-up: Cool to room temperature. Extract the aqueous mixture with ethyl acetate (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.
Purification: Purify the crude residue by silica gel column chromatography to isolate the substituted quinazoline.
Protocol B: Aerobic Oxidative Synthesis using CuCl/DABCO
This protocol is optimized for synthesizing 2-substituted quinazolines from 2-aminobenzylamines and aldehydes using oxygen as the terminal oxidant[3].
Self-Validation Checkpoint: This reaction requires oxygen to proceed through the final dehydrogenation step. If the reaction stalls at the intermediate Schiff base (detectable by MS or TLC as an extra spot), check the O2 balloon pressure and ensure vigorous stirring to maximize gas-liquid mass transfer[3].
Step-by-Step Methodology:
Reagent Setup: In a flame-dried round-bottom flask, combine 2-aminobenzylamine (1.0 mmol) and the desired aryl aldehyde (1.0 mmol)[3].
Solvent & Atmosphere: Add acetonitrile (3.0 mL). Purge the flask with an O2 balloon for 5 minutes, then leave the balloon attached to maintain a constant oxygen atmosphere[3].
Reaction: Heat the mixture to 80 °C with vigorous stirring for 6–8 hours.
Work-up: Cool to room temperature, filter through a short pad of Celite to remove copper salts, and wash the pad thoroughly with ethyl acetate.
Purification: Concentrate the filtrate under reduced pressure and purify via flash chromatography to yield the final product.
References
Title: Copper-catalyzed synthesis of quinazolines via cascade cyclization/hydrodehalogenation - New Journal of Chemistry (RSC Publishing)
Source: rsc.org
URL: [Link]
Title: Copper-catalyzed synthesis of quinazolines via cascade cyclization/hydrodehalogenation - New Journal of Chemistry (RSC Publishing) DOI:10.1039/D3NJ00541K
Source: rsc.org
URL: [Link]
Title: Copper-catalyzed synthesis of quinazolines in water starting from o-bromobenzylbromides and benzamidines - PubMed
Source: nih.gov
URL: [Link]
Title: Copper Catalysts in Oxidation/Dehydrogenation and Oxidative Functionalization of Alcohols
Source: thieme-connect.de
URL: [Link]
Title: Metal-Free Synthesis of Quinazolinones | PDF | Catalysis | Chemical Reactions - Scribd
Source: scribd.com
URL: [Link]
4-Methoxy-2-methylquinazoline vs. erlotinib for in vitro EGFR inhibition
An in-depth comparative analysis between 4-Methoxy-2-methylquinazoline and Erlotinib serves as a masterclass in the structure-activity relationship (SAR) of epidermal growth factor receptor (EGFR) tyrosine kinase inhibit...
Author: BenchChem Technical Support Team. Date: March 2026
An in-depth comparative analysis between 4-Methoxy-2-methylquinazoline and Erlotinib serves as a masterclass in the structure-activity relationship (SAR) of epidermal growth factor receptor (EGFR) tyrosine kinase inhibitors (TKIs). While erlotinib is a blockbuster, FDA-approved therapeutic, 4-methoxy-2-methylquinazoline is a simple synthetic fragment. Comparing the two elucidates the precise biochemical and steric requirements necessary to achieve nanomolar ATP-competitive inhibition in oncology drug development.
This guide provides a comprehensive evaluation of their mechanistic differences, expected in vitro performance, and the standardized experimental workflows used to quantify their activity.
Mechanistic & Structural Analysis: The Causality of Inhibition
To understand why erlotinib exhibits profound target affinity while 4-methoxy-2-methylquinazoline is essentially inactive, we must examine the topography of the EGFR ATP-binding cleft.
Erlotinib (The Optimized TKI):
Erlotinib is a 4-anilinoquinazoline derivative. Its mechanism of action is driven by three critical pharmacophoric features[1][2]:
Hinge Region Binding: The N1 atom of the quinazoline core acts as a hydrogen bond acceptor, interacting directly with the backbone amide NH of Met793 in the EGFR hinge region[1].
Hydrophobic Pocket Exploitation: The 4-(3-ethynylphenyl)amino group is indispensable. The secondary amine (NH) at the C4 position ensures the correct vector for the ethynylphenyl moiety, driving it deep into a hydrophobic pocket in the back of the ATP cleft[2].
Solvent-Exposed Tails: The 6,7-bis(2-methoxyethoxy) groups extend into the solvent-exposed region, improving aqueous solubility and cellular permeability without disrupting kinase affinity[3].
4-Methoxy-2-methylquinazoline (The Inactive Fragment):
This compound represents a truncated, unoptimized scaffold that fails to inhibit EGFR due to severe structural mismatches[4]:
Loss of the Hydrophobic Anchor: The replacement of the 4-anilino group with a simple 4-methoxy group eliminates the molecule's ability to occupy the critical hydrophobic pocket, drastically reducing binding enthalpy.
Steric Hindrance at C2: Highly potent first-generation EGFR TKIs (like erlotinib and gefitinib) leave the C2 position of the quinazoline ring unsubstituted. The addition of a 2-methyl group in this fragment introduces steric clashes with conserved residues (e.g., Leu718) near the hinge region.
Lack of H-Bonding Dynamics: The oxygen in the methoxy group cannot act as a hydrogen bond donor, altering the electronic distribution of the quinazoline core and weakening the critical N1-Met793 interaction.
Mechanism of EGFR hinge region binding: Erlotinib vs. 4-Methoxy-2-methylquinazoline.
Quantitative Data Comparison
The structural deficiencies of 4-methoxy-2-methylquinazoline translate directly into a lack of biochemical and cellular efficacy. Below is the comparative in vitro data profile.
Compound
EGFR (WT) IC₅₀
EGFR (L858R) IC₅₀
HCC827 Cell Viability IC₅₀
C4 Substituent
C2 Substituent
Erlotinib
2.0 nM
2.5 nM
15.0 nM
3-ethynylphenylamino
Hydrogen
4-Methoxy-2-methylquinazoline
> 100,000 nM
> 100,000 nM
> 100,000 nM
Methoxy (-OCH₃)
Methyl (-CH₃)
Note: Data for 4-methoxy-2-methylquinazoline represents theoretical baseline limits, as fragments lacking the 4-anilino pharmacophore consistently show no measurable activity in standard assay dynamic ranges.
Self-Validating Experimental Protocols
To objectively prove the difference in efficacy, researchers must utilize a self-validating assay system. The protocols below integrate internal controls to ensure that a lack of inhibition (as seen with the methoxy fragment) is a true negative, not an assay failure.
Protocol A: In Vitro Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Kinase Assay
This assay measures the direct inhibition of EGFR kinase activity via the phosphorylation of a synthetic substrate.
Step-by-Step Methodology:
Reagent Preparation: Prepare assay buffer containing 50 mM HEPES (pH 7.4), 10 mM MgCl₂, 1 mM EGTA, 0.01% Tween-20, and 1 mM DTT.
Compound Dilution (Self-Validating Step): Prepare a 10-point, 3-fold serial dilution of Erlotinib (starting at 10 µM) and 4-Methoxy-2-methylquinazoline (starting at 1 mM) in 100% DMSO. Transfer to a 384-well plate to achieve a final DMSO concentration of 1%.
Control Wells: Include 1% DMSO vehicle wells (100% kinase activity) and "No-ATP" wells (0% background activity). Calculate the Z'-factor; the assay is only valid if Z' > 0.5.
Enzyme/Substrate Addition: Add 0.5 nM recombinant human EGFR kinase domain and 100 nM biotinylated poly-GT substrate to the wells. Incubate for 15 minutes at room temperature (RT) to allow compound pre-binding.
Reaction Initiation: Add 10 µM ATP to initiate the kinase reaction. Incubate for 60 minutes at RT.
Detection: Stop the reaction by adding EDTA (final 20 mM). Add Europium-labeled anti-phosphotyrosine antibody (donor) and Streptavidin-APC (acceptor). Incubate for 30 minutes.
Readout: Measure the TR-FRET ratio (emission at 665 nm / 615 nm) using a microplate reader. Calculate IC₅₀ using a 4-parameter logistic curve fit.
Step-by-step TR-FRET workflow for in vitro EGFR kinase activity quantification.
Protocol B: Cell Viability Assay (HCC827 Cells)
To confirm that the biochemical data translates to cellular models, viability is tested in HCC827 cells, which harbor an activating EGFR exon 19 deletion, making them highly sensitive to EGFR TKIs.
Step-by-Step Methodology:
Cell Seeding: Seed HCC827 cells at 2,000 cells/well in 96-well opaque plates using RPMI-1640 medium supplemented with 10% FBS. Incubate overnight at 37°C, 5% CO₂.
Compound Treatment: Treat cells with Erlotinib (0.1 nM to 10 µM) and 4-Methoxy-2-methylquinazoline (10 nM to 500 µM). Include a vehicle control (0.1% DMSO) and a positive kill control (e.g., 10 µM Staurosporine).
Incubation: Incubate the plates for 72 hours.
Luminescence Readout: Add CellTiter-Glo® reagent (equal to the volume of cell culture medium) to lyse cells and generate a luminescent signal proportional to the amount of ATP present (indicating metabolically active cells).
Analysis: Shake for 2 minutes, incubate at RT for 10 minutes, and record luminescence. Normalize data against the vehicle control to determine the cellular IC₅₀.
Conclusion
The comparison between 4-methoxy-2-methylquinazoline and erlotinib perfectly illustrates the precision required in rational drug design. The absence of the 4-anilino group and the presence of a sterically hindering 2-methyl group render 4-methoxy-2-methylquinazoline completely ineffective as an EGFR inhibitor. Erlotinib, conversely, utilizes the 4-anilinoquinazoline scaffold to achieve optimal hinge-binding and hydrophobic pocket penetration, cementing its role as a highly potent therapeutic agent.
References
MDPI. "Globally Approved EGFR Inhibitors: Insights into Their Syntheses, Target Kinases, Biological Activities, Receptor Interactions, and Metabolism." Molecules, 2021.
MDPI. "Structure–Activity Relationship Studies Based on Quinazoline Derivatives as EGFR Kinase Inhibitors (2017–Present)." International Journal of Molecular Sciences, 2023.
PubMed. "Novel 2-chloro-4-anilino-quinazoline derivatives as EGFR and VEGFR-2 dual inhibitors." European Journal of Medicinal Chemistry, 2014.
Oncotarget. "Structural insights into drug development strategy targeting EGFR T790M/C797S." Oncotarget, 2018.
Comparative analysis of quinoline versus quinazoline scaffolds in oncology
Comparative Analysis of Quinoline vs. Quinazoline Scaffolds in Oncology: Structural Dynamics, Target Selectivity, and Experimental Validation The relentless pursuit of targeted oncology therapeutics relies heavily on pri...
Author: BenchChem Technical Support Team. Date: March 2026
Comparative Analysis of Quinoline vs. Quinazoline Scaffolds in Oncology: Structural Dynamics, Target Selectivity, and Experimental Validation
The relentless pursuit of targeted oncology therapeutics relies heavily on privileged heterocyclic scaffolds. Among these, the quinoline (1-azanaphthalene) and quinazoline (1,3-diazanaphthalene) cores stand out as foundational pillars in modern drug discovery[1]. While structurally similar—differing only by the presence of a second nitrogen atom in the pyrimidine ring of the quinazoline—this subtle atomic shift profoundly alters their electron density, hydrogen-bonding geometry, and lipophilicity. As a Senior Application Scientist, I present this comparative guide to dissect how these structural nuances dictate target selectivity, outline the quantitative performance of these scaffolds, and provide self-validating experimental workflows for their preclinical evaluation.
Structural Dynamics and Target Selectivity
The Quinazoline Scaffold: Precision EGFR Targeting
The quinazoline core is highly polarized. The N1 and N3 atoms act as potent hydrogen-bond acceptors, perfectly mimicking the adenine ring of ATP[2]. In the kinase hinge region, the N1 atom typically forms a critical hydrogen bond with the backbone amide of Met793 (in the Epidermal Growth Factor Receptor, EGFR), anchoring the molecule deeply within the narrow ATP-binding cleft[2]. This high affinity has cemented quinazoline as the premier scaffold for generations of EGFR inhibitors (e.g., Gefitinib, Erlotinib) used predominantly in non-small cell lung cancer (NSCLC)[2]. Furthermore, dual inhibitors like Vandetanib leverage the quinazoline core to simultaneously target EGFR and VEGFR-2, exploiting common downstream signaling pathways to halt tumor progression[3].
The Quinoline Scaffold: Multi-Kinase and Pleiotropic Efficacy
Lacking the second nitrogen, the quinoline scaffold is slightly more lipophilic and exhibits a different spatial geometry. This allows quinolines to bind a broader spectrum of kinase targets, including VEGFR, RET, c-Met, and SRC, disrupting the aberrant signaling that drives tumor angiogenesis and progression[4]. Beyond kinase inhibition, the quinoline scaffold's versatility extends to non-kinase mechanisms, such as DNA intercalation to inhibit topoisomerases or the disruption of tubulin polymerization, making it highly effective across diverse malignancies like renal cell carcinoma (RCC) and chronic myeloid leukemia (CML)[1][5].
Divergent pharmacological pathways of quinazoline and quinoline scaffolds in oncology.
Comparative Quantitative Performance
To objectively evaluate these scaffolds, we must analyze their half-maximal inhibitory concentrations (IC50) against their primary targets. Lower IC50 values indicate greater biochemical potency. The following table synthesizes the target profiles and clinical indications of representative FDA-approved candidates[1][3].
Scaffold
Drug
Primary Target(s)
Biochemical IC50 (Target)
Primary Oncology Indication
Quinazoline
Gefitinib
EGFR
~2–3 nM
Non-Small Cell Lung Cancer (NSCLC)
Quinazoline
Erlotinib
EGFR
~2 nM
NSCLC, Pancreatic Cancer
Quinazoline
Vandetanib
VEGFR2, EGFR, RET
~40 nM (VEGFR2)
Medullary Thyroid Cancer
Quinoline
Bosutinib
SRC, ABL
~1–2 nM
Chronic Myeloid Leukemia (CML)
Quinoline
Lenvatinib
VEGFR1-3, FGFR1-4, RET
~4 nM (VEGFR2)
RCC, Hepatocellular Carcinoma
Quinoline
Cabozantinib
VEGFR2, c-MET, RET
~0.035 nM (VEGFR2)
RCC, Medullary Thyroid Cancer
Experimental Workflows for Scaffold Evaluation
When comparing novel quinoline and quinazoline derivatives, biochemical potency must be orthogonally validated against cellular target engagement. The following protocols are designed as self-validating systems to ensure data trustworthiness.
Sequential experimental workflow for validating novel quinoline and quinazoline candidates.
Protocol A: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Kinase Profiling
Causality & Rationale: Flat, conjugated aromatic systems like quinazolines and quinolines frequently exhibit auto-fluorescence, which causes false positives in standard colorimetric or prompt-fluorescence assays. TR-FRET utilizes lanthanide fluorophores (e.g., Europium) with long emission half-lives. By introducing a time delay before measurement, background compound fluorescence decays, isolating the true biological signal. Furthermore, the ratiometric readout self-corrects for well-to-well volume variations and compound quenching, ensuring absolute trustworthiness in the IC50 data.
Step-by-Step Methodology:
Reagent Preparation: Prepare a kinase buffer containing 50 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, and 0.01% Brij-35 (critical to prevent non-specific scaffold aggregation).
Compound Incubation: Dispense a 10-point serial dilution of the quinoline/quinazoline candidates into a 384-well plate. Add the purified recombinant kinase (e.g., EGFR or VEGFR2) and incubate for 30 minutes at room temperature to allow equilibrium binding.
Reaction Initiation: Add ATP (at the predetermined Km for the specific kinase) and a biotinylated peptide substrate. Incubate for 60 minutes.
Detection: Stop the reaction by adding EDTA. Add a Europium-labeled anti-phospho antibody (donor) and Streptavidin-APC (acceptor).
Ratiometric Readout: Excite the plate at 340 nm. Measure emission at 615 nm (Europium) and 665 nm (APC) after a 100 µs delay. Calculate the 665/615 ratio to determine the biochemical IC50.
Protocol B: Cellular Target Engagement via In-Cell Western (ICW)
Causality & Rationale: Biochemical IC50 does not account for cell membrane permeability or intracellular ATP competition. Because quinolines are generally more lipophilic than quinazolines, their intracellular accumulation profiles differ significantly. ICW allows for the high-throughput quantification of phosphorylated targets within the native cellular environment. By simultaneously probing for the phosphorylated target and total protein using dual near-infrared channels, the assay provides an internal normalization control, validating the data against cell loss or seeding discrepancies.
Step-by-Step Methodology:
Cell Seeding & Treatment: Seed target cells (e.g., A549 for EGFR evaluation) in a 96-well plate. Serum-starve overnight. Treat with scaffold candidates for 2 hours, followed by a 10-minute stimulation with the cognate ligand (e.g., EGF).
Fixation & Permeabilization: Fix cells immediately with 4% formaldehyde to preserve the transient phosphorylation state. Permeabilize using 0.1% Triton X-100.
Dual-Target Staining: Incubate simultaneously with a target-specific phospho-antibody (e.g., rabbit anti-pEGFR) and a normalization antibody (e.g., mouse anti-total EGFR).
Infrared Detection: Wash and incubate with species-specific secondary antibodies conjugated to distinct near-infrared fluorophores (e.g., anti-rabbit 800 nm and anti-mouse 700 nm).
Quantification: Scan the plate using a near-infrared imaging system. Normalize the 800 nm signal (active phospho-target) against the 700 nm signal (total protein pool) to calculate the cellular IC50.
Conclusion
Both quinoline and quinazoline scaffolds remain indispensable in the oncology armamentarium. The quinazoline core offers unmatched precision for ATP-competitive inhibition in mutation-driven cancers like EGFR-mutant NSCLC[2]. Conversely, the quinoline scaffold provides a versatile foundation for multi-kinase and pleiotropic inhibitors, essential for overcoming resistance and targeting complex, highly angiogenic tumors[4][5]. Rigorous, self-validating experimental workflows are paramount to unlocking their full therapeutic potential.
References
Recent Glimpse into Quinazoline-Based EGFR Kinase Inhibitors for Cancer Therapy. Orientjchem.org. 2
A Comparative Analysis of Quinoline and Quinazoline Scaffolds in Anticancer Drug Development. Benchchem.com. 1
A Review of Quinazoline-Based EGFR/VEGFR-2 Dual Inhibitors as Potent Anticancer Agents: Structure-Activity Relationship and Docking Studies. Tbzmed.ac.ir. 3
Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024). Nih.gov. 4
Review on recent development of quinoline for anticancer activities. Arabjchem.org. 5
A Comparative Guide to the In Vivo Validation of Novel Quinazoline-Based Anticancer Agents
This guide provides a comprehensive framework for the in vivo validation of the anticancer effects of novel quinazoline derivatives, using 7-methoxy-4-(2-methylquinazolin-4-yl)-3,4-dihydroquinoxalin-2(1H)-one as a primar...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comprehensive framework for the in vivo validation of the anticancer effects of novel quinazoline derivatives, using 7-methoxy-4-(2-methylquinazolin-4-yl)-3,4-dihydroquinoxalin-2(1H)-one as a primary example. We will objectively compare its performance with established alternatives and provide the supporting experimental data and protocols necessary for rigorous scientific evaluation.
Introduction to the Quinazoline Scaffold in Oncology
The quinazoline core is a privileged scaffold in medicinal chemistry, forming the basis of several approved anticancer drugs.[1][2] These compounds often function as kinase inhibitors or, as in the case of our lead compound, as potent disruptors of microtubule dynamics. Our focus here is on a promising candidate, 7-methoxy-4-(2-methylquinazolin-4-yl)-3,4-dihydroquinoxalin-2(1H)-one (hereafter referred to as "Quinazoline-2"), which has demonstrated significant antiproliferative activity in preclinical studies.[3]
Mechanism of Action: A Dual Threat to Tumors
Quinazoline-2 exhibits a multi-faceted mechanism of action, primarily as a tubulin-binding agent.[3] By interacting with the colchicine binding site on tubulin, it inhibits microtubule polymerization. This disruption of the cellular cytoskeleton leads to cell cycle arrest in the G2/M phase and subsequent apoptosis.[3] Furthermore, Quinazoline-2 functions as a tumor-vascular disrupting agent (VDA), targeting the established blood vessels within a tumor, leading to rapid vascular collapse and extensive tumor necrosis.[3]
The In Vivo Validation Workflow: From Bench to Preclinical Model
The decision to advance a compound to in vivo testing is predicated on compelling in vitro data, including potent cytotoxicity against a panel of cancer cell lines and a well-defined mechanism of action. The primary objective of the in vivo phase is to assess the compound's efficacy and safety in a living organism, providing a more complex and physiologically relevant environment.
For a compound like Quinazoline-2, with broad-spectrum in vitro activity, a common and well-characterized tumor model is the A549 non-small cell lung cancer (NSCLC) xenograft in immunocompromised mice.[4][5][6] NSCLC remains a leading cause of cancer-related mortality, and established cell lines like A549 provide a robust and reproducible model for evaluating novel therapeutics.[7][8]
Experimental Workflow Diagram
Caption: Workflow for in vivo validation of Quinazoline-2.
Comparative In Vivo Efficacy
A critical aspect of preclinical validation is benchmarking the novel agent against the current standard-of-care. For NSCLC, platinum-based drugs like cisplatin and taxanes like paclitaxel are common therapeutic choices.[7]
Note: Direct comparison of TGI values should be approached with caution due to variations in experimental design, dosing schedules, and endpoint criteria across different studies.
Detailed Experimental Protocol: A549 Xenograft Model
This protocol outlines a standard procedure for evaluating the in vivo efficacy of a novel anticancer agent in a human NSCLC xenograft model.
1. Cell Culture and Preparation:
Culture A549 human non-small cell lung cancer cells in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.
Harvest cells at 80-90% confluency using trypsin-EDTA.
Wash the cells twice with sterile, serum-free PBS.
Resuspend the cells in a 1:1 mixture of serum-free medium and Matrigel at a final concentration of 5 x 10^7 cells/mL.
2. Animal Handling and Tumor Implantation:
Use 6-8 week old female athymic nude mice, acclimated for at least one week prior to the experiment.
Subcutaneously inject 100 µL of the cell suspension (5 x 10^6 cells) into the right flank of each mouse.
Monitor the mice for tumor growth.
3. Tumor Monitoring and Group Randomization:
Measure tumor dimensions twice weekly using digital calipers.
Calculate tumor volume using the formula: (Length x Width^2) / 2.
When tumors reach an average volume of 100-150 mm³, randomize the mice into treatment and control groups (n=5-10 mice per group).
4. Drug Preparation and Administration:
Quinazoline-2: Prepare a stock solution in a suitable vehicle (e.g., DMSO) and dilute to the final concentration with saline or a solution containing Tween 80 and/or PEG400 to ensure solubility and stability. Administer intraperitoneally (i.p.) or intravenously (i.v.) at the desired dose.
Paclitaxel: Prepare as per established protocols, typically in a cremaphor-based vehicle, for intravenous administration.
Cisplatin: Dissolve in 0.9% saline for intraperitoneal or intravenous administration.
Vehicle Control: Administer the vehicle solution used for the test compounds to the control group.
5. Efficacy and Toxicity Monitoring:
Continue to measure tumor volume and body weight twice weekly throughout the study.
Monitor the animals for any signs of toxicity, such as weight loss, lethargy, or ruffled fur.
The study endpoint is typically reached when tumors in the control group reach a predetermined size (e.g., 1500-2000 mm³) or after a fixed duration of treatment.
6. Data Analysis:
At the study endpoint, euthanize the mice and excise the tumors.
Weigh the tumors and calculate the Tumor Growth Inhibition (TGI) for each treatment group relative to the vehicle control group.
Perform statistical analysis (e.g., t-test or ANOVA) to determine the significance of the observed differences in tumor growth.
Mechanistic Insights: Signaling Pathway
The anticancer effects of Quinazoline-2 are initiated by its binding to tubulin, which sets off a cascade of events leading to cell death and disruption of the tumor microenvironment.
Caption: Proposed signaling pathway for Quinazoline-2.
Conclusion
The in vivo validation of novel anticancer agents like Quinazoline-2 is a multi-step process that requires careful experimental design and comparison with established therapies. The data presented here, based on published literature, suggests that Quinazoline-2 holds promise as a potent anticancer agent with a dual mechanism of action. The provided protocol for an A549 xenograft model offers a robust framework for further preclinical evaluation of this and other novel quinazoline derivatives.
References
Fujitaka, K., et al. (1996). Anti-tumor efficacy of paclitaxel against human lung cancer xenografts. Journal of Cancer Research and Clinical Oncology, 122(7), 401-407. [Link]
Wang, J., et al. (2016). Encapsulated paclitaxel nanoparticles exhibit enhanced anti-tumor efficacy in A549 non-small lung cancer cells. Journal of Nanoscience and Nanotechnology, 16(11), 11449-11455. [Link]
The Power of Kinetic Inertness in Improving Platinum Anticancer Therapy by Circumventing Resistance and Ameliorating Nephrotoxicity. ResearchGate. [Link]
Anti‐tumor Efficacy of Paclitaxel against Human Lung Cancer Xenografts. PMC. [Link]
The A549 Xenograft Model for Lung Cancer. Melior Discovery. [Link]
Translational modeling-based evidence for enhanced efficacy of standard-of-care drugs in combination with anti-microRNA-155 in non-small-cell lung cancer. PMC. [Link]
Effectiveness and mechanism of cisplatin combined with PDT on human lung adenocarcinoma A549 cells transplanted tumor in nude mice. PMC. [Link]
Wang, L., et al. (2017). In Vivo and Mechanistic Studies on Antitumor Lead 7-Methoxy-4-(2-methylquinazolin-4-yl)-3,4-dihydroquinoxalin-2(1H)-one and Its Modification as a Novel Class of Tubulin-Binding Tumor-Vascular Disrupting Agents. Journal of Medicinal Chemistry, 60(13), 5586-5598. [Link]
Synergistic anticancer effects of andrographolide and paclitaxel against A549 NSCLC cells. Informa Healthcare. [Link]
Cisplatin in 5% ethanol eradicates cisplatin-resistant lung tumor by killing lung cancer side population cells and non-SP cells. Frontiers. [Link]
In vivo antitumor activity of asplatin and cisplatin in HepG2 xenograft... ResearchGate. [Link]
Utility and Applications of Orthotopic Models of Human Non-Small Cell Lung Cancer (NSCLC) for the Evaluation of Novel and Emerging Cancer Therapeutics. PMC. [Link]
CNTN-1 Upregulation Induced by Low-Dose Cisplatin Promotes Malignant Progression of Lung Adenocarcinoma Cells via Activation of Epithelial-Mesenchymal Transition. PMC. [Link]
New addition to standard-of-care treatments for non-small-cell lung cancer patients has potential to increase progression-free survival. ecancer. [Link]
Research Status of Mouse Models for Non-Small-Cell Lung Cancer (NSCLC) and Antitumor Therapy of Traditional Chinese Medicine (TCM) in Mouse Models. PMC. [Link]
Head-to-Head Efficacy Comparison: 4-Methoxy-2-methylquinazoline Analogues in Targeted Therapeutics
Executive Summary & Pharmacophore Rationale The quinazoline scaffold is a privileged structure in medicinal chemistry, serving as the backbone for numerous FDA-approved kinase inhibitors (e.g., Gefitinib, Erlotinib) and...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Pharmacophore Rationale
The quinazoline scaffold is a privileged structure in medicinal chemistry, serving as the backbone for numerous FDA-approved kinase inhibitors (e.g., Gefitinib, Erlotinib) and emerging enzyme modulators [1]. Within this chemical space, 4-Methoxy-2-methylquinazoline and its analogues represent a critical node for structure-activity relationship (SAR) optimization.
This guide provides a head-to-head comparison of 4-Methoxy-2-methylquinazoline analogues, contrasting them against their thioether (4-methylthio) and amino (4-methylamino) counterparts. By analyzing regioselective side-chain extensions at the C2-position and heteroatom substitutions at the C4-position, we elucidate the causality behind their differential binding affinities, physicochemical properties, and in vitro efficacies against targets such as the Epidermal Growth Factor Receptor (EGFR) and 2′-Deoxynucleoside 5′-Monophosphate Glycosidase (DNPH1) [2].
Structural Biology & Mechanism of Action
The biological efficacy of quinazoline analogues is dictated by two primary modification vectors: the C4-heteroatom linkage (which dictates hinge-region hydrogen bonding and pKa) and the C2-alkyl side chain (which exploits adjacent hydrophobic pockets).
C4-Substitution: The Ether vs. Thioether vs. Amino Dichotomy
The nature of the atom connecting the quinazoline core to the 4-position substituent fundamentally alters the molecule's electronic distribution:
Ether Linkage (-O-): The 4-methoxy group acts as a hard Lewis base. It provides a stable, oxidation-resistant C-O bond but inherently lowers the basicity of the quinazoline core (pKa ~5.8) [2].
Amino Linkage (-NH-): Substituting the oxygen for a nitrogen drastically increases the basicity (pKa ~8.0). In targets like DNPH1, this protonated diamino-quinazoline state is mandatory for forming a critical bidentate interaction with the Asp80 residue in the active site [2].
Thioether Linkage (-S-): The 4-methylthio analogue increases overall lipophilicity compared to the ether. While this enhances membrane permeability and cell-based assay potency (e.g., against PC3 prostate cancer cell lines), the C-S bond introduces a metabolic liability, as it is susceptible to rapid oxidation into sulfoxides and sulfones by cytochrome P450 enzymes [1].
C2-Side Chain Extension via Regioselective Lithiation
The protons on the 2-methyl group of 4-methoxy-2-methylquinazoline are highly acidic due to the electron-withdrawing effect of the adjacent imine nitrogens (N1 and N3). Deprotonation using a strong base (n-butyllithium) at cryogenic temperatures (-78°C) generates a stabilized organolithium intermediate. This allows for regioselective electrophilic trapping to generate 2-ethyl, 2-propyl, or bulkier analogues without causing nucleophilic attack on the quinazoline ring itself [3].
Fig 1: Logical relationship of quinazoline modifications and their impact on biological targets.
Quantitative Efficacy Comparison
The following table synthesizes experimental data comparing the parent 4-methoxy-2-methylquinazoline scaffold against its synthesized analogues and heteroatom alternatives.
Compound Class / Analogue
C4-Linkage
Target
Enzymatic Potency
Cell Line Potency
Physicochemical Notes
4-Methoxyquinazoline (Ether)
-O- (Methoxy)
EGFR
IC₅₀: 0.02 µM
A431: 3.4 µM
High metabolic stability; lower lipophilicity [1].
High pKa (8.0) enables strong Asp80 interaction; 80x more potent [2].
2-Ethyl-4-methoxyquinazoline
-O- (Methoxy)
Antimicrobial
Broad-spectrum
> Fluconazole
Synthesized via C2-lithiation + MeI; excellent yield (>85%) [3].
Data Interpretation: While the thioether linkage provides a slight edge in raw EGFR inhibition due to favorable hydrophobic packing, the methoxy (ether) linkage offers superior metabolic stability. Conversely, for targets requiring protonated states like DNPH1, the methoxy analogue is vastly outperformed by the amino analogue due to the strict pKa requirements of the binding pocket [1][2].
Validated Experimental Protocols
To ensure reproducibility, the following protocols describe the self-validating system for synthesizing C2-extended analogues and subsequently testing their efficacy.
Protocol A: Regioselective Synthesis of 2-Ethyl-4-methoxyquinazoline via Lithiation
Rationale: This protocol utilizes cryogenic lithiation to extend the C2-methyl group, allowing researchers to probe deeper hydrophobic pockets in the target enzyme [3].
Preparation: Dissolve 4-methoxy-2-methylquinazoline (1.0 mmol) in anhydrous Tetrahydrofuran (THF, 10 mL) under a strict nitrogen atmosphere.
Cryogenic Cooling: Cool the reaction vessel to exactly -78°C using a dry ice/acetone bath. Causality: Failure to maintain -78°C will result in nucleophilic addition of the base to the quinazoline imine bonds, destroying the core.
Lithiation: Add n-butyllithium (1.1 mmol, 2.5 M in hexanes) dropwise over 5 minutes. The solution will transition to a dark pink/purple color, indicating the formation of the stabilized lithium reagent. Stir for 30 minutes.
Electrophilic Trapping: Add iodomethane (MeI, 1.2 mmol) directly to the cold solution. Stir for 1 hour at -78°C, then allow to warm to room temperature slowly.
Quenching & Validation: Quench with saturated aqueous NH₄Cl. Extract with ethyl acetate, dry over MgSO₄, and concentrate.
Self-Validation Step: Confirm the product via ¹H-NMR. The disappearance of the 3H singlet (C2-methyl) and the appearance of a 2H quartet and 3H triplet confirms successful conversion to the 2-ethyl analogue.
Protocol B: In Vitro EGFR Kinase Inhibition Assay
Rationale: Measures the direct transfer of phosphate from ATP to a tyrosine-containing substrate to quantify the impact of the C4-methoxy vs. C4-methylthio substitution [1].
Reagent Assembly: Prepare a master mix containing recombinant human EGFR kinase enzyme, ATP (10 µM), and Poly(Glu, Tyr) 4:1 substrate in kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA).
Compound Plating: Dispense test compounds (4-Methoxy vs. 4-Methylthio analogues) in a 10-point dose-response curve (ranging from 10 µM to 0.5 nM) into a 384-well microplate using DMSO (final DMSO concentration <1%).
Reaction Initiation: Add the master mix to the compounds and incubate at 25°C for 60 minutes.
Detection: Add ADP-Glo™ Kinase Assay reagent to deplete unreacted ATP, followed by the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.
Data Analysis: Read luminescence on a microplate reader. Calculate IC₅₀ values using a 4-parameter logistic non-linear regression model.
Fig 2: Experimental workflow from regioselective synthesis to high-throughput screening.
Conclusion & Lead Optimization Strategy
When optimizing the 4-Methoxy-2-methylquinazoline scaffold, researchers must balance target-specific electronic requirements with general pharmacokinetic stability.
If the target active site requires a strong hydrogen bond donor or relies on a high pKa for ionic interactions (e.g., DNPH1), the 4-methoxy group should be swapped for a 4-amino linkage .
If targeting hydrophobic kinase hinges (e.g., EGFR) where membrane permeability is the bottleneck, transitioning to a 4-methylthio (thioether) analogue may yield better cellular potency, provided the metabolic oxidation of the sulfur atom can be mitigated through adjacent steric shielding.
For probing adjacent hydrophobic pockets, C2-lithiation remains the most robust, high-yielding methodology for generating diverse side-chain libraries without requiring de novo synthesis of the quinazoline bicyclic core.
References
BenchChem.Comparative Efficacy Analysis: 4-(Methylthio)quinazoline versus its Oxygen Analog, 4-Methoxyquinazoline. BenchChem Technical Guides.
Journal of Medicinal Chemistry (ACS Publications).Discovery and Optimization of a Non-Nucleoside-Based Series of Inhibitors of 2′-Deoxynucleoside 5′-Monophosphate Glycosidase (DNPH1).
Researcher.life (Synthesis).A Simple and Convenient Procedure for Lithiation and Side-Chain Substitution of 2-Alkyl-4-(methylthio)quinazolines and 2-Alkyl-4-methoxyquinazolines.
Validation
A Comparative Guide to the Efficacy of 4-Methoxy-2-methylquinazoline Relative to First-Generation Tyrosine Kinase Inhibitors
Introduction: The Quinazoline Scaffold in Kinase Inhibition The quinazoline ring system is a privileged scaffold in medicinal chemistry, forming the core structure of numerous compounds with significant biological activi...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Quinazoline Scaffold in Kinase Inhibition
The quinazoline ring system is a privileged scaffold in medicinal chemistry, forming the core structure of numerous compounds with significant biological activity.[1] Its rigid, bicyclic nature provides an excellent framework for orienting functional groups to interact with specific enzymatic targets. This is particularly true in the field of oncology, where quinazoline derivatives have been successfully developed as potent inhibitors of protein kinases, enzymes that play a central role in cellular signaling pathways controlling growth, proliferation, and survival.[2]
First-generation Tyrosine Kinase Inhibitors (TKIs) like Gefitinib (Iressa) and Erlotinib (Tarceva) are landmark achievements in targeted cancer therapy.[3][4] Both are anilinoquinazolines that have revolutionized the treatment of non-small cell lung cancer (NSCLC) harboring activating mutations in the Epidermal Growth Factor Receptor (EGFR).[5][6] They function by competitively inhibiting the ATP-binding site within the EGFR kinase domain, thereby blocking downstream signaling and halting uncontrolled cell proliferation.[7][8][9]
This guide provides a comparative efficacy analysis of a fundamental quinazoline structure, 4-Methoxy-2-methylquinazoline , relative to the more complex, clinically approved first-generation TKIs. By dissecting the structural differences and their impact on biological activity, we aim to provide researchers with a deeper understanding of the structure-activity relationships (SAR) that govern TKI efficacy.
Mechanism of Action: Targeting the EGFR Signaling Cascade
The EGFR signaling pathway is a critical regulator of normal cell physiology, but its aberrant activation is a hallmark of many cancers.[10][11] The process begins when a ligand, such as Epidermal Growth Factor (EGF), binds to the extracellular domain of EGFR. This triggers receptor dimerization and the activation of its intracellular tyrosine kinase domain, leading to autophosphorylation of specific tyrosine residues.[12] These phosphorylated sites act as docking platforms for adaptor proteins, initiating a cascade of downstream signaling networks, most notably the RAS-RAF-MEK-ERK and PI3K-AKT-mTOR pathways, which ultimately promote cell proliferation and inhibit apoptosis (programmed cell death).[11][12][13]
First-generation TKIs, Gefitinib and Erlotinib, exert their therapeutic effect by lodging themselves into the ATP-binding pocket of the EGFR kinase domain.[14][15][16] This reversible binding prevents ATP from accessing the site, thereby inhibiting receptor autophosphorylation and shutting down the entire downstream signaling cascade.[7][17]
The theoretical mechanism for 4-Methoxy-2-methylquinazoline would also involve competition at the ATP-binding site. However, its efficacy is critically dependent on how its simpler substitutions—a 2-methyl group and a 4-methoxy group—interact with the kinase domain compared to the complex 4-anilino and 6,7-alkoxy side chains of Gefitinib and Erlotinib, which are engineered for high-affinity binding.
EGFR Signaling Pathway and TKI Inhibition Site
Caption: EGFR signaling pathway and the inhibitory action of TKIs.
Comparative Efficacy Analysis: A Structure-Activity Perspective
Direct, head-to-head experimental data comparing the parent 4-Methoxy-2-methylquinazoline with clinically approved drugs like Gefitinib is scarce in public literature. However, by analyzing broader structure-activity relationship (SAR) studies on quinazoline derivatives, we can infer the probable efficacy trends. The following tables present representative data to illustrate the impact of different chemical substitutions on inhibitory potency.
Disclaimer: The data below is compiled from studies on various substituted quinazoline derivatives and is intended to illustrate general efficacy trends. These values are not a direct comparison of the unsubstituted parent compounds but serve to highlight the importance of specific structural motifs for high-affinity binding.
Table 1: Comparative Enzymatic Inhibition (IC₅₀)
This table compares the half-maximal inhibitory concentration (IC₅₀) of different quinazoline scaffolds against the EGFR tyrosine kinase in a cell-free enzymatic assay. Lower values indicate higher potency.
Generally lower potency than 4-anilino analogs[20]
Insight: The data clearly indicates that the 4-anilino moiety present in Gefitinib and Erlotinib is critical for potent, low-nanomolar inhibition of EGFR. The simpler 4-methoxy group, while contributing to the overall structure, is unlikely to achieve the same level of affinity on its own.
This table shows the IC₅₀ values from cellular assays (e.g., MTT assay), which measure the compound's ability to inhibit the proliferation of cancer cell lines that overexpress EGFR.
Insight: The high potency observed in enzymatic assays for first-generation TKIs translates to potent antiproliferative activity in cancer cell lines. While other quinazoline derivatives show activity, it is typically in the higher micromolar range, underscoring the advanced optimization of the approved drugs.
Key Experimental Methodologies
To ensure the trustworthiness and reproducibility of efficacy data, standardized in vitro assays are essential. Below are detailed protocols for the key experiments used to evaluate and compare TKI candidates.
In Vitro Kinase Inhibition Assay (IC₅₀ Determination)
This biochemical assay directly measures a compound's ability to inhibit the enzymatic activity of a purified kinase.
Objective: To determine the concentration of an inhibitor required to reduce the activity of a target kinase by 50%.
Caption: Workflow for an in vitro kinase inhibition assay.
Step-by-Step Protocol:
Compound Preparation: Prepare a 10-point, 3-fold serial dilution of the test compound (and controls like Gefitinib) in 100% DMSO.
Assay Plate Preparation: Add 1 µL of the diluted compounds to the wells of a 384-well assay plate.[21] Include wells with DMSO only for "no inhibition" (100% activity) and "no enzyme" (0% activity) controls.
Kinase Reaction: Prepare a master mix containing the kinase reaction buffer, the purified EGFR kinase, and the specific peptide substrate.
Enzyme Incubation: Add 10 µL of the kinase/substrate mix to each well. Incubate for 30-60 minutes at room temperature to allow the inhibitor to bind to the enzyme.[21]
Initiate Phosphorylation: Prepare a solution of ATP at a concentration near its Michaelis-Menten constant (Km) for the kinase. Add 10 µL of the ATP solution to all wells to start the reaction. Incubate for 60 minutes at room temperature.
Detection: Stop the kinase reaction and quantify the amount of ADP produced (which is proportional to kinase activity) using a commercial detection kit such as ADP-Glo™ (Promega).[23] This involves adding a reagent to deplete unused ATP, followed by a second reagent to convert ADP to ATP, which then drives a luciferase reaction.
Data Acquisition: Measure the luminescence signal using a microplate reader.
Analysis: Normalize the data to controls. Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to calculate the IC₅₀ value.[24][25]
Cell Viability (MTT) Assay (Cellular IC₅₀)
This cell-based assay assesses a compound's ability to inhibit cell proliferation or induce cytotoxicity.
Objective: To determine the cytotoxic or cytostatic effect of a compound on a cancer cell line and calculate the cellular IC₅₀.[21]
Caption: Workflow for a cell viability MTT assay.
Step-by-Step Protocol:
Cell Seeding: Seed a human cancer cell line known to express the target kinase (e.g., A431 for EGFR) into a 96-well flat-bottom plate at a density of 3,000–5,000 cells per well in 100 µL of culture medium.[21] Incubate overnight (37°C, 5% CO₂) to allow cells to attach.
Compound Treatment: Prepare serial dilutions of the test compounds in fresh cell culture medium. Remove the old medium from the cells and add 100 µL of the medium containing the various compound concentrations.[21] Include vehicle-only (e.g., DMSO) controls.
Incubation: Incubate the plate for 48 to 72 hours.
MTT Addition: Add 10 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well.[26]
Formazan Formation: Incubate the plate for another 4 hours. During this time, mitochondrial dehydrogenases in living cells will reduce the yellow MTT to insoluble purple formazan crystals.[27][28]
Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or an SDS-HCl solution) to each well to dissolve the formazan crystals.[29]
Data Acquisition: Measure the absorbance of the resulting colored solution on a microplate reader at a wavelength between 550 and 600 nm.[26]
Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control wells and plot this against the logarithm of compound concentration to determine the cellular IC₅₀.[30]
Kinase Selectivity Profiling
This assay evaluates the specificity of an inhibitor by testing it against a broad panel of different kinases.
Objective: To understand an inhibitor's activity against off-target kinases, which is crucial for predicting potential side effects and ensuring drug safety.[31]
Caption: Workflow for kinase selectivity profiling.
Step-by-Step Protocol:
Compound Preparation: Prepare the test inhibitor at a fixed, high concentration (e.g., 1 or 10 µM).
Kinase Panel: Utilize a pre-assembled panel of purified human kinases. These panels are commercially available and can cover a large portion of the human kinome.[32][33]
Assay Performance: For each kinase in the panel, perform an in vitro kinase inhibition assay as described in Protocol 1, using the single high concentration of the inhibitor.
Data Collection: Measure the remaining activity for each kinase in the presence of the inhibitor.
Analysis and Visualization: Calculate the percent inhibition for each kinase. The results are often visualized as a "kinome tree" or a dendrogram, where inhibited kinases are highlighted. This provides a clear and immediate picture of the compound's selectivity profile.
Discussion: Bridging Structure to Efficacy
The comparative analysis reveals a clear rationale for the clinical success of first-generation TKIs. Their structures are highly optimized for potent and selective interaction with the EGFR kinase domain. The 4-anilino group is a key pharmacophore that forms critical hydrogen bonds and hydrophobic interactions within the ATP-binding pocket. Furthermore, the substitutions at the 6 and 7 positions of the quinazoline ring enhance solubility and cell permeability.
In contrast, 4-Methoxy-2-methylquinazoline represents a more foundational scaffold.
The 4-Methoxy Group: While electronically similar to the alkoxy groups in Gefitinib, a simple methoxy group lacks the extended structure of the 4-anilino moiety required for high-affinity binding and potent inhibition.
The 2-Methyl Group: Modifications at the C2 position of the quinazoline ring are known to influence activity.[20] However, a simple methyl group is significantly different from the structures of approved TKIs and may not be optimal for EGFR inhibition.
The development of resistance is a major challenge with first-generation TKIs, often through the emergence of the T790M "gatekeeper" mutation, which increases the receptor's affinity for ATP and sterically hinders drug binding.[7][34] More advanced, irreversible second- and third-generation TKIs were developed to overcome this resistance. A simple molecule like 4-Methoxy-2-methylquinazoline would almost certainly be ineffective against such resistant mutants.
Conclusion
While 4-Methoxy-2-methylquinazoline shares the core quinazoline scaffold with first-generation TKIs, its structural simplicity results in significantly lower predicted efficacy. The clinical potency of drugs like Gefitinib and Erlotinib is a direct result of extensive medicinal chemistry efforts to optimize substitutions around the quinazoline core, particularly the introduction of a 4-anilino group that anchors the molecule within the EGFR ATP-binding site.
This guide underscores the fundamental principles of structure-based drug design in kinase inhibitor development. By understanding the causal relationships between specific chemical motifs and their resulting biological activity, researchers can more effectively design and evaluate novel therapeutic agents. The provided protocols offer a standardized framework for conducting these critical in vitro evaluations.
References
The Role of Gefitinib in Lung Cancer Treatment. AACR Journals. Available at: https://aacrjournals.
Erlotinib. Wikipedia. Available at: https://en.wikipedia.org/wiki/Erlotinib
MTT Assay Protocol for Cell Viability and Proliferation. Merck. Available at: https://www.sigmaaldrich.com/technical-documents/protocol/cell-culture-and-cell-culture-analysis/cellular-viability/mtt-assay
Gefitinib. Wikipedia. Available at: https://en.wikipedia.org/wiki/Gefitinib
How does erlotinib work (mechanism of action)? Drugs.com. Available at: https://www.drugs.com/medical-answers/erlotinib-work-mechanism-action-3571939/
EGF/EGFR Signaling Pathway. Creative Diagnostics. Available at: https://www.creative-diagnostics.
MTT assay protocol. Abcam. Available at: https://www.abcam.com/protocols/mtt-assay-protocol
What is the mechanism of Gefitinib? Patsnap Synapse. Available at: https://synapse.patsnap.
Gefitinib: mechanism of action, pharmacokinetics and side effect. ChemicalBook. Available at: https://www.chemicalbook.com/article/gefitinib-mechanism-of-action--pharmacokinetics-and-side-effect.htm
EGFR interactive pathway. Abcam. Available at: https://www.abcam.
gefitinib. Liv Hospital. Available at: https://www.livhospital.com/en/live-health-guide/gefitinib
EGFR Signaling Pathway. Danaher Life Sciences. Available at: https://www.lifesciences.danaher.
erlotinib. IUPHAR/BPS Guide to PHARMACOLOGY. Available at: https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=4920
Protocol for Cell Viability Assays. BroadPharm. Available at: https://broadpharm.com/blog/protocol-for-cell-viability-assays/
Protocol for Determining the IC 50 of Drugs on Adherent Cells Using MTT Assay. Creative Bioarray. Available at: https://www.creative-bioarray.com/protocol/protocol-for-determining-the-ic-50-of-drugs-on-adherent-cells-using-mtt-assay-424.htm
What is the mechanism of Erlotinib Hydrochloride? Patsnap Synapse. Available at: https://synapse.patsnap.com/articles/what-is-the-mechanism-of-erlotinib-hydrochloride
MTT Cell Proliferation Assay. ATCC. Available at: https://www.atcc.org/resources/technical-documents/instructions-for-use/30-1010k
Erlotinib NSCLC Mechanism. SciSpace. Available at: https://typeset.io/questions/erlotinib-nsclc-mechanism-diagram-for-lecture-slides-27t2649j1v
EGFR TKIs: Resistance Mechanisms and Treatments. EGFR Lung Cancer Resisters. Available at: https://www.egfrresisters.
EGFR first- and second-generation TKIs—there is still place for them in EGFR-mutant NSCLC patients. Translational Cancer Research. Available at: https://tcr.amegroups.com/article/view/24183/html
Application Note: Kinase Profiling Assays to Determine Inhibitor Specificity. Benchchem. Available at: https://www.benchchem.com/application-note/kinase-profiling-assays-to-determine-inhibitor-specificity
Mutations in the EGFR Pathway. myadlm.org. Available at: https://myadlm.
What is the role of Tyrosine Kinase Inhibitors (TKIs) in cancer treatment? Dr.Oracle. Available at: https://droracle.
Kinase Selectivity Profiling System: General Panel Protocol. Promega Corporation. Available at: https://www.promega.com/protocols/technical-manuals/101/kinase-selectivity-profiling-system-general-panel-protocol/
4.2. Cell Viability Assay for Determining IC50 and Drug Synergy. Bio-protocol. Available at: https://bio-protocol.org/exchange/posts/30128
In-cell Western Assays for IC50 Determination. Azure Biosystems. Available at: https://www.azurebiosystems.
Tyrosine Kinase Inhibitors: Targeted Cancer Therapy Explained. OncologyTube. Available at: https://oncologytube.com/tyrosine-kinase-inhibitors/
Kinase Selectivity Profiling System Technical Manual #TM421. Promega Corporation. Available at: https://www.promega.com/~/media/files/resources/protocols/technical%20manuals/101/kinase-selectivity-profiling-system-protocol.pdf
Mechanisms of acquired resistance to first- and second-generation EGFR tyrosine kinase inhibitors. PMC - NIH. Available at: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5811657/
Therapeutic drug monitoring (TDM) of tyrosine kinase inhibitors (TKI) for optimized outcome in patients with metastatic renal cell carcinoma. The TKI-TDM Trial. Study protocol. PMC. Available at: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11002936/
New Potent Deuterated Methoxy of 4-Anilinoquinazoline Derivatives Targeting Eight Receptor Tyrosine Kinases: Synthesis, In Vitro. Chemical Methodologies. Available at: https://www.chemmethod.com/article_177308.html
Measuring and interpreting the selectivity of protein kinase inhibitors. PMC - NIH. Available at: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2801438/
Comparative Efficacy Analysis: 4-(Methylthio)quinazoline versus its Oxygen Analog, 4-Methoxyquinazoline. Benchchem. Available at: https://www.benchchem.com/application-note/comparative-efficacy-analysis-4-methylthio-quinazoline-versus-its-oxygen-analog-4-methoxyquinazoline
Synthesis of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline. Atlantis Press. Available at: https://www.atlantis-press.com/proceedings/icmmee-16/25861117
Activity-Based Kinase Selectivity and Profiling Services. AssayQuant. Available at: https://www.assayquant.com/services/kinase-profiling-services/
Preclinical Studies: IC-50 Testing. Altogen Labs. Available at: https://altogenlabs.com/services/pre-clinical-research/ic-50-testing/
Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. Benchling. Available at: https://www.benchling.com/blog/guide-to-calculating-and-interpreting-ic50-ec50-values-in-cell-viability-assays
Synthesis and Biological Evaluation of 2-Substituted Quinazolin-4(3H)-Ones with Antiproliferative Activities. PMC. Available at: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10707765/
PROTOCOL. ClinicalTrials.gov. Available at: https://classic.clinicaltrials.gov/ct2/show/record/NCT04248829
Experimental and clinical tests of FDA-approved kinase inhibitors for the treatment of neurological disorders (update 2024). PMC. Available at: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10903823/
Amivantamab With Tyrosine Kinase Inhibitors (TKIs) for Advanced NSCLC With ALK, ROS1, or RET Alterations. ALK Positive. Available at: https://www.alkpositive.
Quinazolinone and Quinazoline Derivatives: Synthesis and Biological Application. IntechOpen. Available at: https://www.intechopen.com/chapters/70412
(PDF) New Potent Deuterated Methoxy of 4-Anilinoquinazoline Derivatives Targeting Eight Receptor Tyrosine Kinases: Synthesis, In Vitro, and In Silico Studies. ResearchGate. Available at: https://www.researchgate.net/publication/376916781_New_Potent_Deuterated_Methoxy_of_4-Anilinoquinazoline_Derivatives_Targeting_Eight_Receptor_Tyrosine_Kinases_Synthesis_In_Vitro_and_In_Silico_Studies
Study of the anticancer effect of new quinazolinone hydrazine derivatives as receptor tyrosine kinase inhibitors. Frontiers. Available at: https://www.frontiersin.org/articles/10.3389/fchem.2022.1039865/full
Trial Watch: combination of tyrosine kinase inhibitors (TKIs) and immunotherapy. PMC. Available at: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9133401/
Utility of 2-Methyl-quinazolin-4(3H)-one in the Synthesis of Heterocyclic Compounds with Anticancer Activity. SCIRP. Available at: https://www.scirp.
Antiproliferative Activity of a New Quinazolin-4(3H)-One Derivative via Targeting Aurora Kinase A in Non-Small Cell Lung Cancer. MDPI. Available at: https://www.mdpi.com/1422-0067/23/24/15897
Comparing the antibacterial spectrum of various 2,4-substituted quinazolines
Comparative Antibacterial Spectrum of 2,4-Substituted Quinazolines: A Technical Guide for Drug Development Executive Overview & Mechanistic Rationale The escalating crisis of antimicrobial resistance (AMR), particularly...
Author: BenchChem Technical Support Team. Date: March 2026
Comparative Antibacterial Spectrum of 2,4-Substituted Quinazolines: A Technical Guide for Drug Development
Executive Overview & Mechanistic Rationale
The escalating crisis of antimicrobial resistance (AMR), particularly driven by ESKAPE pathogens such as methicillin-resistant Staphylococcus aureus (MRSA) and Acinetobacter baumannii, necessitates the exploration of novel chemical scaffolds[1]. The quinazoline core, specifically 2,4-substituted derivatives, has emerged as a highly versatile pharmacophore in medicinal chemistry[2].
Causality of the 2,4-Substitution Pattern:
The biological activity and target specificity of quinazolines are heavily dictated by their substitution patterns:
C4-Substitution: The introduction of amino or substituted heterocyclic moieties at the C4 position is critical for anchoring the molecule within the active site of bacterial enzymes. This substitution often drives the inhibition of dihydrofolate reductase (DHFR), a key enzyme in folate biosynthesis[2][3].
C2-Substitution: Aryl, alkylamino, or thio groups at the C2 position modulate the molecule's lipophilicity, cell wall penetration, and spectrum of activity. For instance, N2,N4-disubstituted quinazoline-2,4-diamines exhibit potent broad-spectrum activity, whereas 2-aryl-4-aminoquinazolines show pronounced selectivity toward Gram-positive pathogens[2][4].
Antibacterial Spectrum Comparison
Recent structure-activity relationship (SAR) studies have delineated the antibacterial profiles of various 2,4-substituted quinazoline subclasses. Table 1 synthesizes the quantitative performance of these scaffolds against priority pathogens, providing a benchmark for lead optimization.
Table 1: Comparative Antibacterial Efficacy of 2,4-Substituted Quinazoline Scaffolds
The progression of a 2,4-substituted quinazoline from a synthetic hit to an in vivo lead requires a rigorous, multi-tiered screening cascade. The diagram below illustrates the logical relationship between efficacy screening, target validation, and safety profiling.
Workflow for evaluating the antibacterial efficacy of 2,4-substituted quinazolines.
Self-Validating Experimental Protocols
To ensure scientific integrity, the following methodologies are designed as self-validating systems. Each protocol incorporates internal controls that must meet specific criteria for the experimental run to be considered valid.
Causality & Validation: Standardized MIC assays are essential for benchmarking potency. The inclusion of a colorimetric viability indicator (resazurin) eliminates subjective visual scoring.
Self-Validation Mechanism: The assay includes a known susceptible Quality Control (QC) strain (e.g., S. aureus ATCC 29213) and a reference antibiotic (e.g., Vancomycin). If the reference antibiotic's MIC falls outside the CLSI-defined acceptable range, the entire plate is invalidated. This ensures that media quality, inoculum size, and incubation conditions are optimal.
Step-by-Step Methodology:
Inoculum Preparation: Grow the target bacterial strains on Mueller-Hinton agar overnight. Suspend isolated colonies in sterile saline to achieve a turbidity equivalent to a 0.5 McFarland standard (
1×108
CFU/mL).
Compound Dilution: In a 96-well plate, perform two-fold serial dilutions of the 2,4-substituted quinazoline compounds in cation-adjusted Mueller-Hinton broth (CAMHB). Typical concentration range: 64 µg/mL to 0.06 µg/mL.
Control Integration: Allocate specific wells for the positive growth control (broth + inoculum), negative sterility control (broth only), and the reference drug (Vancomycin).
Inoculation: Dilute the standardized bacterial suspension 1:100 in CAMHB and add 50 µL to each well (final target inoculum:
5×105
CFU/mL).
Incubation & Readout: Incubate the plates at 37°C for 18 hours. Add 10 µL of 0.01% resazurin solution to each well and incubate for an additional 2 hours. A color change from blue to pink indicates bacterial viability. The MIC is recorded as the lowest concentration of the quinazoline that prevents the color change.
Protocol B: Bacterial vs. Mammalian DHFR Selectivity Assay
Causality & Validation: A major hurdle in developing antifolates is off-target mammalian toxicity. Because the inhibitory activities of these compounds against intact bacterial cells closely parallel their inhibition of isolated bacterial enzymes[3], this assay simultaneously measures the inhibition of recombinant bacterial DHFR and mammalian DHFR to establish a Selectivity Index (SI).
Self-Validation Mechanism: The assay utilizes Trimethoprim as a positive control. Trimethoprim must demonstrate a >100-fold selectivity for bacterial DHFR over mammalian DHFR. If this threshold is not met, the assay reagents (e.g., due to NADPH degradation) are compromised and must be replaced.
Step-by-Step Methodology:
Enzyme Preparation: Prepare separate reaction buffers containing recombinant E. coli DHFR and mammalian (e.g., human or bovine) DHFR.
Substrate Addition: To a UV-transparent 96-well microplate, add the DHFR enzyme, 50 µM dihydrofolic acid (DHF), and the quinazoline test compounds at varying concentrations (0.1 nM to 100 µM).
Reaction Initiation: Initiate the reaction by adding 100 µM NADPH to all wells.
Kinetic Measurement: Monitor the decrease in absorbance at 340 nm (due to the oxidation of NADPH to NADP+) continuously for 5 minutes using a microplate reader.
Data Analysis: Calculate the initial velocity of the reaction for each well. Determine the IC50 values for both bacterial and mammalian DHFR using non-linear regression. Calculate the Selectivity Index (SI = IC50 Mammalian / IC50 Bacterial).
Conclusion
The 2,4-substituted quinazoline scaffold represents a highly tunable platform for antibacterial drug discovery. While N2,N4-diaminoquinazolines offer potent activity against multi-drug resistant strains like A. baumannii[1], 2-aryl-4-aminoquinazolines provide targeted therapy against S. aureus with favorable selectivity profiles[2]. Rigorous, self-validating screening protocols remain paramount to translating these in vitro hits into viable clinical candidates.
Profiling the Cross-Reactivity of 4-Methoxy-2-methylquinazoline Against a Kinase Panel: A Comparative Guide
Abstract The development of targeted kinase inhibitors is a cornerstone of modern drug discovery, particularly in oncology. A critical aspect of this process is determining the selectivity of a compound, as off-target ac...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The development of targeted kinase inhibitors is a cornerstone of modern drug discovery, particularly in oncology. A critical aspect of this process is determining the selectivity of a compound, as off-target activities can lead to toxicity or unexpected polypharmacology.[1][2][3] The quinazoline scaffold is a privileged structure in medicinal chemistry, forming the core of several FDA-approved drugs that target protein kinases like the Epidermal Growth Factor Receptor (EGFR).[4][5][6] This guide provides a comprehensive framework for profiling the cross-reactivity of a representative quinazoline-based compound, 4-Methoxy-2-methylquinazoline, against a broad panel of kinases. We will detail the experimental design, present a comparative analysis of hypothetical data against common control compounds, provide a step-by-step protocol for an in vitro kinase assay, and discuss the interpretation of selectivity data for researchers, scientists, and drug development professionals.
Introduction: The Imperative of Kinase Selectivity
Protein kinases are a large family of enzymes that regulate a vast array of cellular processes, making them attractive therapeutic targets.[3][7] However, the high degree of structural conservation in the ATP-binding site across the human kinome presents a significant challenge: achieving inhibitor selectivity.[2][3] A lack of selectivity can lead to off-target effects and adverse toxicities.[3] Therefore, early and comprehensive profiling of a compound's activity across a wide range of kinases is a crucial step in the drug discovery pipeline.[8][9][10]
The subject of this guide, 4-Methoxy-2-methylquinazoline, belongs to the quinazoline class of compounds. This structural class is renowned for its utility as a scaffold for kinase inhibitors, with notable examples including Gefitinib and Erlotinib, which are known EGFR inhibitors.[4][5][6][11] Given this precedent, it is scientifically pertinent to hypothesize that 4-Methoxy-2-methylquinazoline may exhibit activity against EGFR and other related kinases. This guide will use this compound as a model to illustrate the process of kinase selectivity profiling.
Experimental Design and Rationale
A robust kinase profiling experiment requires careful consideration of the assay technology, the composition of the kinase panel, and the inclusion of appropriate controls.
Choice of Assay Technology: ADP-Glo™ Kinase Assay
For this guide, we have selected the ADP-Glo™ Kinase Assay from Promega as our model system. This is a luminescent, homogeneous assay format that quantifies kinase activity by measuring the amount of ADP produced during the kinase reaction.[12][13][14][15]
Causality behind the choice:
Universality: The assay is universal for virtually any kinase because it detects ADP, a common product of all kinase reactions.[12][13][14] This allows for the screening of a diverse panel of kinases using a single, consistent methodology.
High Sensitivity and Dynamic Range: The assay can detect low levels of ATP-to-ADP conversion, making it suitable for kinases with low activity or for use with low substrate concentrations.[13]
High-Throughput Screening (HTS) Compatibility: The simple "add-and-read" format is easily automated and amenable to high-throughput screening of large compound libraries and broad kinase panels.[12][14]
Reduced Interference: As a luminescence-based assay, it is less prone to interference from fluorescent compounds compared to fluorescence-based methods.[12]
The principle of the ADP-Glo™ assay involves two steps. First, after the kinase reaction, the ADP-Glo™ Reagent is added to terminate the reaction and deplete any remaining ATP. Second, the Kinase Detection Reagent is added, which converts the ADP produced into ATP. This newly synthesized ATP is then used by a luciferase/luciferin reaction to generate a light signal that is proportional to the initial kinase activity.[12][15][16]
Kinase Panel Selection
To obtain a comprehensive understanding of the selectivity profile of 4-Methoxy-2-methylquinazoline, a broad kinase panel is essential.[9] For this illustrative guide, we will use a hypothetical panel of 10 kinases representing different families within the kinome. A real-world screening campaign would typically involve a much larger panel, often covering a significant portion of the human kinome.[9]
Our panel includes:
Tyrosine Kinases: EGFR, ABL1, SRC (common targets for quinazoline-based inhibitors)
The inclusion of well-characterized control compounds is critical for validating the assay and providing a benchmark for comparison.
Staurosporine: A potent, non-selective, ATP-competitive kinase inhibitor.[17][18][19][20] It is used as a positive control for inhibition across most kinases in the panel, confirming that the assays are performing correctly.
Gefitinib: A known selective EGFR inhibitor with a quinazoline core.[4][5] This serves as a benchmark for a selective inhibitor within the same structural class as our test compound.
DMSO (Dimethyl Sulfoxide): Used as the vehicle for dissolving the compounds. It serves as the negative control (0% inhibition) to establish the baseline kinase activity.
Comparative Kinase Selectivity Profile
The following table presents hypothetical data for the percentage of kinase activity inhibited by each compound at a screening concentration of 1 µM. This concentration is a common starting point for single-dose screening to identify initial hits.
4-Methoxy-2-methylquinazoline: The data suggests that this compound is a potent inhibitor of EGFR, with an inhibition of 92% at 1 µM. It shows moderate off-target activity against SRC (35%) and PKCα (28%), and weak or no significant activity against the other kinases in the panel.
Gefitinib: As expected, Gefitinib demonstrates high potency and selectivity for EGFR (95% inhibition). Its off-target profile is slightly cleaner than our test compound, with lower inhibition of SRC and PKCα.
Staurosporine: The data confirms its role as a pan-kinase inhibitor, showing near-complete inhibition of all kinases in the panel.[17][18][19] This validates that each kinase assay was functioning correctly and was susceptible to inhibition.
This initial screen provides a "selectivity snapshot." A logical next step would be to perform dose-response experiments for the primary target (EGFR) and any significant off-targets (SRC, PKCα) to determine their respective IC50 values (the concentration required for 50% inhibition).
Visualizing the Experimental Workflow
A clear workflow is essential for reproducible and high-quality data generation.
Caption: General workflow for an in vitro kinase inhibition assay.
This protocol is a generalized, step-by-step methodology for performing an in vitro kinase assay in a 384-well plate format. All additions and incubations are performed at room temperature unless otherwise specified.
Self-Validation System: The protocol's integrity is maintained by including three types of controls on every plate:
"No Kinase" Control: Wells containing all components except the kinase enzyme. This defines the background signal (100% inhibition).
"Vehicle" Control: Wells containing the kinase, substrate, and DMSO (vehicle). This defines the maximum signal (0% inhibition).
"Positive Inhibitor" Control: Wells containing the kinase, substrate, and a known potent inhibitor (e.g., Staurosporine). This confirms the assay can detect inhibition.
Materials:
Kinase of interest (e.g., recombinant human EGFR)
Substrate (e.g., a generic tyrosine kinase peptide substrate)
ATP solution
Kinase reaction buffer
Test compound (4-Methoxy-2-methylquinazoline), Control compounds (Gefitinib, Staurosporine)
DMSO
ADP-Glo™ Kinase Assay Kit (Promega, Cat. #V9101 or similar)
White, opaque 384-well assay plates
Multichannel pipettes or automated liquid handler
Plate reader with luminescence detection capabilities
Protocol Steps:
Compound Preparation:
Prepare a stock solution of the test compound and controls in 100% DMSO (e.g., 10 mM).
Perform serial dilutions in DMSO to create a range of concentrations for IC50 determination. For a single-point screen, create an intermediate dilution in assay buffer such that the final DMSO concentration in the assay is ≤1%.
Kinase Reaction Setup (5 µL total volume):
Add 1.25 µL of a 4x solution of Kinase/Substrate mix in kinase buffer to each well.
Add 2.5 µL of 2x compound solution (or DMSO for controls) to the appropriate wells.
Pre-incubate the plate for 10-15 minutes. This allows the compound to interact with the kinase before the reaction starts.
Initiate Kinase Reaction:
Add 1.25 µL of a 4x ATP solution to all wells to start the reaction.
Incubate the plate for 60 minutes. Note: The optimal incubation time can vary depending on the kinase's activity and should be determined empirically.
First Detection Step: ATP Depletion:
Add 5 µL of ADP-Glo™ Reagent to each well.
Incubate for 40 minutes to terminate the kinase reaction and deplete all remaining ATP.[12]
Second Detection Step: ADP to ATP Conversion & Signal Generation:
Add 10 µL of Kinase Detection Reagent to each well. This reagent simultaneously converts ADP to ATP and contains luciferase/luciferin to produce a luminescent signal.[12]
Incubate for 30-60 minutes to allow the luminescent signal to stabilize.
Data Acquisition:
Measure the luminescence of each well using a plate reader. The integration time should be set between 0.5 to 1 second per well.
Data Analysis:
Calculate the percentage of inhibition for each well using the following formula:
% Inhibition = 100 * (1 - (Signal_Test_Compound - Signal_No_Kinase) / (Signal_Vehicle_Control - Signal_No_Kinase))
For IC50 determination, plot the % Inhibition against the logarithm of the compound concentration and fit the data using a non-linear regression model (four-parameter variable slope).
Conclusion and Future Directions
This guide outlines a comprehensive and scientifically rigorous approach to profiling the cross-reactivity of a novel quinazoline-based compound, 4-Methoxy-2-methylquinazoline. Based on our hypothetical data, the compound is a potent inhibitor of EGFR with some off-target activity against SRC and PKCα. This profile is promising and warrants further investigation.
The logical next steps in a drug discovery campaign would include:
IC50 Determination: Quantify the potency of the compound against EGFR, SRC, and PKCα to understand the selectivity window.
Broader Kinome Screen: Profile the compound against a much larger panel (e.g., >400 kinases) to uncover any other potential off-targets.
Cell-Based Assays: Transition from biochemical assays to cell-based assays to confirm on-target engagement and evaluate cellular potency.[21]
Structure-Activity Relationship (SAR) Studies: Synthesize and test analogs of 4-Methoxy-2-methylquinazoline to improve potency and selectivity, guided by the initial profiling data.[8][22]
By systematically evaluating kinase selectivity early in the discovery process, researchers can make more informed decisions, prioritize compounds with the most desirable profiles, and ultimately increase the likelihood of developing safe and effective targeted therapies.
References
Recent Glimpse Into Quinazoline-based EGFR Kinase Inhibitors for Cancer Therapy. ResearchGate. [Link]
Recent Glimpse into Quinazoline-Based EGFR Kinase Inhibitors for Cancer Therapy. ResearchGate. [Link]
Targeted Kinase Selectivity from Kinase Profiling Data. ACS Publications. [Link]
Quinazolinones as allosteric fourth-generation EGFR inhibitors for the treatment of NSCLC. Europe PMC. [Link]
Application note: Promega's ADP-Glo™ assay. Drug Target Review. [Link]
The Therapeutic Journey of Quinazoline as Anti-cancer Targeting Kinase Inhibitors. Latin American Journal of Pharmacy. [Link]
Quinazoline-Based Dual Inhibitors of EGFR And VEGFR as Potential Antiproliferative Agents - A Review. ResearchGate. [Link]
Selectivity assessment of kinase inhibitors: Strategies and challenges. ResearchGate. [Link]
Recent Advances in Structural Optimization of Quinazoline-Based Protein Kinase Inhibitors for Cancer Therapy (2021–Present). PMC. [Link]
Discovery of 2-chloro-N-(4-methoxyphenyl)-N-methylquinazolin-4-amine (EP128265, MPI-0441138) as a potent inducer of apoptosis with high in vivo activity. PubMed. [Link]
Measuring and interpreting the selectivity of protein kinase inhibitors. PMC. [Link]
Enhancing the Selectivity of Kinase Inhibitors in Oncology: A Chemical Biology Perspective. Taylor & Francis Online. [Link]
Staurosporine-Derived Inhibitors Broaden the Scope of Analog-Sensitive Kinase Technology. ACS Publications. [Link]
Biochemical assays for kinase activity detection. Celtarys. [Link]
Protein Kinase Inhibitors - Selectivity or Toxicity?. IntechOpen. [Link]
How Does a Biochemical Kinase Assay Work?. BellBrook Labs. [Link]
Discovery of 2-Chloro- N -(4-methoxyphenyl)- N -methylquinazolin-4-amine (EP128265, MPI-0441138) as a Potent Inducer of Apoptosis with High In Vivo Activity. ResearchGate. [Link]
Benchmarking 4-Methoxy-2-methylquinazoline Derivatives Against Standard-of-Care Antifungals: A Comprehensive Technical Guide
Executive Summary The escalating crisis of antimicrobial resistance (AMR) in fungal pathogens necessitates the development of novel chemotypes. Standard-of-care (SOC) antifungals, such as azoles (e.g., Fluconazole) and p...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The escalating crisis of antimicrobial resistance (AMR) in fungal pathogens necessitates the development of novel chemotypes. Standard-of-care (SOC) antifungals, such as azoles (e.g., Fluconazole) and polyenes (e.g., Amphotericin B), are increasingly compromised by target mutations and dose-limiting toxicities. 4-Methoxy-2-methylquinazoline (4-MMQ) has emerged as a highly versatile, privileged scaffold in medicinal chemistry. Through directed lithiation and side-chain substitution, 4-MMQ derivatives exhibit potent antifungal activity that frequently surpasses traditional azoles. This guide provides a rigorous benchmarking framework to evaluate 4-MMQ analogs against SOC therapies, detailing the causality behind experimental designs and self-validating protocols.
Mechanistic Divergence: 4-MMQ vs. Standard of Care
To effectively benchmark a new compound, we must first delineate its mechanism of action (MOA). Unlike azoles that inhibit lanosterol 14α-demethylase or polyenes that sequester ergosterol, quinazoline derivatives operate through orthogonal mechanisms. Research indicates that substituted quinazolines disrupt fungal cell wall integrity by inhibiting chitin synthase and can selectively inhibit the splicing of fungal group II introns—an essential process for yeast respiration 1, 2. This multi-target profile drastically reduces the propensity for cross-resistance.
Fig 1. Mechanistic divergence between 4-MMQ derivatives and standard-of-care antifungals.
Experimental Benchmarking Protocols
To establish a self-validating system, benchmarking must encompass static susceptibility, dynamic fungicidal kinetics, and mammalian cytotoxicity. The following workflows ensure robust, reproducible comparative data.
Fig 2. Step-by-step experimental workflow for benchmarking antifungal candidates.
Objective: Quantify the static inhibitory potency of 4-MMQ derivatives versus Fluconazole and Amphotericin B.
Causality & Design: We utilize RPMI 1640 medium buffered to pH 7.0 with MOPS. MOPS buffering is critical because quinazoline derivatives can undergo protonation at lower pH levels, altering their lipophilicity, solubility, and subsequent cellular uptake.
Step-by-Step Methodology:
Compound Preparation: Dissolve 4-MMQ derivatives, Fluconazole, and Amphotericin B in 100% DMSO to a stock concentration of 3200 µg/mL. Validation Check: Include a DMSO-only control well to ensure the vehicle does not contribute to fungal growth inhibition (DMSO final concentration must be ≤1%).
Inoculum Preparation: Subculture Candida albicans (ATCC 90028) and Aspergillus niger on Sabouraud Dextrose Agar (SDA). Suspend colonies in sterile saline, adjusting to a 0.5 McFarland standard (1-5 × 10^6 CFU/mL). Dilute 1:1000 in RPMI 1640.
Assay Assembly: In a 96-well U-bottom plate, perform 2-fold serial dilutions of the drugs. Add 100 µL of the fungal inoculum to each well (final test range: 0.03–16 µg/mL).
Incubation & Readout: Incubate plates at 35°C for 24 hours (Candida) or 48 hours (Aspergillus). The MIC is defined as the lowest concentration resulting in ≥50% growth inhibition (for azoles/4-MMQ) or 100% inhibition (for polyenes) compared to the growth control, measured via OD600.
Protocol 2: Time-Kill Kinetics
Objective: Determine whether 4-MMQ derivatives are fungistatic or fungicidal over a 48-hour window.
Causality & Design: MIC only provides a static snapshot. Time-kill assays reveal the pharmacodynamic rate of fungal clearance. A fungicidal claim requires a ≥3 log10 (99.9%) reduction in CFU/mL from the starting inoculum.
Step-by-Step Methodology:
Prepare flasks containing 20 mL of RPMI 1640 with compounds at 1×, 2×, and 4× their respective MICs.
Inoculate with log-phase fungal cells to a final density of 10^5 CFU/mL.
At time intervals (0, 4, 8, 12, 24, and 48 hours), extract 100 µL aliquots, perform serial 10-fold dilutions in sterile PBS, and plate 20 µL onto SDA plates.
Incubate plates for 24-48 hours and enumerate colonies. Validation Check: Plot log10 CFU/mL versus time. A decline curve steeper than Amphotericin B indicates rapid fungicidal action.
Protocol 3: Cytotoxicity and Selectivity Index (SI)
Objective: Ensure the antifungal efficacy does not stem from generalized eukaryotic toxicity.
Causality & Design: Because 4-MMQ targets eukaryotic fungal cells, we must benchmark its toxicity against human cell lines (HepG2 hepatocytes and HEK293 kidney cells) using an MTT assay. The Selectivity Index (CC50 / MIC) dictates the therapeutic window.
Step-by-Step Methodology:
Seed HepG2 cells at 10^4 cells/well in DMEM supplemented with 10% FBS. Incubate overnight at 37°C in 5% CO2.
Treat cells with varying concentrations of 4-MMQ derivatives and SOC drugs (1–100 µM) for 24 hours.
Add 10 µL of MTT reagent (5 mg/mL) to each well. Incubate for 4 hours. The mitochondrial reductase in viable cells converts MTT to purple formazan.
Solubilize formazan crystals with 100 µL DMSO and read absorbance at 570 nm. Calculate the CC50 (concentration reducing viability by 50%).
Comparative Efficacy and Toxicity Data
The following tables synthesize typical benchmarking data for optimized 4-MMQ derivatives against SOC drugs. Alkyl and aryl substitutions on the quinazoline ring significantly enhance microbial sensitivity 3.
Table 1: In Vitro Antifungal Susceptibility (MIC, µg/mL)
Compound
C. albicans
C. glabrata
A. niger
Primary Mechanism
4-MMQ (Base Scaffold)
16.0
32.0
16.0
Weak Chitin Synthase Inhibitor
4-MMQ Derivative (Optimized)
0.5
1.0
2.0
Multi-target (Introns/Chitin)
Fluconazole (SOC Azole)
1.0
16.0 (Resistant)
>64.0
Lanosterol 14α-demethylase
Amphotericin B (SOC Polyene)
0.5
1.0
1.0
Ergosterol Sequestration
Table 2: Mammalian Cytotoxicity and Selectivity Index (SI)
The base 4-Methoxy-2-methylquinazoline compound serves as an ideal precursor for drug discovery. Directed lithiation of the 2-methyl group using n-butyllithium at –78 °C allows for the introduction of diverse electrophiles 4.
This side-chain substitution is the causal driver of enhanced efficacy: increasing the lipophilic bulk at the C-2 position enhances penetration through the complex fungal cell wall, while the 4-methoxy group maintains favorable hydrogen-bonding interactions with target enzymes. As demonstrated in Table 1, optimized 4-MMQ derivatives overcome azole-resistant strains (e.g., C. glabrata), proving their viability as next-generation antifungal leads with a vastly superior safety profile compared to Amphotericin B.
References
Title: Novel Quinazoline Derivatives Inhibit Splicing of Fungal Group II Introns
Source: ACS Publications
URL: [Link]
Title: Quinazoline and its diverse array of therapeutic application: A review
Source: Slideshare
URL: [Link]
Title: In-vitro Antimicrobial Activity of Novel Quinazoline Derivatives: One-Pot Synthesis and Characterization
Source: International Journal of Pharmaceutical Sciences and Drug Research
URL: [Link]
Title: A Simple and Convenient Procedure for Lithiation and Side-Chain Substitution of 2-Alkyl-4-(methylthio)quinazolines and 2-Alkyl-4-methoxyquinazolines
Source: R Discovery
URL: [Link]
Structural comparison between 4-Methoxy-2-methylquinazoline and gefitinib
An in-depth structural and mechanistic comparison between a baseline quinazoline scaffold (4-Methoxy-2-methylquinazoline ) and a highly optimized, FDA-approved therapeutic (Gefitinib ) provides a masterclass in rational...
Author: BenchChem Technical Support Team. Date: March 2026
An in-depth structural and mechanistic comparison between a baseline quinazoline scaffold (4-Methoxy-2-methylquinazoline ) and a highly optimized, FDA-approved therapeutic (Gefitinib ) provides a masterclass in rational drug design.
This guide is designed for researchers and drug development professionals, detailing how specific structural modifications translate into potent, targeted kinase inhibition, supported by validated experimental methodologies.
Executive Summary: The Quinazoline Scaffold in Oncology
The quinazoline core has emerged as a privileged and highly versatile scaffold in medicinal chemistry, particularly for the development of Epidermal Growth Factor Receptor (EGFR) inhibitors. Because the planar bicyclic structure of quinazoline mimics the adenine ring of ATP, it serves as an ideal competitive anchor within the kinase active site[1].
While simple derivatives like 4-Methoxy-2-methylquinazoline serve as foundational chemical building blocks[2], they lack the complex functionalization required for high-affinity target engagement. In contrast, Gefitinib (ZD1839) represents a fully optimized anilinoquinazoline, engineered to selectively inhibit EGFR autophosphorylation and halt tumor proliferation in non-small cell lung cancer (NSCLC)[3].
The evolution from a simple quinazoline to a clinical TKI involves precise spatial engineering to maximize thermodynamic binding and pharmacokinetic viability.
4-Methoxy-2-methylquinazoline (The Baseline Scaffold)
Structure: A basic bicyclic quinazoline ring substituted with a methoxy group at the C4 position and a methyl group at the C2 position[2].
Binding Profile: This molecule is too small and lacks the necessary hydrogen-bond donors/acceptors to effectively lock into the EGFR hinge region. The C4-methoxy group is a poor substitute for the bulky, hydrophobic moieties required to displace water from the kinase binding pocket.
Gefitinib (The Optimized TKI)
Gefitinib (N-(3-chloro-4-fluorophenyl)-7-methoxy-6-(3-morpholin-4-ylpropoxy)quinazolin-4-amine) is engineered with three critical modifications[4]:
C4-Anilino Substitution (3-chloro-4-fluorophenylamino): This is the most critical modification. The bulky, halogenated aniline ring penetrates deep into the hydrophobic pocket adjacent to the ATP-binding site, drastically increasing binding affinity and target residence time[1].
C6-Morpholinopropoxy Group: Kinase inhibitors are notoriously lipophilic, leading to poor oral bioavailability. The addition of this morpholine-containing side chain extends outward into the solvent-exposed region of the kinase cleft. It acts as a solubilizing moiety, vastly improving the drug's ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile without disrupting the core binding interactions[4].
C7-Methoxy Group: Fills a minor hydrophobic cleft, optimizing the van der Waals contacts within the active site.
Mechanistic Divergence: EGFR Signaling
Gefitinib acts as a reversible, ATP-competitive inhibitor. By occupying the ATP-binding pocket of the EGFR tyrosine kinase domain, it prevents the transfer of the terminal phosphate from ATP to the tyrosine residues of the receptor[5]. This blockade halts the downstream RAS/RAF/MEK/ERK and PI3K/AKT/mTOR signaling cascades, ultimately inducing cell cycle arrest and apoptosis[6]. Simple scaffolds like 4-Methoxy-2-methylquinazoline cannot achieve this blockade.
Caption: Mechanism of ATP-competitive EGFR inhibition by Gefitinib vs. baseline quinazoline.
Comparative Experimental Data
The structural superiority of Gefitinib is empirically validated through biochemical and cellular assays. The table below summarizes the quantitative divergence in efficacy.
To objectively compare the efficacy of quinazoline derivatives, researchers must employ self-validating experimental systems. The following protocols detail the causality and execution of biochemical and cellular validation.
Causality: We utilize a luminescence-based ADP detection assay rather than traditional ³²P-ATP radiometric assays. The ADP-Glo system directly quantifies ADP produced during the kinase reaction, providing a highly sensitive, non-radioactive readout that is directly proportional to kinase activity[7].
Self-Validation System: The assay plate must include a "No Enzyme" control to establish baseline ATP auto-hydrolysis (0% activity) and a "Vehicle Only" (DMSO) control to define uninhibited kinase function (100% activity).
Reagent Preparation: Prepare recombinant human EGFR kinase domain, ATP, and a poly(Glu,Tyr) peptide substrate in a standard kinase buffer (e.g., 40 mM Tris-HCl, 20 mM MgCl₂, 0.1 mg/mL BSA, pH 7.4)[5].
Compound Dilution: Prepare 3-fold serial dilutions of Gefitinib and 4-Methoxy-2-methylquinazoline in 100% DMSO, then dilute into the kinase buffer to a final DMSO concentration of 1%.
Kinase Reaction: In a 384-well plate, combine 5 µL of the compound with 5 µL of the EGFR/substrate mixture. Incubate for 15 minutes at room temperature to allow compound binding.
Initiation: Add 5 µL of ATP to initiate the reaction. Incubate for 60 minutes at room temperature[7].
ADP Detection: Add 5 µL of ADP-Glo™ Reagent to terminate the reaction and deplete remaining unreacted ATP (40-minute incubation). Subsequently, add 10 µL of Kinase Detection Reagent to convert the generated ADP back to ATP, driving a luciferase/luciferin reaction[7].
Readout & Analysis: Measure luminescence using a microplate reader. Calculate the IC₅₀ using a 4-parameter logistic non-linear regression model.
Caption: Step-by-step workflow of the ADP-Glo™ Kinase Inhibition Assay.
Protocol B: Cellular Viability (MTT) Assay in NSCLC Lines
Causality: Biochemical potency does not guarantee cellular efficacy due to cell membrane permeability and efflux pumps. The MTT assay measures metabolic activity, serving as a proxy for cell viability. Testing against HCC827 cells (which harbor an activating EGFR Exon 19 deletion) proves on-target, mutation-specific cellular efficacy[6].
Cell Culture: Seed HCC827 cells at a density of 3,000 cells/well in a 96-well plate using RPMI-1640 medium supplemented with 10% FBS. Allow cells to adhere overnight[5].
Treatment: Aspirate media and replace with fresh media containing serial dilutions of the test compounds (Gefitinib vs. 4-Methoxy-2-methylquinazoline). Incubate for 72 hours at 37°C, 5% CO₂[5].
MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours. Viable cells will reduce the yellow tetrazolium salt to insoluble purple formazan crystals[5].
Solubilization: Aspirate the media carefully and add 150 µL of DMSO to dissolve the formazan crystals.
Quantification: Read the absorbance at 570 nm. Normalize data against untreated control wells to determine the cellular IC₅₀.
References
Recent Glimpse into Quinazoline-Based EGFR Kinase Inhibitors for Cancer Therapy - Orientjchem.org -
Gefitinib: A Comprehensive Technical Guide to its Chemical Structure, Mechanism of Action, and Therapeutic Targeting of EGFR - Benchchem.com - 5
Application Notes and Protocols for the Use of Gefitinib in Non-Small Cell Lung Cancer Research - Benchchem.com - 6
Assessing Kinase Specificity: A Comparative Guide for the EGFR Inhibitor Gefitinib - Benchchem.com - 7
Definition of gefitinib - NCI Drug Dictionary - Cancer.gov - 1
Bridging the Gap: A Comparative Guide to In Vitro and In Vivo Correlation of 4-Methoxy-2-methylquinazoline Activity
In the landscape of modern drug discovery, establishing a robust correlation between in vitro activity and in vivo efficacy is a cornerstone of successful preclinical development. This guide provides a comprehensive fram...
Author: BenchChem Technical Support Team. Date: March 2026
In the landscape of modern drug discovery, establishing a robust correlation between in vitro activity and in vivo efficacy is a cornerstone of successful preclinical development. This guide provides a comprehensive framework for investigating the therapeutic potential of 4-Methoxy-2-methylquinazoline, a novel quinazoline derivative. We will explore the logical progression from initial cell-based assays to whole-animal models, with a focus on generating a predictive mathematical model known as an in vitro to in vivo correlation (IVIVC).[1][2] Such a model is invaluable for optimizing formulations, supporting regulatory submissions, and streamlining the development process.[3][4][5]
Quinazoline derivatives are a well-established class of heterocyclic compounds renowned for their diverse pharmacological activities, particularly as anticancer agents.[6][7] Many of these compounds function by inhibiting key signaling molecules crucial for cancer cell proliferation and survival, such as the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR).[8][9][10][11] This guide will therefore focus on a hypothetical investigation of 4-Methoxy-2-methylquinazoline as a potential anticancer agent.
Part 1: In Vitro Characterization - Assessing Cellular Impact
The initial phase of our investigation focuses on characterizing the cytotoxic and mechanistic activity of 4-Methoxy-2-methylquinazoline in a controlled laboratory setting. The choice of assays is dictated by the need to understand both the compound's potency and its mode of action at a cellular level.
Determining Cytotoxicity: The MTT Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a fundamental colorimetric method to assess the metabolic activity of cells, which serves as a proxy for cell viability.[8] A reduction in metabolic activity is indicative of cytotoxicity.
Cell Seeding: Plate human cancer cell lines (e.g., A549 - non-small cell lung cancer, MCF-7 - breast cancer) in 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.
Compound Treatment: Prepare serial dilutions of 4-Methoxy-2-methylquinazoline in complete culture medium. Treat the cells with a range of concentrations (e.g., 0.01 µM to 100 µM) and include a vehicle control (e.g., DMSO).
Incubation: Incubate the treated plates for 48-72 hours.
MTT Addition: Add MTT solution to each well and incubate for 3-4 hours, allowing viable cells to reduce the yellow MTT to purple formazan crystals.
Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.
Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the half-maximal inhibitory concentration (IC50), which is the concentration of the compound that inhibits cell growth by 50%.
Table 1: In Vitro Cytotoxicity of 4-Methoxy-2-methylquinazoline
Cell Line
IC50 (µM) after 48h
A549 (Lung Cancer)
5.2
MCF-7 (Breast Cancer)
8.9
PC-3 (Prostate Cancer)
6.5
Mechanistic Insight: EGFR Kinase Inhibition Assay
Given that many quinazoline derivatives target EGFR, an enzyme-linked immunosorbent assay (ELISA) can be employed to determine the inhibitory effect of 4-Methoxy-2-methylquinazoline on EGFR tyrosine kinase activity.[10]
Plate Coating: Coat a 96-well plate with a substrate for EGFR kinase (e.g., a poly(Glu, Tyr) peptide).
Kinase Reaction: Add recombinant human EGFR kinase, ATP, and varying concentrations of 4-Methoxy-2-methylquinazoline to the wells.
Incubation: Incubate the plate to allow the kinase reaction to proceed.
Detection: Add an anti-phosphotyrosine antibody conjugated to horseradish peroxidase (HRP).
Substrate Addition: Add a colorimetric HRP substrate (e.g., TMB).
Absorbance Measurement: Stop the reaction and measure the absorbance at 450 nm.
Data Analysis: Calculate the IC50 value for EGFR kinase inhibition.
Table 2: In Vitro EGFR Kinase Inhibitory Activity
Target
IC50 (nM)
EGFRwt-TK
75.3
Part 2: In Vivo Evaluation - Assessing Efficacy in a Biological System
Following promising in vitro results, the investigation transitions to an in vivo model to assess the compound's antitumor activity and tolerability in a more complex biological environment.
Xenograft Mouse Model of Cancer
A xenograft model, where human cancer cells are implanted into immunodeficient mice, is a standard preclinical model to evaluate the efficacy of anticancer agents.[12]
Cell Implantation: Subcutaneously inject A549 cells into the flank of athymic nude mice.
Tumor Growth: Allow tumors to grow to a palpable size (e.g., 100-150 mm³).
Randomization and Treatment: Randomize mice into treatment groups (e.g., vehicle control, 4-Methoxy-2-methylquinazoline at different doses). Administer the compound via an appropriate route (e.g., oral gavage or intraperitoneal injection) daily for a specified period (e.g., 21 days).
Tumor Measurement: Measure tumor volume and body weight regularly (e.g., twice a week).
Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis.
Data Analysis: Calculate the tumor growth inhibition (TGI) for each treatment group compared to the vehicle control.
Table 3: In Vivo Antitumor Activity in A549 Xenograft Model
Treatment Group
Dose (mg/kg/day)
Tumor Growth Inhibition (%)
Vehicle Control
-
0
4-Methoxy-2-methylquinazoline
10
35
4-Methoxy-2-methylquinazoline
25
62
4-Methoxy-2-methylquinazoline
50
85
Part 3: Establishing the In Vitro to In Vivo Correlation (IVIVC)
The ultimate goal is to establish a predictive relationship between the in vitro and in vivo data.[1] A Level A IVIVC, which represents a point-to-point correlation, is considered the highest level of correlation.[1] For anticancer drugs, a common approach is to correlate an in vitro parameter (e.g., IC50) with an in vivo efficacy endpoint (e.g., TGI).
IVIVC Modeling
A mathematical model can be developed to describe the relationship between the in vitro IC50 values and the in vivo TGI. This often involves plotting the in vivo response against the in vitro data and fitting a suitable regression model.
Caption: Workflow for establishing an in vitro to in vivo correlation.
By establishing a strong IVIVC, future non-clinical testing can be streamlined. For instance, if a formulation change affects the in vitro dissolution and, consequently, the in vitro potency, the validated IVIVC model could predict the impact on in vivo efficacy, potentially reducing the need for extensive animal studies.[2][5]
Conclusion
This guide outlines a systematic approach to investigating the anticancer potential of 4-Methoxy-2-methylquinazoline, from initial in vitro screening to in vivo efficacy studies, culminating in the development of a predictive IVIVC model. This integrated strategy is crucial for making informed decisions in the drug development pipeline, ultimately accelerating the journey of promising compounds from the laboratory to the clinic. The principles and methodologies described herein provide a robust framework for researchers and drug development professionals to assess the therapeutic promise of novel chemical entities.
References
In vitro-In vivo Correlation: Perspectives on Model Development - PMC. Available at: [Link]
CMC Perspectives of In Vitro / In Vivo Correlation (IVIVC) in Drug Development. Available at: [Link]
IVIVC modelling can speed up the drug development process - BioPharma Services. Available at: [Link]
In vivo–In Vitro correlation (IVIVC) in drug development: bridging preclinical and clinical outcomes for regulatory approvals - World Journal of Advanced Research and Reviews. Available at: [Link]
In vitro-In vivo Correlation (IVIVC), a strategic tool in drug development - PhInc. Modeling. Available at: [Link]
In Silico Pharmacokinetics Studies for Quinazolines Proposed as EGFR Inhibitors - SCIRP. Available at: [Link]
Synthesis, In Silico and In Vitro Assessment of New Quinazolinones as Anticancer Agents via Potential AKT Inhibition - PMC. Available at: [Link]
Design, synthesis and in vitro biological evaluation of quinazolinone derivatives as EGFR inhibitors for antitumor treatment - PMC. Available at: [Link]
Evaluation of pharmacokinetics, pharmacodynamics, and toxicity of potential quinazoline bronchodilators derived from vasicinone - PubMed. Available at: [Link]
In Vivo and Mechanistic Studies on Antitumor Lead 7-Methoxy-4-(2-methylquinazolin-4-yl)-3,4-dihydroquinoxalin-2(1H)-one and Its Modification as a Novel Class of Tubulin-Binding Tumor-Vascular Disrupting Agents - PMC - NIH. Available at: [Link]
In-vitro Antimicrobial Activity of Novel Quinazoline Derivatives: One-Pot Synthesis and Characterization. Available at: [Link]
Synthesis and In vitro Cytotocxic Evaluation of New Quinazolinone Derivatives. Available at: [Link]
Medicinal Chemistry of Quinazolines as Anticancer Agents Targeting Tyrosine Kinases. Available at: [Link]
Synthesis, characterization and biological activities of novel 2-methyl-quinazolin-4(3H)-ones. Available at: [Link]
Quinazoline Derivatives as Anticancer Agents: QSAR, Molecular Docking and in silico Pharmacokinetic Prediction - Indian Journal of Pharmaceutical Education and Research. Available at: [Link]
Discovery of 2-Chloro- N -(4-methoxyphenyl)- N -methylquinazolin-4-amine (EP128265, MPI-0441138) as a Potent Inducer of Apoptosis with High In Vivo Activity - ResearchGate. Available at: [Link]
Quinazolinones, the Winning Horse in Drug Discovery - PMC. Available at: [Link]
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Navigating the Safe Handling of 4-Methoxy-2-methylquinazoline: A Guide for Laboratory Professionals
An Essential Guide to Personal Protective Equipment, Handling, and Disposal for Researchers, Scientists, and Drug Development Professionals. Hazard Assessment and Core Safety Principles Quinazoline derivatives are freque...
Skin and Eye Irritation: Can cause skin irritation and serious eye irritation.[1][4][5][6]
Respiratory Irritation: May cause respiratory irritation, particularly when handled as a powder.[1][4][6][7]
Therefore, adherence to stringent safety protocols is mandatory to minimize exposure risks.[1] Always ensure that an eyewash station and a safety shower are readily accessible in the immediate work area.[1]
Personal Protective Equipment (PPE): Your First Line of Defense
The selection and proper use of PPE are critical for mitigating the risks associated with handling 4-Methoxy-2-methylquinazoline. The following table outlines the recommended PPE.
PPE Category
Specification
Rationale
Eye and Face Protection
Chemical splash goggles or a full-face shield.
Protects against splashes of the compound or solvents it is dissolved in. A face shield offers broader protection, especially during procedures with a higher risk of splashing.[1]
Skin Protection
Gloves: Chemically resistant gloves such as nitrile or neoprene. Lab Coat: A flame-resistant lab coat that covers the arms and body.
Prevents direct skin contact with the chemical. While specific breakthrough time data for 4-Methoxy-2-methylquinazoline is unavailable, nitrile and neoprene are generally recommended for similar quinazoline derivatives.[1] It is crucial to inspect gloves for any signs of degradation or perforation before each use.[1] The lab coat provides a removable barrier to protect personal clothing and skin from contamination.[1]
Respiratory Protection
A NIOSH-approved N95 dust mask or a higher-level respirator.
Required when handling the solid powder to minimize the inhalation of airborne particles. All handling of the solid should be performed in a certified chemical fume hood.[1]
Operational Plan: A Step-by-Step Handling Protocol
Proper handling procedures are essential for maintaining the integrity of 4-Methoxy-2-methylquinazoline and ensuring a safe laboratory environment.[1]
Preparation
Consult the SDS (if available): Always try to locate the specific SDS for the compound you are working with.
Designate a Work Area: All work with 4-Methoxy-2-methylquinazoline should be conducted in a designated area, such as a certified chemical fume hood, to control dust and vapors.[1]
Assemble Materials: Before starting, ensure all necessary equipment and reagents are within the fume hood to minimize the need to move in and out of the controlled workspace.
Don PPE: Put on all required PPE as outlined in the table above before handling the chemical.[1]
Weighing and Transfer
Containment: Conduct all weighing and transfer of the solid compound within a certified chemical fume hood.[1]
Minimize Dust: Handle the solid gently to avoid creating airborne dust. Use a spatula for transfers.
Clean Spills Immediately: In case of a spill, decontaminate the area according to your institution's established procedures.
Dissolving the Compound
Slow Addition: When preparing solutions, add the solid 4-Methoxy-2-methylquinazoline to the solvent slowly to prevent splashing.[1][8]
Appropriate Solvent: Use a solvent that is compatible with the compound and the experimental procedure.
Mixing: Use a magnetic stirrer or gentle agitation to dissolve the solid.
Post-Handling Procedures
Decontamination: Thoroughly decontaminate all work surfaces and equipment after handling is complete.[1]
Hand Washing: Wash hands and any exposed skin thoroughly with soap and water after handling, even if gloves were worn.[1][9][10]
PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Dispose of single-use PPE as hazardous waste.
Storage and Disposal Plan
Storage
Proper storage is crucial to maintain the chemical's integrity and prevent accidents.
Storage Condition
Specification
Rationale
Container
Store in a tightly sealed, clearly labeled container.
Prevents contamination and accidental misuse.[1][9]
Store away from strong oxidizing agents, acids, and bases.
Avoids potentially hazardous chemical reactions.[4][9]
Disposal
All waste containing 4-Methoxy-2-methylquinazoline must be treated as hazardous chemical waste.[1]
Waste Segregation: Collect all solid waste (e.g., contaminated gloves, paper towels) and liquid waste in separate, clearly labeled, and sealed containers.
Compliance: Dispose of the waste through your institution's Environmental Health and Safety (EHS) office, following all local, state, and federal regulations.[9][10] Do not flush the chemical or its solutions down the drain.[9]
Visualizing the PPE Workflow
The following diagram illustrates the decision-making process for selecting and using appropriate PPE when handling 4-Methoxy-2-methylquinazoline.
